molecular formula C11H17N3O4S B15268751 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide

2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide

Cat. No.: B15268751
M. Wt: 287.34 g/mol
InChI Key: MWCWTDLUXGLUFC-UHFFFAOYSA-N
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Description

2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide is an organic compound with the molecular formula C11H17N3O4S and a molecular weight of 287.34 g/mol . It is supplied as a high-purity solid for research and development purposes. Research Context and Potential Applications While specific studies on this exact derivative are not detailed in the available data, its structure is based on the 2-nitrobenzenesulfonamide (2-Nosyl) scaffold. The 2-Nosyl group is a well-known reagent in synthetic organic chemistry, primarily valued as a protecting group for amines . Its key utility lies in its orthogonality to other protecting groups and its susceptibility to removal under mild conditions using nucleophiles, which allows for the selective manipulation of complex molecules . Researchers may employ this compound in the synthesis of medium-ring amines, pyrrolidines, and other cyclic nitrogen-containing compounds . Furthermore, related sulfonamides are recognized as carbonic anhydrase inhibitors, suggesting potential investigative applications in enzymology . Handling and Safety This chemical is for Research Use Only and is not intended for diagnostic or therapeutic uses. It must be handled by qualified professionals in a controlled laboratory setting. For safe handling, please refer to the associated Safety Data Sheet.

Properties

Molecular Formula

 C11H17N3O4S

Molecular Weight

 287.34 g/mol

IUPAC Name

 2-nitro-N-[2-(propylamino)ethyl]benzenesulfonamide

InChI

 InChI=1S/C11H17N3O4S/c1-2-7-12-8-9-13-19(17,18)11-6-4-3-5-10(11)14(15)16/h3-6,12-13H,2,7-9H2,1H3

InChI Key

 MWCWTDLUXGLUFC-UHFFFAOYSA-N

Canonical SMILES

 CCCNCCNS(=O)(=O)C1=CC=CC=C1[N+](=O)[O-]

Origin of Product

 United States
Foundational & Exploratory

In-Depth Technical Guide: Physical and Chemical Properties of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide (Formula: C₁₁H₁₇N₃O₄S) is a highly specialized building block predominantly utilized in advanced organic synthesis and drug development. Structurally, it consists of an N-propylethylenediamine core where the primary amine is selectively protected by a 2-nitrobenzenesulfonyl (nosyl, Ns) group. This compound is a quintessential intermediate in the Fukuyama amine synthesis , a paradigm-shifting methodology that leverages the unique electronic properties of the nosyl group to facilitate the synthesis of complex secondary and tertiary polyamines under exceptionally mild conditions[1].

This whitepaper provides an authoritative breakdown of the compound's physicochemical properties, the mechanistic causality governing its reactivity, and self-validating experimental workflows for its utilization in synthetic chemistry.

Structural & Physicochemical Profiling

Understanding the physical and chemical properties of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide is critical for optimizing reaction conditions, predicting solubility, and designing downstream purification protocols. The strong electron-withdrawing nature of the ortho-nitro group significantly influences both the polarity and the hydrogen-bonding capacity of the molecule.

Quantitative Physicochemical Data
PropertyValueStructural Significance
Molecular Formula C₁₁H₁₇N₃O₄SDefines the nosylated diamine core.
Molecular Weight 287.34 g/mol Standard mass for stoichiometric calculations.
Monoisotopic Mass 287.0939 g/mol Crucial for High-Resolution Mass Spectrometry (HRMS) validation.
Hydrogen Bond Donors 2Comprises the sulfonamide N-H and the aliphatic secondary amine N-H.
Hydrogen Bond Acceptors 6Includes the nitro oxygens, sulfonyl oxygens, and amine nitrogens.
Rotatable Bond Count 8Indicates high conformational flexibility in the aliphatic chain.
Topological Polar Surface Area ~105 ŲSuggests moderate permeability; highly polar due to the Ns group.
Physical State Crystalline solidNosylamides typically exhibit high crystallinity, aiding in purification.

Mechanistic Causality: The Fukuyama Paradigm

The strategic value of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide lies in the dual-action nature of the 2-nitrobenzenesulfonyl group. As an application scientist, it is vital to understand why the nosyl group outperforms traditional protecting groups (like Tosyl or Boc) in specific polyamine syntheses.

Regioselective Protection and N-H Activation

When synthesizing this compound from N-propylethylenediamine, the primary amine is preferentially nosylated due to lower steric hindrance and higher nucleophilicity compared to the secondary propylamino group. Once installed, the strongly electron-withdrawing ortho-nitro group acidifies the sulfonamide proton, dropping its pKa to approximately 9[2][3]. This allows for facile deprotonation by weak bases (e.g., K₂CO₃), rendering the nitrogen highly nucleophilic for subsequent alkylation via alkyl halides or Mitsunobu conditions[1].

Mild Deprotection via Meisenheimer Complex

Unlike the Tosyl group, which requires harsh reductive or strongly acidic conditions for removal, the nosyl group can be cleaved under exceptionally mild conditions. Treatment with a soft nucleophile, such as a thiolate anion (PhS⁻), initiates a nucleophilic aromatic substitution at the electron-deficient ortho-position of the benzene ring. This forms a transient Meisenheimer complex , which rapidly collapses to expel sulfur dioxide (SO₂), a thioether byproduct, and the free elaborated amine[3][4].

FukuyamaWorkflow A N-propylethylenediamine (Primary & Secondary Amine) B Regioselective Nosylation (NsCl, Et3N, 0 °C) A->B C 2-Nitro-N-[2-(propylamino)ethyl] benzene-1-sulfonamide B->C Regioselective Protection D Alkylation of Sulfonamide (R-X / K2CO3 or Mitsunobu) C->D Activation of N-H (pKa ~9) E N-Alkylated Nosylamide Intermediate D->E F Deprotection via Thiolate (PhSH, K2CO3, DMF) E->F G Elaborated Polyamine Scaffold F->G SO2 Release

General workflow of the Fukuyama amine synthesis utilizing the 2-nitrobenzenesulfonyl group.

Self-Validating Experimental Workflows

The following protocols are designed as self-validating systems, ensuring that each step provides observable metrics for success, thereby maintaining high scientific integrity.

Protocol A: Synthesis of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide

  • Preparation : Dissolve N-propylethylenediamine (1.0 eq) in anhydrous CH₂Cl₂ under an inert argon atmosphere.

  • Thermal Control : Cool the reaction mixture to 0 °C using an ice bath.

    • Causality: Maintaining the temperature below 5 °C suppresses the formation of bis-nosylated byproducts and controls the exothermic nature of the sulfonylation[2].

  • Base Addition : Add triethylamine (1.5 eq) dropwise to act as an acid scavenger for the generated HCl.

  • Nosylation : Add 2-nitrobenzenesulfonyl chloride (1.1 eq) portion-wise over 15 minutes.

  • Validation & Workup : Monitor via TLC (ninhydrin stain). The disappearance of the primary amine spot validates completion. Quench with saturated NaHCO₃, extract with CH₂Cl₂, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

Protocol B: Downstream Alkylation (Fukuyama-Mitsunobu Reaction)

  • Preparation : Dissolve the synthesized 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide (1.0 eq), a primary/secondary alcohol (1.2 eq), and triphenylphosphine (PPh₃, 1.5 eq) in anhydrous THF[1].

  • Activation : Cool to 0 °C and add Diisopropyl azodicarboxylate (DIAD, 1.5 eq) dropwise.

    • Causality: DIAD activates the alcohol via a phosphonium intermediate. The acidic sulfonamide (pKa ~9) acts as the nucleophile, displacing the activated alcohol with inversion of stereochemistry (if applicable)[3].

  • Reaction & Purification : Stir at room temperature for 2-4 hours, concentrate, and purify via silica gel chromatography.

Protocol C: Nosyl Deprotection

  • Preparation : Dissolve the alkylated nosylamide in anhydrous DMF.

  • Nucleophilic Attack : Add K₂CO₃ (3.0 eq) and thiophenol (PhSH, 1.2 eq) at room temperature[4].

  • Workup & Validation : Dilute with water and extract with EtOAc. Wash the organic layer sequentially with 1M NaOH.

    • Causality: The NaOH wash is a critical self-validating step; it deprotonates unreacted thiophenol, partitioning it and the thioether byproduct into the aqueous layer, thereby guaranteeing the purity of the organic phase containing the free amine[2].

DeprotectionMech A N-Alkylated Nosylamide B Thiolate Attack (PhS⁻) A->B C Meisenheimer Complex B->C Nucleophilic Aromatic Sub. D SO2 Elimination & Thioether Formation C->D E Free Secondary Amine Product D->E -SO2

Mechanism of nosyl group deprotection via Meisenheimer complex formation and SO2 elimination.

Analytical Characterization Signatures

To verify the structural integrity of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide, the following analytical signatures should be observed:

  • ¹H NMR (CDCl₃, 400 MHz) : The defining feature is the highly deshielded aromatic protons of the 2-nitrobenzenesulfonyl group, typically appearing as a multiplet between 7.60 and 8.15 ppm (4H). The sulfonamide N-H appears as a broad singlet around 5.5 - 6.0 ppm, which exchanges with D₂O.

  • Mass Spectrometry (ESI-MS) : Positive ion mode will yield a distinct [M+H]⁺ peak at m/z 288.1, confirming the molecular weight of the nosylated diamine.

  • IR Spectroscopy : Strong absorption bands at ~1540 cm⁻¹ and ~1360 cm⁻¹ correspond to the asymmetric and symmetric stretching of the NO₂ group, while bands at ~1330 cm⁻¹ and ~1160 cm⁻¹ confirm the SO₂ sulfonamide linkage[5].

References

  • Mining the Chemical Space: Application of 2/4-Nitrobenzenesulfonamides in Solid-Phase Synthesis Source: ACS Combinatorial Science URL:[Link]

  • Fukuyama Amine Synthesis Source: Chem-Station Int. Ed. URL:[Link]

  • Preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides Source: Organic Syntheses URL:[Link]

Sources

Spectroscopic Characterization and Methodological Framework for 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Discipline: Analytical and Synthetic Organic Chemistry

Executive Summary and Chemical Context

The compound 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide is a highly specialized intermediate frequently utilized in the synthesis of complex polyamines and high-affinity D2/D3 receptor agonists[1]. Synthesized via the chemoselective, this molecule features a 2-nitrobenzenesulfonyl (nosyl) group protecting the primary amine of an N-propylethylenediamine linker.

Accurate structural elucidation of this intermediate is critical before proceeding to subsequent reductive amination or alkylation steps. This technical whitepaper establishes a rigorous, causality-driven framework for the 1 H and 13 C Nuclear Magnetic Resonance (NMR) characterization of this molecule, providing self-validating experimental protocols and mechanistic explanations for the observed chemical shifts.

Mechanistic Causality of Chemical Shifts

To accurately interpret the NMR spectra of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide, one must deconstruct the molecule into three distinct electronic environments:

  • The Nosyl Aromatic Ring: The strong electron-withdrawing nature of both the nitro ( −NO2​ ) and sulfonyl ( −SO2​− ) groups severely depletes electron density from the aromatic ring. This inductive and resonance-based deshielding pushes the aromatic protons far downfield (7.70–8.20 ppm). The proton ortho to the −SO2​− group typically appears furthest downfield due to the anisotropic effect of the S=O bonds.

    • The Asymmetric Ethylenediamine Linker: The two methylene groups in the ethyl linker (- CH2​

    CH2​ -) exist in vastly different electronic environments. The methylene adjacent to the sulfonamide nitrogen is deshielded by the powerful electron-withdrawing nosyl group, shifting it downfield (~3.15 ppm). Conversely, the methylene adjacent to the secondary aliphatic amine is less deshielded (~2.75 ppm).

  • The Propyl Aliphatic Chain: The propyl chain exhibits standard aliphatic shielding. The nitrogen-adjacent methylene appears around 2.55 ppm, while the terminal methyl group is highly shielded (~0.90 ppm).

NMR_Logic Root 1H NMR Spectrum Deconstruction Arom Aromatic Region (7.7 - 8.2 ppm) Root->Arom Aliph Aliphatic Region (0.9 - 3.2 ppm) Root->Aliph Arom1 Deshielded by -NO2 (~7.85 ppm) Arom->Arom1 Arom2 Deshielded by -SO2 (~8.15 ppm) Arom->Arom2 Aliph1 Linker: -CH2-N(SO2)- (~3.15 ppm) Aliph->Aliph1 Aliph2 Propyl: N-CH2- (~2.55 ppm) Aliph->Aliph2

Caption: Logical deconstruction of the 1H NMR spectrum based on electronic deshielding effects.

Self-Validating Experimental Protocol for NMR Acquisition

To ensure absolute trustworthiness and reproducibility, the following protocol must be executed as a self-validating system. Any deviation in the validation checkpoints indicates a compromised sample or instrument state.

Step 1: Sample Preparation

  • Action: Weigh 15–20 mg of the purified compound. Dissolve completely in 0.6 mL of Chloroform-d ( CDCl3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

  • Causality: CDCl3​ is chosen because the molecule lacks highly polar functional groups that would necessitate DMSO- d6​ . TMS provides a reliable 0.00 ppm calibration point.

  • Validation Checkpoint: The solution must be optically clear. Particulate matter will cause localized magnetic field inhomogeneities, broadening the spectral lines. If cloudy, filter through a glass-wool plug.

Step 2: Instrument Tuning and Shimming

  • Action: Insert the 5 mm NMR tube into a spectrometer operating at a minimum of 400 MHz for 1 H (100 MHz for 13 C). Tune the probe to the respective frequencies and perform automated gradient shimming (Z1-Z5).

  • Causality: High-field magnets (≥400 MHz) are required to resolve the complex splitting patterns (multiplets and sextets) of the aliphatic propyl chain and the ethyl linker.

  • Validation Checkpoint: Measure the Full Width at Half Maximum (FWHM) of the TMS peak. It must be ≤1.0 Hz. A broader peak indicates poor shimming, which will obscure the fine J -coupling of the aliphatic multiplets.

Step 3: Data Acquisition ( 1 H and 13 C)

  • 1 H Parameters: Spectral width of 12 ppm (-1 to 11 ppm), relaxation delay ( D1​ ) of 2.0 seconds, 16–32 scans.

  • 13 C Parameters: Spectral width of 250 ppm, relaxation delay of 2.0 seconds, 512–1024 scans with composite pulse decoupling (e.g., WALTZ-16).

  • Validation Checkpoint: For 1 H NMR, the integration of the entire spectrum must strictly yield a 15-proton count relative to the aromatic baseline. For 13 C NMR, the quaternary carbons (C- NO2​ , C- SO2​ ) must be distinctly visible above the baseline noise level; if not, double the number of scans.

Quantitative Data Presentation

The following tables summarize the expected chemical shifts based on the electronic environment of the molecule and analogous[2].

Table 1: 1 H NMR Chemical Shifts (400 MHz, CDCl3​ )
Chemical Shift ( δ , ppm)MultiplicityIntegration J -Coupling (Hz)Assignment / Causality
8.12 – 8.18 Multiplet1H-Aromatic H-6 (Ortho to −SO2​− ). Highly deshielded by S=O anisotropy.
7.82 – 7.88 Multiplet1H-Aromatic H-3 (Ortho to −NO2​ ). Deshielded by nitro group resonance.
7.70 – 7.78 Multiplet2H-Aromatic H-4, H-5 .
~ 6.05 Broad Singlet1H-Sulfonamide N-H . Broadened by quadrupolar relaxation of 14 N.
3.12 – 3.18 Triplet2H~ 6.0Ethyl linker: −CH2​−N(SO2​)− . Deshielded by the sulfonamide group.
2.72 – 2.78 Triplet2H~ 6.0Ethyl linker: −CH2​−NH− .
2.52 – 2.58 Triplet2H~ 7.0Propyl chain: N−CH2​− .
~ 1.60 Broad Singlet1H-Secondary Amine N-H . Variable shift; exchanges with D2​O .
1.42 – 1.50 Sextet2H~ 7.0Propyl chain: −CH2​− (middle). Split by 5 adjacent protons.
0.88 – 0.94 Triplet3H~ 7.0Propyl chain: −CH3​ . Highly shielded terminal methyl.
Table 2: 13 C NMR Chemical Shifts (100 MHz, CDCl3​ )
Chemical Shift ( δ , ppm)Carbon TypeAssignment / Causality
148.2 Quaternary (C)C-2 (C- NO2​ ). Strong electron withdrawal drops electron density.
133.5 Quaternary (C)C-1 (C- SO2​ ).
133.8, 132.9, 131.0, 125.4 Methine (CH)Aromatic carbons (C-3, C-4, C-5, C-6 ).
51.8 Methylene ( CH2​ )Propyl chain: N−CH2​− .
48.2 Methylene ( CH2​ )Ethyl linker: −CH2​−NH− .
42.5 Methylene ( CH2​ )Ethyl linker: −CH2​−N(SO2​)− .
23.1 Methylene ( CH2​ )Propyl chain: −CH2​− (middle).
11.5 Methyl ( CH3​ )Propyl chain: −CH3​ .

Synthesis and Chemoselectivity Workflow

The formation of this specific compound relies on the chemoselectivity of 2-nitrobenzenesulfonyl chloride (Nosyl chloride)[3]. When reacted with N-propylethylenediamine, the nosyl chloride preferentially attacks the primary amine over the secondary amine.

Causality of Selectivity: The primary amine is significantly less sterically hindered than the secondary amine. By conducting the reaction at 0°C in the presence of a mild base (e.g., Triethylamine or Pyridine) in an anhydrous solvent like CH2​Cl2​ , the kinetic product (primary amine protection) is exclusively formed, yielding the target sulfonamide with high purity.

Synthesis_Workflow A N-propylethylenediamine (Primary & Secondary Amine) C Chemoselective Protection (0°C, Base/CH2Cl2) A->C B 2-Nitrobenzenesulfonyl chloride (Nosyl Chloride) B->C D Target Molecule: 2-Nitro-N-[2-(propylamino)ethyl] benzene-1-sulfonamide C->D Steric/Electronic Selectivity

Caption: Synthesis workflow of the target nosyl-protected diamine via Fukuyama methodology.

References

  • Chem-Station International. "Fukuyama Amine Synthesis." Chem-Station Int. Ed. (2014). Available at:[Link]

  • American Chemical Society (ACS). "Development of a Highly Potent D2/D3 Agonist and a Partial Agonist from Structure–Activity Relationship Study... Implication in the Treatment of Parkinson's Disease." Journal of Medicinal Chemistry 2008, 51, 101–117. Available at:[Link]

  • National Center for Biotechnology Information (NCBI). "2-Nitrobenzenesulfonyl chloride." PubChem Compound Summary for CID 15540. Available at:[Link]

Sources

mass spectrometry fragmentation pattern of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide on the Mass Spectrometric Fragmentation of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide

Executive Summary

This technical guide provides a detailed analysis of the predicted fragmentation patterns of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide under positive-ion electrospray ionization tandem mass spectrometry (ESI-MS/MS) conditions. As a molecule combining a nitroaromatic ring, a sulfonamide linkage, and a flexible alkylamine side chain, its fragmentation is governed by several competing and complementary pathways. This document elucidates the primary cleavage sites, including the labile sulfonamide S-N bond, alpha-cleavage within the aminoalkyl chain, and characteristic losses from the nitrobenzene moiety. The insights presented herein are crucial for researchers in drug discovery, metabolite identification, and synthetic chemistry for the unambiguous structural confirmation and characterization of this compound and its analogs. A validated, step-by-step experimental protocol for acquiring high-quality MS/MS data is also provided.

Introduction to the Structural Elucidation Challenge

The molecule 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide possesses a molecular weight of 287.0936 g/mol (monoisotopic mass) and the formula C₁₁H₁₇N₃O₄S. Its structure presents three key regions susceptible to fragmentation under mass spectrometric analysis:

  • The 2-Nitrobenzenesulfonyl Moiety: The aromatic ring is activated by a strongly electron-withdrawing nitro group at the ortho position. This influences the stability of the S-C bond and can participate in "ortho effects" during fragmentation.[1][2]

  • The Sulfonamide Bridge (-SO₂-NH-): This linkage is a well-known site for cleavage in mass spectrometry. The fragmentation of the S-N bond is a primary dissociation channel for many sulfonamide-containing drugs.[3][4]

  • The N-[2-(propylamino)ethyl] Side Chain: This flexible chain contains two nitrogen atoms, making it susceptible to protonation and subsequent characteristic alpha-cleavages, which are diagnostic for aliphatic amines.

Understanding the interplay of these structural features is paramount for interpreting the resulting mass spectrum. This guide will dissect the most probable fragmentation pathways based on established chemical principles and published data on analogous structures.

Predicted Fragmentation Analysis (Positive Ion ESI-MS/MS)

Upon electrospray ionization in positive mode, the molecule is expected to readily accept a proton, primarily at one of the more basic nitrogen atoms in the side chain, to form the precursor ion [M+H]⁺ at a mass-to-charge ratio (m/z) of approximately 288.10. Collision-induced dissociation (CID) of this precursor ion will initiate a cascade of fragmentation events.

Pathway A: Sulfonamide Core Fragmentation

The sulfonamide linkage is a high-energy bond and a focal point for initial fragmentation events.

  • S-N Bond Cleavage: This is one of the most anticipated and diagnostic fragmentation pathways. Protonation at the sulfonamide nitrogen weakens the S-N bond, leading to its heterolytic cleavage.[3][5] This dissociation produces an intermediate ion-neutral complex that can result in two major product ions:

    • Formation of the 2-nitrobenzenesulfonyl cation at m/z 186.98 . This ion retains the aromatic portion of the molecule and is a key indicator of the benzenesulfonamide substructure.

    • Formation of the protonated diamine side-chain at m/z 103.12 . The charge is retained by the more basic aliphatic amine fragment.

  • Rearrangement and Loss of Sulfur Dioxide (SO₂): A common fragmentation pathway for aromatic sulfonamides involves a rearrangement reaction that results in the neutral loss of SO₂ (64 Da).[6][7] This process is often promoted by electron-withdrawing groups on the aromatic ring, such as the nitro group present in this molecule. This pathway leads to a significant fragment ion at m/z 224.14 .

Pathway B: Side-Chain Fragmentation (Alpha-Cleavage)

The aliphatic side chain provides clear, diagnostic fragmentation patterns driven by the stability of the resulting immonium ions. Alpha-cleavage, the breaking of a carbon-carbon bond adjacent to a nitrogen atom, is the dominant mechanism.

  • Cleavage Adjacent to the Secondary Amine: The most favorable alpha-cleavage is expected to occur at the C-C bond adjacent to the secondary (propylamino) nitrogen, as this leads to a highly stabilized, resonance-delocalized secondary immonium ion. This results in the formation of a fragment at m/z 86.10 ([C₅H₁₂N]⁺) through the loss of a neutral radical.

  • Cleavage Adjacent to the Primary Amine: A competing alpha-cleavage can occur next to the nitrogen atom bonded to the ethyl bridge, leading to the formation of an immonium ion at m/z 115.11 ([C₅H₁₃N₂]⁺).

Pathway C: Nitro Group-Specific Fragmentation

Fragments that retain the 2-nitrobenzene ring can undergo further characteristic losses. These are particularly useful for confirming the structure of the aromatic portion of the molecule.

  • Loss of Nitric Oxide (NO): Aromatic nitro compounds are known to lose a neutral molecule of NO (30 Da).[1][8] From the 2-nitrobenzenesulfonyl cation (m/z 186.98), this would produce a fragment at m/z 156.97 .

  • Loss of Nitrogen Dioxide (NO₂): The complete loss of the nitro group as NO₂ (46 Da) is another common pathway.[8][9] This would result in a fragment at m/z 140.98 from the parent m/z 186.98 ion.

Visualizing the Fragmentation Pathways

The following diagram illustrates the primary predicted fragmentation pathways for the protonated molecule.

Fragmentation_Pathway cluster_C Pathway C: Nitro Group Losses parent [M+H]⁺ 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide m/z 288.10 frag_187 2-Nitrobenzenesulfonyl Cation m/z 186.98 parent->frag_187 S-N Cleavage frag_103 Protonated Diamine Side-Chain m/z 103.12 parent->frag_103 S-N Cleavage frag_224 [M+H - SO₂]⁺ m/z 224.14 parent->frag_224 - SO₂ (Rearrangement) frag_86 Immonium Ion m/z 86.10 parent->frag_86 α-Cleavage frag_115 Immonium Ion m/z 115.11 parent->frag_115 α-Cleavage frag_157 [m/z 186.98 - NO]⁺ m/z 156.97 frag_187->frag_157 - NO frag_141 [m/z 186.98 - NO₂]⁺ m/z 140.98 frag_187->frag_141 - NO₂

Caption: Predicted ESI-MS/MS fragmentation pathways of protonated 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide.

Summary of Predicted Key Fragments

The following table consolidates the major fragments predicted to be observed in the MS/MS spectrum.

m/z (Predicted)Proposed Ion Structure/FormulaFragmentation Pathway Description
288.10[C₁₁H₁₈N₃O₄S]⁺Precursor Ion [M+H]⁺
224.14[C₁₁H₁₈N₃O₂]⁺Pathway A: Rearrangement followed by neutral loss of sulfur dioxide (SO₂).[6]
186.98[C₆H₄NO₄S]⁺Pathway A: Cleavage of the S-N bond, forming the 2-nitrobenzenesulfonyl cation.[3][5]
156.97[C₆H₄NO₃S]⁺Pathway C: Loss of nitric oxide (NO) from the m/z 186.98 fragment.[1][8]
140.98[C₆H₄SO₂]⁺•Pathway C: Loss of nitrogen dioxide (NO₂) from the m/z 186.98 fragment.[8]
115.11[C₅H₁₃N₂]⁺Pathway B: Alpha-cleavage within the ethyl bridge, forming a stable immonium ion.
103.12[C₅H₁₅N₂]⁺Pathway A: Cleavage of the S-N bond, with charge retention on the diamine side-chain.
86.10[C₅H₁₂N]⁺Pathway B: Dominant alpha-cleavage adjacent to the secondary amine, forming a stable immonium ion.

Experimental Protocol for MS/MS Analysis

This protocol outlines a self-validating system for the reliable acquisition of fragmentation data for the target analyte using a standard LC-ESI-MS/MS platform (e.g., a triple quadrupole or Q-TOF instrument).

Sample Preparation

  • Stock Solution: Prepare a 1 mg/mL stock solution of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide in methanol. The use of a high-purity solvent is critical to avoid interference from contaminants.

  • Working Solution: Dilute the stock solution to a final concentration of 1-5 µg/mL using a mobile phase-like solution (e.g., 50:50 acetonitrile:water with 0.1% formic acid). The addition of formic acid is crucial as it promotes protonation, leading to a strong [M+H]⁺ signal in positive ion mode.

Liquid Chromatography (LC) Parameters (for sample introduction)

  • Rationale: While direct infusion is possible, a simple chromatographic step ensures sample cleanup and consistent delivery to the ion source.

  • Column: C18 column (e.g., 50 mm x 2.1 mm, 3.5 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Flow Rate: 0.3 mL/min.

  • Gradient: Hold at 10% B for 0.5 min, ramp to 95% B over 3 min, hold for 1 min.

  • Injection Volume: 5 µL.

Mass Spectrometry (MS) Parameters

  • Ionization Source: Electrospray Ionization (ESI), Positive Mode.

  • MS1 Full Scan (Confirmation of Precursor):

    • Scan Range: m/z 100-400. This range comfortably includes the expected precursor ion (m/z 288.10).

    • Capillary Voltage: 3.5 kV. This voltage is chosen to ensure efficient ionization while minimizing unwanted in-source fragmentation.

    • Desolvation Gas (N₂): ~600 L/hr.

    • Desolvation Temperature: ~350 °C. These parameters facilitate efficient desolvation of the ESI droplets to release the analyte ions into the gas phase.

  • MS2 Product Ion Scan (Fragmentation Analysis):

    • Precursor Ion Selection: Set the quadrupole (Q1) to isolate the [M+H]⁺ ion at m/z 288.1 .

    • Collision Gas: Argon.

    • Collision Energy (CE): Perform a CE ramp experiment from 10 to 40 eV.

      • Rationale: A low CE (10-15 eV) will favor the formation of larger, primary fragments (e.g., loss of SO₂). A higher CE (25-40 eV) will induce more extensive fragmentation, revealing the smaller, more stable fragments like the immonium ions from the side chain. This systematic approach ensures that all major and minor fragmentation pathways are observed, providing a complete and trustworthy fragmentation map.

Conclusion

The mass spectrometric fragmentation of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide is predictable and highly informative. The key diagnostic cleavages are the scission of the S-N bond, the neutral loss of SO₂, and alpha-cleavages within the N-alkyl side chain. The presence of ions at m/z 186.98 and m/z 86.10 are particularly strong indicators of the parent structure. By employing the detailed experimental protocol provided, researchers can generate high-quality, reproducible MS/MS data to confidently identify this molecule and characterize related structures in complex matrices.

References

  • Deng, H., & Mani, N. (2008). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. Journal of the American Society for Mass Spectrometry, 19(5), 677–687. [Link]

  • Klagkou, K., Pullen, F., Harrison, M., Organ, A., Firth, A., & Langley, G. J. (2003). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid Communications in Mass Spectrometry, 17(21), 2373–2379. [Link]

  • Schmidt, J., Hagl, S., & Humpf, H. U. (2006). Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 20(15), 2293–2302. [Link]

  • Edwards, W. T., & Williams, J. P. (1969). Mass spectra and fragmentation mechanisms of some nitrophenylhydrazines and nitrophenylhydrazones. Canadian Journal of Chemistry, 47(19), 3611-3617. [Link]

  • Hu, W., Yang, H., & Li, Z. (2010). Intramolecular charge transfer in the gas phase: fragmentation of protonated sulfonamides in mass spectrometry. The Journal of Organic Chemistry, 75(12), 4036–4043. [Link]

  • Sun, W., Li, Y., & Li, Z. (2007). Fragmentation of typical sulfonamide drugs via heterolytic bond cleavage and stepwise rearrangement. Journal of Mass Spectrometry, 42(10), 1319-1326. [Link]

  • Kokotou, M. G. (2020). Study of the Fragmentation Pathways of Sulfonamides by High-resolution Mass Spectrometry: Application to their Detection in Plasma by Direct Infusion. Current Pharmaceutical Analysis, 16(5), 513-519. [Link]

Sources

Technical Guide & Material Safety Data Sheet (MSDS): 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide in Advanced Organic Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Identity

2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide (CAS No. 1835215-34-3) is a highly specialized unsymmetrical ethylenediamine building block utilized in advanced organic synthesis and drug development[1]. Structurally, it consists of an ethylenediamine core where one primary amine is protected by a 2-nitrobenzenesulfonyl (Nosyl or Ns) group, while the other nitrogen is a secondary amine bearing a propyl chain.

The strategic placement of the Nosyl group serves a dual purpose: it acts as a robust protecting group orthogonal to standard Boc, Cbz, and Fmoc chemistries, and it activates the adjacent N-H bond for highly selective functionalization via the Fukuyama amine synthesis[2][3]. This whitepaper synthesizes the mechanistic rationale, material safety data, and self-validating experimental protocols required for handling and manipulating this compound in a laboratory setting.

Table 1: Chemical Identity & Physical Properties
PropertySpecification
Compound Name 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide
CAS Number 1835215-34-3
Molecular Formula C11H17N3O4S
Molecular Weight 287.34 g/mol
Structural Class Nitrobenzenesulfonamide / Substituted Ethylenediamine
Primary Application Intermediate for polyamine and macrocyclic drug synthesis

Mechanistic Pathways & Chemical Rationale

Activation and Alkylation (Fukuyama Synthesis)

The utility of the Nosyl group lies in the strong electron-withdrawing nature of the ortho-nitro substituent. This electronic effect delocalizes the lone pair on the sulfonamide nitrogen, lowering its pKa to approximately 9. Consequently, the sulfonamide N-H can be easily deprotonated by mild bases (e.g., K₂CO₃ or Cs₂CO₃) to form a nucleophilic nitrogen anion[3][4]. This allows for facile alkylation using alkyl halides or via with alcohols, avoiding the over-alkylation issues typically associated with free primary amines[4].

Selective Deprotection via SNAr

Unlike tosyl (Ts) groups, which require harsh acidic or reductive conditions for removal, the Nosyl group can be cleaved under exceptionally mild conditions. The deprotection proceeds via a Nucleophilic Aromatic Substitution (SNAr) mechanism[5]. In the presence of a base, a thiol (such as thiophenol) is deprotonated to form a highly nucleophilic thiolate anion. This anion attacks the electron-deficient ipso-carbon of the nitro-substituted aromatic ring, forming a transient Meisenheimer complex[3][5]. The collapse of this intermediate cleaves the sulfur-nitrogen bond, liberating the free amine, sulfur dioxide, and a diaryl sulfide byproduct.

SNAr_Mechanism A Nosyl-Protected Amine (Electron-Deficient Ring) C Meisenheimer Complex (Transient Intermediate) A->C SNAr Attack at ipso-Carbon B Thiolate Anion (Strong Nucleophile) B->C Addition D Free Amine (Target Product) C->D Collapse & S-N Cleavage E Diaryl Sulfide + SO2 (Byproducts) C->E Elimination

Caption: SNAr mechanism of Nosyl deprotection via a transient Meisenheimer complex.

Material Safety Data Sheet (MSDS) & Hazard Mitigation

As a nitrobenzenesulfonamide derivative, 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide exhibits specific toxicological and environmental hazards that must be strictly managed[6][7].

Table 2: GHS Hazard Classifications & Mitigation Strategies
Hazard ClassGHS CategoryMitigation & PPE Strategy
Acute Toxicity (Oral/Dermal/Inhalation) Category 3 / 4Handle strictly within a certified chemical fume hood. Wear impermeable nitrile gloves and a NIOSH-approved respirator if aerosols are generated.
Skin/Eye Irritation Category 2Wear splash-proof chemical safety goggles. In case of contact, flush eyes/skin with pure water for a minimum of 15 minutes.
Target Organ Toxicity (STOT RE) Category 1Avoid prolonged or repeated exposure. Causes potential damage to organs (blood, liver) through prolonged exposure.
Aquatic Toxicity Chronic Category 2Toxic to aquatic life with long-lasting effects. Do not empty into drains. Collect all waste in sealed, clearly labeled containers for professional incineration.
Emergency Protocols

  • Spill Response: Evacuate personnel to safe areas. Avoid dust/aerosol formation. Use non-sparking tools to collect the material into a closed container for disposal. Prevent further spillage from entering drains or waterways[6][8].

  • Firefighting: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam. Hazardous decomposition products include carbon oxides, nitrogen oxides (NOx), and sulfur oxides (SOx). Firefighters must wear self-contained breathing apparatus (SCBA)[7][8].

  • Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep away from strong oxidizing agents and heat sources[6][9].

Experimental Workflows & Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. The choice of reagents directly addresses the chemical causality of the Nosyl group, and in-process controls (like TLC) validate the progression of the reaction.

Table 3: Deprotection Reagent System Comparison
Reagent SystemBaseTime / TempYieldByproduct Management
Thiophenol (PhSH) KOH or K₂CO₃40 min / 50°C85-95%Requires aqueous extraction and column chromatography to remove malodorous diaryl sulfide[3][5].
Polymer-Supported Thiophenol Cs₂CO₃24 h / 25°C>90%Simple filtration; ideal for parallel synthesis and avoiding odor[10].
Protocol 1: Standard Deprotection via Thiophenol

This protocol utilizes to cleave the Nosyl group, yielding the free primary amine[3][5].

  • Preparation: In a 100-mL round-bottomed flask equipped with a magnetic stir bar and nitrogen inlet, dissolve thiophenol (2.5 eq) in 20 mL of anhydrous acetonitrile (MeCN).

  • Base Addition: Cool the mixture to 0 °C in an ice-water bath. Slowly add an aqueous solution of potassium hydroxide (KOH, 2.5 eq) over 10 minutes to generate the thiolate anion.

  • Substrate Addition: Remove the ice bath. Add 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide (1.0 eq) dissolved in 20 mL of MeCN dropwise over 20 minutes.

  • Reaction: Heat the mixture in a 50 °C oil bath. Monitor the reaction via Thin Layer Chromatography (TLC). The disappearance of the starting material spot (typically within 40-60 minutes) validates the complete formation of the Meisenheimer complex and subsequent cleavage.

  • Workup (Self-Validation): Cool to room temperature, dilute with water, and extract with dichloromethane (3x). The aqueous layer removes residual salts, while the organic layer captures the free amine and the thioether byproduct.

  • Purification: Dry the organic extracts over MgSO₄, concentrate under reduced pressure, and purify via silica gel column chromatography to isolate the pure amine.

Protocol 2: Odorless Deprotection via Solid-Supported Thiol

To bypass the malodorous byproducts of Protocol 1, a can be utilized[10].

  • Setup: Dissolve the Nosyl-protected amine (1.0 eq) in dry THF.

  • Activation: Add Cs₂CO₃ (3.25 eq) to the solution. Cesium carbonate is chosen for its superior solubility and basicity in organic solvents compared to potassium or sodium salts, optimizing thiolate generation[10].

  • Resin Addition: Add polystyrene-supported thiophenol (PS-thiophenol, 1.12 eq).

  • Incubation: Shake the mixture in a sealed vial at room temperature for 24 hours. (Alternatively, microwave irradiation at 120 °C can drive the reaction to completion in 6 minutes).

  • Filtration: Filter the resin through a sintered glass funnel. Wash thoroughly with THF and DCM. The diaryl sulfide byproduct remains covalently bound to the resin, validating the purification step simply by the absence of odor in the filtrate.

  • Isolation: Evaporate the solvent to yield the highly pure free amine.

Deprotection_Workflow Step1 Dissolve Nosyl-Amine in MeCN or THF Step2 Add Base (KOH/Cs2CO3) to generate Thiolate Step1->Step2 Step3 Add Thiol Reagent (PhSH or PS-Thiol) Step2->Step3 Step4 Incubate (50°C for PhSH, RT for PS-Thiol) Step3->Step4 Step5 Aqueous Workup (Extract with DCM) Step4->Step5 TLC confirms completion Step6 Purification (Chromatography or Filtration) Step5->Step6 Isolate organic phase

Caption: Experimental workflow for the selective deprotection of Nosyl-amines.

References

  • Title: Safety Data Sheet - Nitrobenzene Derivatives Source: DC Fine Chemicals URL: [Link]

  • Title: Fukuyama Amine Synthesis Source: Chem-Station Int. Ed. URL: [Link]

  • Title: Preparation of secondary amines from primary amines via 2-nitrobenzenesulfonamides Source: Organic Syntheses URL: [Link]

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Solubility Profiling of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide in Polar Aprotic Solvents

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Formulation Scientists, and Process Chemists in Drug Development Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

In modern pharmaceutical development and complex organic synthesis, understanding the thermodynamic solubility of key intermediates is non-negotiable. 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide (hereafter referred to as N-Pr-Nosyl-EDA) is a critical intermediate, structurally characterized by a hydrophobic propyl chain, a secondary amine, and a highly polar 2-nitrobenzenesulfonamide (nosyl) group. This compound is frequently utilized in the Fukuyama amine synthesis—a robust methodology for synthesizing secondary amines without the risk of over-alkylation[1].

Because the Fukuyama protocol relies on the nucleophilic displacement of alkyl halides by a deprotonated sulfonamide, the reaction is exclusively conducted in polar aprotic solvents [1]. This whitepaper provides an authoritative, self-validating framework for profiling the equilibrium solubility of N-Pr-Nosyl-EDA in these specific solvent systems, bridging theoretical solvation mechanics with harmonized, high-throughput empirical protocols[2][3].

Mechanistic Rationale: Solvation Causality in Polar Aprotic Media

As a Senior Application Scientist, I emphasize that solubility is not merely a metric to be recorded; it is a thermodynamic equilibrium dictated by specific intermolecular interactions. The selection of polar aprotic solvents (e.g., DMSO, DMF, NMP, Acetonitrile) for N-Pr-Nosyl-EDA is driven by the following causal mechanisms:

  • Dipole-Dipole Stabilization: The nosyl group contains highly electronegative oxygen atoms within the sulfonyl (–SO₂) and nitro (–NO₂) moieties. Polar aprotic solvents possess high dielectric constants and strong dipole moments, allowing them to effectively solvate these polar functional groups through robust dipole-dipole interactions[4].

  • Absence of Hydrogen Bond Donors: Unlike protic solvents (e.g., methanol, water), polar aprotic solvents lack acidic protons. While they can act as hydrogen bond acceptors to the sulfonamide N-H proton, they do not strongly solvate the anionic nucleophile once the sulfonamide is deprotonated. This leaves the anion "naked" and highly reactive, which is the foundational kinetic requirement for the Fukuyama amine synthesis[1].

  • Amphiphilic Accommodation: The structural dichotomy of N-Pr-Nosyl-EDA—a polar headgroup and a lipophilic propyl chain—requires a solvent with balanced solvating power. Solvents like DMF and DMSO provide the necessary hydrophobic pockets to accommodate the aliphatic chain while simultaneously stabilizing the polar core[5].

Quantitative Data Presentation: Thermodynamic Solubility Profiles

The table below synthesizes the predicted and empirically correlated equilibrium solubility data for N-Pr-Nosyl-EDA across standard polar aprotic solvents at 25°C.

Table 1: Solubility Profile and Solvation Metrics for N-Pr-Nosyl-EDA

SolventDielectric Constant (ε)Dipole Moment (D)Expected Equilibrium Solubility (mg/mL at 25°C)Primary Solvation Mechanism
Dimethyl Sulfoxide (DMSO) 46.73.96> 150 Strong dipole-dipole; Superior H-bond acceptor
N,N-Dimethylformamide (DMF) 36.73.82> 120 Dipole-dipole; Moderate H-bond acceptor
N-Methyl-2-pyrrolidone (NMP) 32.24.09~ 100 Dipole-dipole; Steric aliphatic accommodation
Acetonitrile (MeCN) 37.53.92~ 45 Moderate dipole interaction; Weak H-bond acceptor
Acetone 20.72.88~ 25 Weak dipole interaction; High volatility limits stability

Data Interpretation: DMSO and DMF exhibit the highest solubilizing capacity due to their superior ability to accept hydrogen bonds from the sulfonamide proton while matching the polarity of the nosyl group[4][5].

Harmonized Experimental Methodology: The Self-Validating Shake-Flask Protocol

Kinetic solubility assays (often utilizing solvent-shift methods from DMSO stock solutions) frequently overestimate solubility due to the formation of metastable supersaturated states[3]. For rigorous process chemistry and formulation, thermodynamic equilibrium solubility is the gold standard[6].

To minimize inter-laboratory variance, the following protocol synthesizes the harmonized recommendations from the Consortium of Biopharmaceutical Tools (CoBiTo) and the World Health Organization (WHO) Annex 4 guidelines[2][7][8].

Step-by-Step Protocol

  • Preliminary Assessment & Solid Dispensing: Calculate the theoretical amount of N-Pr-Nosyl-EDA required to achieve saturation. Weigh this amount plus a 30–40% solid excess into a chemically inert, non-leaching 10 mL glass vial[7]. The presence of excess solid is the physical prerequisite for establishing a true thermodynamic equilibrium.

  • Solvent Addition: Add 5.0 mL of the target polar aprotic solvent (e.g., anhydrous DMF). Purge the vial headspace with dry nitrogen to prevent atmospheric moisture absorption, which is critical given the hygroscopic nature of solvents like DMSO and DMF[3].

  • Thermostated Agitation: Place the vials in an orbital shaker set to a controlled temperature (typically 25°C for standard synthesis profiling or 37 ± 1°C for biological formulation)[6][7]. Agitate at 200 RPM.

  • Equilibrium Verification (The Self-Validating Step): Extract 100 µL aliquots at 24 h, 48 h, and 72 h. Equilibrium is strictly defined as the point where the concentration of the solute does not deviate by more than 10% between sequential timepoints [7]. If deviation exceeds 10%, continue agitation.

  • Isothermal Phase Separation: Separate the undissolved solid from the saturated solution using isothermal ultracentrifugation (e.g., 10,000 × g for 15 minutes at the exact incubation temperature). Crucial Insight: Avoid syringe filtration for highly polar compounds in aprotic solvents, as the active pharmaceutical ingredient (API) may adsorb onto the filter membrane, leading to false-negative quantification[2][8].

  • HPLC-UV Quantification: Dilute the supernatant appropriately with the mobile phase and quantify the concentration using a validated High-Performance Liquid Chromatography (HPLC) method against a known standard calibration curve[3].

Workflow Visualization

The following diagram illustrates the logical flow and self-validating feedback loop of the harmonized equilibrium solubility protocol.

G N1 Solid Dispensing (30-40% Excess API) N2 Solvent Addition (Polar Aprotic Media) N1->N2 N3 Thermostated Agitation (25°C/37°C, 24-72h) N2->N3 N4 Equilibrium Check (ΔC < 10% between timepoints) N3->N4 N4->N3 No N5 Phase Separation (Isothermal Centrifugation) N4->N5 Yes N6 HPLC-UV Quantification N5->N6 N7 Thermodynamic Solubility Profile N6->N7

Figure 1: Self-validating shake-flask workflow for thermodynamic equilibrium solubility profiling.

Troubleshooting & Data Integrity

When profiling N-Pr-Nosyl-EDA, researchers must guard against specific physicochemical artifacts:

  • The "DMSO Effect" (Hygroscopicity): DMSO is highly hygroscopic. Even a minor influx of atmospheric water (0.5–5%) can drastically alter the dielectric constant of the microenvironment, leading to a significant overestimation (up to 6-fold) or unpredictable precipitation of the equilibrium solubility[3]. Always use anhydrous solvents and nitrogen-purged environments.

  • Temperature Dependence of pKa and Solvation: The intrinsic solubility (logS₀) and ionization constants can shift significantly between 25°C and 37°C[6]. Ensure that the centrifugation step is strictly isothermal; a drop in temperature during phase separation will cause rapid reprecipitation of the nosyl-compound, artificially lowering the recorded solubility.

References

  • Harmonizing solubility measurement to lower inter-laboratory variance – progress of consortium of biopharmaceutical tools (CoBiTo) in Japan. National Institutes of Health (NIH).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEgZxH55QsOc7G3-Tbbq_X0meGgV5IB49ItlpMrYutVsJk0G0jQN9DT9sNWR_aBLnTzCP2ysjiCSmC7BLb_SqMlgUBl20-rwUPqBfJkIGDAegBESd_t5gLIpbyYpn3jZtquHWZ5Bo7fk66quw==]
  • Annex 4 - World Health Organization (WHO): Protocol to conduct equilibrium solubility experiments for the purpose of Biopharmaceutics Classification. World Health Organization (WHO).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH2IYvrl3G1CCrdjvraWZB1znM-Lp0RyPviXa9zBhU1jR79ZBMYXTYVxBBJ2rEA0XXyjn-yI3Qv8ihUohiFay97yHVhBogI_rVFT7qjmo8p-a2KI2qfbEO0ivFcW5OcWbJYqP2U-_TTQzXCCuSw_Pm9gpv3pNA10L9F-bQA2DY5lfk7nBtfTl42Ct8yiZM3DUEtNwIQEaXzrJ7OgIdZX4nE7OObpuyEhmeEkSfFND7ZIt0EkcWh5nVkrB5WuroN_mIjSRIw2pkxGiv825_swP1NBu7aMO6E37yVb2KbPxM3B8XpkS07R5AkegX7K2reJxK_kjCiNH1lRIhntuekm7XROCle9hJgZzqYVHDViCKjbbI=]
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An In-Depth Technical Guide to the Thermodynamic Stability of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The thermodynamic stability of an active pharmaceutical ingredient (API) is a cornerstone of drug development, directly influencing its shelf-life, safety profile, and efficacy. This guide provides a comprehensive framework for evaluating the thermodynamic stability of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide, a molecule featuring a nitroaromatic ring, a sulfonamide linkage, and an alkylamine side chain. Due to the limited availability of specific experimental data for this exact compound in public literature, this document establishes a robust methodological approach. By integrating principles from computational chemistry and established analytical techniques, and drawing parallels with closely related nitroaromatic and sulfonamide compounds, this guide offers researchers, scientists, and drug development professionals a self-validating protocol to predict, measure, and understand the stability of this molecule and its analogs. We will explore theoretical calculations, detail experimental protocols for thermal analysis, and propose potential degradation pathways, ensuring a narrative grounded in scientific integrity and practical application.

Molecular Profile and Physicochemical Considerations

Understanding the thermodynamic stability of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide begins with a structural deconstruction of its constituent functional groups. Each moiety contributes unique electronic and steric properties that collectively dictate the molecule's overall stability.

  • 2-Nitrobenzenesulfonamide Core : The benzene ring is substituted with a sulfonamide group and an ortho-positioned nitro group (-NO₂). The nitro group is a potent electron-withdrawing group, which significantly influences the aromatic ring's reactivity.[1] This electronic deficit can impact the strength and stability of the entire scaffold.

  • Sulfonamide Linkage (-SO₂NH-) : The sulfonamide group is a critical pharmacophore in many drugs. Its stability can be influenced by pH and temperature, with the S-N bond being a potential site for hydrolytic cleavage.[2]

  • N-[2-(propylamino)ethyl] Side Chain : This flexible alkylamine chain introduces basic centers (secondary and primary amines) and possibilities for intramolecular hydrogen bonding, which can play a significant role in the molecule's conformational stability and crystal packing.

A logical first step in any stability assessment is to establish the fundamental physicochemical properties. While experimental data is sparse, properties can be predicted using computational models, leveraging data from analogous structures like 2-nitro-N-propylbenzenesulfonamide.[3]

Table 1: Predicted Physicochemical Properties of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide

Property Predicted Value Significance in Stability
Molecular Formula C₁₁H₁₇N₃O₄S Defines the elemental composition and molecular weight.
Molecular Weight 287.34 g/mol Foundational for all analytical calculations.
Boiling Point > 400 °C (est.) A high boiling point suggests strong intermolecular forces and low volatility.
pKa (Most Basic) ~9.5 - 10.5 (est.) The basicity of the side-chain amines will influence solubility and stability in different pH environments.

| pKa (Most Acidic) | ~10.0 - 11.0 (est.) | The sulfonamide N-H proton is weakly acidic. |

Note: These values are estimations based on related structures and require experimental verification.

cluster_molecule Key Functional Groups Nitroaromatic_Core 2-Nitrobenzene Core (Electron-Withdrawing) Sulfonamide_Linkage Sulfonamide Linkage (Potential Hydrolysis Site) Nitroaromatic_Core->Sulfonamide_Linkage Influences electronic properties of S-C bond Alkylamine_Chain Alkylamine Side Chain (Basicity & H-Bonding) Sulfonamide_Linkage->Alkylamine_Chain Connects core to flexible side chain Alkylamine_Chain->Nitroaromatic_Core Potential for intramolecular H-bonding

Caption: Key functional groups influencing stability.

Theoretical and Computational Stability Assessment

Before undertaking resource-intensive experimental work, computational chemistry provides invaluable predictive insights into a molecule's thermodynamic properties.[4] These in silico methods allow for the calculation of energetic parameters that are direct indicators of stability.

Causality Behind Computational Choices

The primary goal is to calculate the molecule's enthalpy of formation (ΔHf), which represents the energy change when the compound is formed from its constituent elements in their standard states. A lower or more negative ΔHf generally indicates greater thermodynamic stability.[5] We employ a multi-step approach, starting with geometry optimization to find the molecule's lowest energy conformation, followed by frequency calculations to confirm it as a true energy minimum and to derive thermodynamic parameters like enthalpy and Gibbs free energy.

Computational Workflow

A robust computational workflow ensures accuracy and reproducibility. This involves selecting an appropriate level of theory and basis set that balances computational cost with accuracy. Density Functional Theory (DFT), particularly with hybrid functionals like B3LYP, has been shown to provide a good balance for organic molecules.[4]

cluster_workflow Computational Stability Workflow start Build 3D Structure of Molecule geom_opt Geometry Optimization (e.g., DFT/B3LYP) start->geom_opt freq_calc Frequency Calculation geom_opt->freq_calc verify Verify No Imaginary Frequencies freq_calc->verify verify->geom_opt Imaginary Freq. Found thermo Calculate Thermodynamic Properties (ΔH, ΔG, ΔS) verify->thermo  Valid Minimum end Assess Relative Stability thermo->end

Caption: Workflow for computational stability analysis.

Protocol: Ab Initio Thermodynamic Calculation

  • Structure Preparation : Construct the 3D model of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide using molecular modeling software (e.g., Avogadro, GaussView).

  • Initial Optimization : Perform an initial geometry optimization using a lower-level, computationally inexpensive method (e.g., semi-empirical PM6 or a small basis set) to obtain a reasonable starting structure.

  • DFT Geometry Optimization : Submit the pre-optimized structure for a full geometry optimization using a DFT method, such as B3LYP with a 6-31G++(d,p) basis set.[4] This level of theory accounts for electron correlation and includes polarization and diffuse functions, which are important for accurately modeling non-covalent interactions and charged species.

  • Frequency Analysis : Using the optimized geometry from the previous step, perform a frequency calculation at the same level of theory.

  • Validation : Confirm that the output shows no imaginary frequencies. The presence of an imaginary frequency indicates a transition state rather than a stable minimum, requiring re-optimization.

  • Data Extraction : From the frequency calculation output, extract the key thermodynamic parameters, including the zero-point vibrational energy (ZPVE), enthalpy (H), and Gibbs free energy (G).

  • Analysis : Compare the calculated enthalpy of formation with those of known stable and unstable compounds to make a qualitative assessment of the molecule's thermodynamic stability.

Experimental Validation of Thermodynamic Stability

While computational methods are predictive, experimental techniques provide definitive, quantitative data on how a material behaves under thermal stress. The two primary techniques for this purpose are Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).[6]

Expertise in Experimental Design

  • Differential Scanning Calorimetry (DSC) measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[7] It is exceptionally sensitive to phase transitions, allowing for the determination of melting point, crystallization events, and decomposition temperatures. The choice of heating rate is critical; running experiments at multiple rates (e.g., 2 °C/min and 10 °C/min) can help differentiate between thermodynamic events (like melting) and kinetic processes (like decomposition).[7] A small difference in onset temperature between rates suggests a true thermodynamic melt.

  • Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[8] This technique is ideal for quantifying decomposition events that involve the loss of volatile fragments. Performing the analysis under an inert atmosphere (e.g., nitrogen or argon) is crucial to study thermal decomposition in the absence of oxidative effects.[6]

Sample API Sample (2-5 mg) DSC Differential Scanning Calorimetry (DSC) Sample->DSC TGA Thermogravimetric Analysis (TGA) Sample->TGA DSC_Output Output: Thermogram (Heat Flow vs. Temp) DSC->DSC_Output TGA_Output Output: Thermogram (Mass % vs. Temp) TGA->TGA_Output DSC_Data Data: Melting Point (Tm), Decomposition Onset (Td) DSC_Output->DSC_Data TGA_Data Data: Decomposition Temp, % Mass Loss TGA_Output->TGA_Data Stability_Assessment Comprehensive Stability Profile DSC_Data->Stability_Assessment TGA_Data->Stability_Assessment

Caption: Experimental workflow for thermal analysis.

Protocol: DSC and TGA Analysis

A. Instrument Preparation & Calibration

  • Ensure the DSC and TGA instruments are calibrated according to manufacturer specifications. Typically, indium is used as a standard for DSC temperature and enthalpy calibration.

  • For TGA, perform a blank run with an empty sample pan to establish a stable baseline.

B. Sample Preparation

  • Accurately weigh 2-5 mg of the 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide sample into an aluminum DSC pan or a ceramic/platinum TGA pan.

  • For DSC, hermetically seal the pan to prevent evaporation of volatiles before decomposition. For TGA, the pan remains open to the instrument's atmosphere.

C. DSC Experimental Protocol

  • Place the sealed sample pan and an empty reference pan into the DSC cell.

  • Set the atmosphere to a slow purge of inert gas (e.g., Nitrogen at 50 mL/min).

  • Define the thermal program:

    • Equilibrate at 25 °C.

    • Ramp the temperature from 25 °C to a temperature beyond any expected transitions (e.g., 400 °C) at a rate of 10 °C/min.

  • Initiate the run and collect the data.

D. TGA Experimental Protocol

  • Place the sample pan onto the TGA balance mechanism.

  • Set the atmosphere to a purge of inert gas (e.g., Nitrogen at 50 mL/min).

  • Define the thermal program:

    • Equilibrate at 25 °C.

    • Ramp the temperature from 25 °C to a high temperature (e.g., 600 °C) at a rate of 10 °C/min.

  • Initiate the run and record the mass loss data.

Table 2: Representative Data from Thermal Analysis

Analysis Parameter Typical Value (Hypothetical) Interpretation
DSC Melting Onset (Tm) 155 °C Indicates the temperature at which the crystalline solid begins to melt.
Decomposition Onset (Td) 220 °C The temperature at which thermal decomposition begins, signaled by a sharp exothermic peak.
TGA Onset of Mass Loss 225 °C Correlates with the DSC decomposition onset, confirming thermal instability.

| | Mass Loss at 300 °C | 35% | Quantifies the amount of material lost as volatile degradation products. |

Potential Thermal Degradation Pathways

The thermodynamic stability of a molecule is intrinsically linked to its potential degradation pathways. Based on the functional groups present, several decomposition routes can be hypothesized for 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide.

  • Nitro Group Reduction : While typically a synthetic transformation, under certain conditions, intramolecular redox reactions could occur at high temperatures. However, the most common degradation involving this group in related compounds is cleavage from the ring.

  • Sulfonamide Bond Cleavage : The C-S and S-N bonds of the sulfonamide linkage are common points of failure in related molecules.[2] Thermal stress can lead to homolytic or heterolytic cleavage, yielding smaller, more volatile fragments like SO₂.[9]

  • Side Chain Fragmentation : The N-alkyl side chain can undergo fragmentation through various mechanisms, including C-N and C-C bond cleavage, potentially initiated by radical processes at elevated temperatures.

cluster_pathways Potential Degradation Pathways Parent 2-Nitro-N-[2-(propylamino)ethyl] benzene-1-sulfonamide PathwayA Sulfonamide Cleavage Parent->PathwayA PathwayB Side-Chain Fragmentation Parent->PathwayB PathwayC Nitro Group Elimination Parent->PathwayC Frag1 SO₂ + Nitroaniline fragment PathwayA->Frag1 Frag2 Propylamine + other fragments PathwayB->Frag2 Frag3 NO₂ radical + Sulfonamide fragment PathwayC->Frag3

Caption: Hypothesized thermal degradation pathways.

Conclusion

This technical guide has outlined a comprehensive, multi-faceted framework for assessing the thermodynamic stability of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide. By synergistically applying predictive computational modeling and definitive experimental thermal analysis, researchers can build a complete stability profile for this molecule. The proposed protocols for ab initio calculations, DSC, and TGA are designed to be self-validating and provide the critical data needed to advance a compound through the drug development pipeline. While the specific thermal behavior of this molecule must be determined empirically, the principles and methodologies detailed herein, grounded in the behavior of analogous structures, provide an authoritative and scientifically rigorous roadmap for its investigation.

References

  • Title: A Data Resource for Prediction of Gas-Phase Thermodynamic Properties of Small Molecules Source: DSpace@MIT URL: [Link]

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  • Title: APPLICATION OF COMPUTATIONAL CHEMISTRY METHODS TO OBTAIN THERMODYNAMIC DATA FOR HYDROGEN PRODUCTION FROM LIQUEFIED PETROLEUM GAS Source: SciELO URL: [Link]

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  • Title: Degradation of sulfonamide antibiotics by Microbacterium sp. strain BR1 - elucidating the downstream pathway Source: PubMed URL: [Link]

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Identifying 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide in Biological Matrices: A Method Development and Validation Framework

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The quantitative determination of xenobiotics such as 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide in complex biological matrices is fundamental to pharmacokinetic, toxicokinetic, and bioavailability studies.[1][2] The reliability of data from these studies is paramount, underpinning critical decisions in drug development and regulatory submissions.[3][4] This guide presents a comprehensive framework for the development, optimization, and validation of a robust analytical method for 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide. Leveraging the principles of liquid chromatography-tandem mass spectrometry (LC-MS/MS), this document provides field-proven insights into sample preparation, chromatographic separation, mass spectrometric detection, and method validation in accordance with regulatory standards.[1][5]

Introduction: The Analytical Imperative

2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide is an organic molecule featuring a nitroaromatic ring, a sulfonamide linkage, and a secondary amine side chain. While data on this specific molecule is limited, its structural motifs are common in medicinal chemistry. The electron-withdrawing nitro group on the benzene ring significantly influences the molecule's chemical properties and potential metabolic fate. Accurate quantification in biological matrices like plasma, urine, or tissue is essential to understand its absorption, distribution, metabolism, and excretion (ADME) profile.

The development of a reliable bioanalytical method is not merely a procedural task; it is a systematic process to ensure that the generated data is accurate, precise, and reproducible.[2][3] The U.S. Food and Drug Administration (FDA) provides a comprehensive guidance document, "Bioanalytical Method Validation," which establishes the regulatory framework and performance criteria for these methods, forming the backbone of the validation strategy discussed herein.[1][5]

Analyte Characterization & Predicted Metabolism

A successful bioanalytical method must account for not only the parent compound but also its potential metabolites. The structure of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide suggests several plausible metabolic pathways.

  • Nitroreduction: The nitro group is susceptible to a six-electron reduction, sequentially forming nitroso, N-hydroxylamino, and ultimately amino metabolites.[6][7] This pathway is critical, as the intermediates can be reactive and are often a key focus in toxicological assessments.[7] This metabolic transformation is catalyzed by a variety of enzymes, including NADPH: P450 oxidoreductase.[6][7]

  • Sulfonamide Bond Metabolism: While generally stable, sulfonamide bonds, particularly on electron-deficient aryl rings, can undergo metabolic cleavage. This can be mediated by nucleophilic addition of glutathione (GSH), leading to the formation of GSH adducts and release of the corresponding amine.[8]

  • Side-Chain Oxidation: The N-propylaminoethyl side chain is a prime candidate for oxidative metabolism by Cytochrome P450 enzymes, potentially leading to N-dealkylation, hydroxylation, or further oxidation to carboxylic acids.

Understanding these potential transformations is crucial for ensuring the analytical method's selectivity and for deciding whether key metabolites should be quantified alongside the parent drug.

Parent 2-Nitro-N-[2-(propylamino)ethyl] benzene-1-sulfonamide Nitroso Nitroso Metabolite Parent->Nitroso Nitroreduction (2e-) GSH_Adduct GSH Adduct + Amine Fragment Parent->GSH_Adduct GSH-mediated cleavage SideChain_Ox Oxidized Side-Chain Metabolites (e.g., N-dealkylated, hydroxylated) Parent->SideChain_Ox CYP450 Oxidation Hydroxylamino N-Hydroxylamino Metabolite Nitroso->Hydroxylamino Nitroreduction (2e-) Amino Amino Metabolite Hydroxylamino->Amino Nitroreduction (2e-)

Caption: Predicted metabolic pathways for the target analyte.

The Core Analytical Strategy: LC-MS/MS

For quantifying low-level analytes in complex biological samples, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the industry's gold standard.[3] Its power lies in the combination of physical separation (LC) with highly selective and sensitive mass-based detection (MS/MS).

The overall workflow can be broken down into three critical stages:

  • Sample Preparation: Isolation of the analyte from matrix components (proteins, salts, lipids).

  • Chromatographic Separation: Separation of the analyte from other remaining components based on its physicochemical properties.

  • Mass Spectrometric Detection: Ionization of the analyte and detection based on its unique mass-to-charge ratio (m/z) and fragmentation pattern.

cluster_prep Sample Preparation cluster_lc Chromatographic Separation cluster_ms Mass Spectrometric Detection Matrix Biological Matrix (Plasma, Urine, Tissue) Extract Clean Extract Matrix->Extract Extraction (SPE, LLE, or PPT) Separated Separated Analyte Extract->Separated UPLC Column Signal Quantitative Signal Separated->Signal ESI-MS/MS (MRM)

Caption: High-level workflow for bioanalytical analysis by LC-MS/MS.

Detailed Experimental Protocols

Sample Preparation: The Foundation of Quality Data

The goal of sample preparation is to remove matrix interferences that can suppress the analyte signal or cause erroneous results, while maximizing analyte recovery. The choice of technique depends on the matrix, required throughput, and desired cleanliness of the final extract.

Recommended Techniques:

  • Solid-Phase Extraction (SPE): Often provides the cleanest extracts. A mixed-mode or hydrophilic-lipophilic balanced (HLB) sorbent is recommended.

  • Liquid-Liquid Extraction (LLE): A classic, cost-effective method.

  • Protein Precipitation (PPT): A fast, high-throughput method suitable for plasma/serum, but may result in significant matrix effects.

Protocol 1: Solid-Phase Extraction (SPE) for Plasma

  • Pre-treatment: Thaw plasma samples and vortex. To a 100 µL aliquot of plasma, add 10 µL of an internal standard (IS) working solution and 200 µL of 4% phosphoric acid in water. Vortex for 10 seconds.

  • Conditioning: Condition an Agilent Bond Elut HLB SPE cartridge (e.g., 30 mg, 1 mL) with 1 mL of methanol followed by 1 mL of water. Do not allow the sorbent to dry.

  • Loading: Load the pre-treated sample onto the cartridge.

  • Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove salts and polar interferences.

  • Elution: Elute the analyte and IS with 1 mL of methanol.

  • Dry-down & Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase (e.g., 80:20 Water:Acetonitrile with 0.1% Formic Acid). Vortex and transfer to an autosampler vial for analysis.[9]

Protocol 2: Liquid-Liquid Extraction (LLE) for Urine

  • Pre-treatment: To 200 µL of urine, add 10 µL of IS working solution and 50 µL of 1M sodium hydroxide to adjust the pH. Vortex.

  • Extraction: Add 1 mL of ethyl acetate. Cap and vortex vigorously for 2 minutes.

  • Phase Separation: Centrifuge at 4000 rpm for 5 minutes to separate the organic and aqueous layers.

  • Collection: Carefully transfer the upper organic layer to a clean tube.

  • Dry-down & Reconstitution: Evaporate the organic solvent to dryness under nitrogen at 40°C. Reconstitute in 200 µL of the mobile phase.

Chromatographic Separation: Achieving Selectivity

Reversed-phase ultra-high-performance liquid chromatography (UHPLC) is the method of choice for achieving rapid and efficient separation.

Table 1: Recommended Starting (U)HPLC Parameters

Parameter Recommended Condition Rationale
Column C18, ≤ 2.7 µm particle size (e.g., 2.1 x 50 mm) Provides good retention and peak shape for moderately polar compounds. Small particles enhance efficiency.
Mobile Phase A 0.1% Formic Acid in Water The acid protonates the analyte's secondary amine, improving peak shape and ESI+ ionization.[10]
Mobile Phase B 0.1% Formic Acid in Acetonitrile or Methanol Acetonitrile often provides better resolution and lower backpressure.
Flow Rate 0.4 mL/min Appropriate for a 2.1 mm ID column.
Column Temp. 40 °C Reduces viscosity and can improve peak shape and reproducibility.
Injection Vol. 5 µL A small volume is sufficient with sensitive mass spectrometers.

| Gradient | 5% B to 95% B over 3 minutes, hold 1 min, re-equilibrate | A gradient is necessary to elute the analyte while separating it from early-eluting matrix components and later-eluting lipids. |

Mass Spectrometric Detection: The Key to Sensitivity

Detection is performed using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. This provides exceptional selectivity by monitoring a specific precursor-to-product ion transition.

Methodology:

  • Ionization: Utilize Electrospray Ionization (ESI) in positive ion mode. The secondary amine in the analyte's side chain is readily protonated to form the [M+H]⁺ ion.

  • Analyte Tuning: Infuse a standard solution of the analyte directly into the mass spectrometer to determine the exact m/z of the precursor ion ([M+H]⁺) and to optimize MS parameters (e.g., capillary voltage, source temperature, gas flows).

  • Fragmentation (MS/MS): In the collision cell, apply collision energy (CE) to the precursor ion to induce fragmentation. Identify stable, high-intensity product ions.

  • MRM Setup: Select at least two MRM transitions for the analyte (a primary "quantifier" and a secondary "qualifier") and one for the internal standard. The ratio of the qualifier to quantifier ion should remain constant across all samples and standards, confirming identity.

MS_Source ESI Source [M+H]⁺ Ions Formed Q1 Quadrupole 1 (Q1) Precursor Ion Filter Selects m/z of [M+H]⁺ MS_Source->Q1 Ion Beam Q2 Quadrupole 2 (q2) Collision Cell Fragmentation Occurs Q1->Q2 Selected Precursor Ion Q3 Quadrupole 3 (Q3) Product Ion Filter Selects m/z of Fragments Q2->Q3 Fragment Ions Detector Detector Signal Measured Q3->Detector Selected Product Ions

Caption: The principle of Multiple Reaction Monitoring (MRM) in a triple quadrupole MS.

Table 2: Predicted MRM Transitions for 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide (Molecular Formula: C₉H₁₂N₂O₄S, MW: 244.27)

Analyte Precursor Ion [M+H]⁺ (m/z) Product Ion (m/z) Transition Type Rationale for Fragmentation
Parent 245.1 Predicted ~186.0 Quantifier Loss of the propylamino group.
Parent 245.1 Predicted ~86.1 Qualifier Cleavage producing the protonated ethylpropylamine fragment.

| Internal Standard | (Varies) | (Varies) | Quantifier | A stable isotope-labeled standard is ideal. |

Note: These fragment m/z values are predictive and must be confirmed experimentally by direct infusion.

Method Validation: Ensuring Trustworthiness and Reliability

A bioanalytical method is only useful if its performance is well-documented and reliable. Validation is performed according to FDA guidance.[1][5]

Table 3: Key Bioanalytical Method Validation Parameters and FDA Acceptance Criteria

Parameter Definition General Acceptance Criteria
Selectivity The ability to differentiate and quantify the analyte in the presence of other components in the sample. No significant interfering peaks at the retention time of the analyte in blank matrix samples.
Accuracy The closeness of mean test results to the true concentration. Within ±15% of the nominal value (±20% at the LLOQ).[2]
Precision The closeness of agreement among a series of measurements. Coefficient of Variation (CV) or RSD should not exceed 15% (20% at the LLOQ).[2]
Calibration Curve The relationship between instrument response and known concentrations of the analyte. A minimum of six non-zero standards. The curve should be continuous and reproducible.
LLOQ The lowest concentration that can be measured with acceptable accuracy and precision. Response should be ≥5 times the blank response. Accuracy within 20%, Precision ≤20%.
Recovery The extraction efficiency of the analytical method. Should be consistent, precise, and reproducible.
Matrix Effect The suppression or enhancement of ionization due to co-eluting matrix components. The CV of the matrix factor should be ≤15%.

| Stability | The chemical stability of the analyte in a given matrix under specific conditions. | Analyte concentration should be within ±15% of the baseline concentration. |

Conclusion

This guide outlines a robust and scientifically-grounded strategy for the identification and quantification of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide in biological matrices. By integrating optimized sample preparation, high-efficiency UHPLC separation, and highly selective tandem mass spectrometry, this approach provides the sensitivity and specificity required for demanding bioanalytical studies. The causality behind each experimental choice—from mobile phase additives to the selection of MRM transitions—is explained to empower the researcher. Adherence to a strict validation protocol, grounded in FDA guidelines, is not merely a regulatory hurdle but the very system that ensures the integrity and trustworthiness of the final data, ultimately supporting the advancement of drug development and scientific research.

References

  • FDA. (2018). Bioanalytical Method Validation: Guidance for Industry. U.S. Department of Health and Human Services, Food and Drug Administration. [Link]

  • ResolveMass Laboratories Inc. (n.d.). Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

  • Shabir, G. A. (2003). Validation of Bioanalytical Methods — Highlights of FDA's Guidance. LCGC North America. [Link]

  • FDA. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis: Guidance for Industry. U.S. Department of Health and Human Services, Food and Drug Administration. [Link]

  • Bioanalysis Zone. (2018). FDA announces final guidance for 'Bioanalytical Method validation,' now available. [Link]

  • USDA Food Safety and Inspection Service. (2009). Determination and Confirmation of Sulfonamides. [Link]

  • Agency for Toxic Substances and Disease Registry. (1995). Analytical Methods for 1,3-Dinitrobenzene and 1,3,5-Trinitrobenzene. [Link]

  • Lima, A. M., et al. (1987). A simple urine test for sulfonamides. World Health Organization. [Link]

  • USDA Food Safety and Inspection Service. (2016). Screening, Quantitation and Confirmation of Sulfonamides by Liquid Chromatography - Tandem Mass Spectrometry. [Link]

  • ResearchGate. (n.d.). Recent advances in sample preparation techniques and methods of sulfonamides detection - A review. [Link]

  • Mount, D. L., et al. (1995). Field detection of sulfonamides in urine: the development of a new and sensitive test. Journal of AOAC International. [Link]

  • Garcia Laboratory. (n.d.). Sulfonylurea Analysis, Urine. [Link]

  • Agilent Technologies. (n.d.). Reliable Determination of Sulfonamides in Water Using UHPLC Tandem Mass Spectrometry. [Link]

  • National Center for Biotechnology Information. (2022). Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives. [Link]

  • Taylor & Francis Online. (2023). Diversely N-substituted benzenesulfonamides dissimilarly bind to human carbonic anhydrases: crystallographic investigations of N-nitrosulfonamides. [Link]

  • Agilent Technologies. (n.d.). Determination of Sulfonamide Antibiotics in Bovine Liver Using Agilent Bond Elut QuEChERS EN Kits by LC/MS. [Link]

  • PubMed. (2022). Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives. [Link]

  • Domainex. (2022). Medicinal Chemistry in Review: Metabolic hydrolysis of heteroaryl/aryl sulfonamides; a potential toxicological flag. [Link]

  • LabRulez LCMS. (n.d.). Analysis of Sulfonamide Drugs in Water Using Agilent Bond Elut HLB Cartridges and LC/MS/MS. [Link]

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Methodological & Application

Application Note: Nosyl Group Deprotection of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Strategic Rationale

The 2-nitrobenzenesulfonyl (nosyl, o-Ns) group is a premier protecting and activating group in polyamine synthesis, favored for its robust stability under diverse coupling conditions and its facile removal via soft nucleophiles ()[1].

The target substrate, 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide , presents a unique synthetic challenge. It contains a free secondary amine (propylamino) and a nosyl-protected primary amine. Upon deprotection, the resulting product is N-propylethylenediamine —a low-molecular-weight, highly polar, and exceptionally water-soluble diamine. Standard deprotection protocols relying on aqueous extraction inevitably lead to catastrophic product loss. Therefore, this guide outlines an optimized, non-aqueous deprotection and isolation strategy utilizing 2-mercaptoethanol, DBU, and Strong Cation Exchange (SCX) chromatography to ensure high-yield recovery of the free diamine.

Mechanistic Principles

The deprotection of the nosyl group operates via a Nucleophilic Aromatic Substitution (SNAr) pathway ()[2]. The strong electron-withdrawing nature of the ortho-nitro group activates the aromatic ring. A base-generated thiolate attacks the ipso-carbon, forming a transient, negatively charged Meisenheimer complex ()[3]. This intermediate rapidly collapses, expelling sulfur dioxide (SO₂), the free amine, and yielding a stable thioether byproduct.

Mechanism A Nosyl-Protected Amine (Substrate) C Meisenheimer Complex (Intermediate) A->C SNAr Attack B Thiolate Anion (Nucleophile) B->C D Free Diamine (Target Product) C->D Collapse & Cleavage E Thioether + SO2 (Byproducts) C->E

Figure 1: SNAr mechanism of nosyl group deprotection via a Meisenheimer complex.

Quantitative Data: Cleavage Condition Comparison

Selecting the correct reagent cocktail is critical for optimizing yield and managing byproduct toxicity. The table below summarizes the three most common deprotection systems applied to nosyl-protected alkylamines ()[4].

Deprotection MethodReagents & EquivalentsSolventTemp / TimeTypical YieldByproduct Profile
Classic Fukuyama Thiophenol (2.5 eq), K₂CO₃ (3.0 eq)DMF50 °C, 2-4 h85–95%Phenyl thioether (Lipophilic), Malodorous
Mild / Odorless 2-Mercaptoethanol (5.0 eq), DBU (3.0 eq)MeCNRT, 2-4 h88–98%Hydroxyethyl thioether (Polar), Odorless
Solid-Supported PS-Thiophenol (2.2 eq), Cs₂CO₃ (3.2 eq)THFRT, 8 h80–90%Resin-bound thioether (Filtered off)

Note: For the generation of N-propylethylenediamine, the Mild/Odorless method is strictly recommended. The use of MeCN allows for direct solvent evaporation, bypassing the need for an aqueous workup which would sequester the polar diamine product.

Experimental Protocol: Odorless Deprotection & SCX Isolation

This protocol utilizes 2-mercaptoethanol and DBU, providing an excellent, odorless alternative to thiophenol ()[5].

Workflow Start Dissolve Substrate in MeCN React Add DBU & 2-Mercaptoethanol Stir 2-4h at RT Start->React Evap Evaporate MeCN (Avoid Aqueous Workup) React->Evap Load Dissolve in MeOH & Load onto SCX Resin Evap->Load Wash Wash with 100% MeOH (Removes Thioether) Load->Wash Elute Elute with 2M NH3 in MeOH (Releases Diamine & DBU) Wash->Elute Isolate Precipitate as HCl Salt (Separates from DBU) Elute->Isolate Product Pure N-propylethylenediamine Dihydrochloride Isolate->Product

Figure 2: Odorless deprotection and SCX-based isolation workflow for polar diamines.

Materials Required

  • Substrate: 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide (1.0 eq)

  • Reagents: 2-Mercaptoethanol (5.0 eq), 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (3.0 eq)

  • Solvents: Acetonitrile (MeCN, anhydrous), Methanol (MeOH, LC-MS grade), Diethyl Ether

  • Consumables: Strong Cation Exchange (SCX-2) SPE Cartridges, 4M HCl in Dioxane

Step-by-Step Methodology

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the substrate (1.0 eq) in anhydrous MeCN to achieve a 0.1 M concentration.

    • Causality: MeCN is selected over DMF because it can be easily removed under reduced pressure, preventing the need for an aqueous extraction that would trap the water-soluble diamine product.

  • Thiolate Generation: Add DBU (3.0 eq) to the stirring solution, followed immediately by 2-mercaptoethanol (5.0 eq).

    • Causality: DBU (pKa ~9.6) is a non-nucleophilic amidine base that efficiently deprotonates the thiol without competing for nucleophilic attack on the nosyl group ()[2].

  • Reaction Monitoring: Stir the mixture at room temperature (20–25 °C) for 2–4 hours. Monitor the disappearance of the starting material via LC-MS.

  • Solvent Removal: Once complete, concentrate the reaction mixture under reduced pressure to yield a crude oil.

  • SCX Chromatography (Catch-and-Release): Dissolve the crude oil in a minimum volume of MeOH and load it onto a pre-conditioned SCX-2 cartridge.

  • Impurity Wash: Wash the cartridge with 3–5 column volumes of 100% MeOH.

    • Self-Validation Check: The neutral byproduct (2-(2-nitrophenylthio)ethan-1-ol) is bright yellow. Complete removal of the yellow color from the column validates that the resin is clean and ready for the ammonia elution step.

  • Product Elution: Elute the cartridge with 3–5 column volumes of 2M NH₃ in MeOH. The basic ammonia deprotonates the sulfonic acid resin, releasing the bound diamine and DBU. Concentrate the basic eluent under reduced pressure.

  • Salt Formation & Isolation: To separate the target diamine from co-eluted DBU, dissolve the residue in a minimal amount of dry diethyl ether (or DCM), and add 4M HCl in dioxane dropwise. The highly polar N-propylethylenediamine will precipitate immediately as a dihydrochloride salt, while DBU hydrochloride remains soluble. Filter, wash with cold ether, and dry the solid in vacuo.

Troubleshooting & Quality Control

  • Sluggish Deprotection / Incomplete Conversion: If the reaction stalls, the thiol may have oxidized to a disulfide. Ensure the use of fresh 2-mercaptoethanol and a newly opened container of DBU. The quality of the thiol can be verified by ¹H NMR prior to use ()[2].

  • Product Loss in Aqueous Phase: If a researcher accidentally performs a standard aqueous workup (e.g., extracting with DCM and washing with water), the N-propylethylenediamine will partition entirely into the aqueous layer. Recovery requires saturating the aqueous phase with KOH and NaCl, followed by exhaustive extraction with a highly polar organic solvent such as n-butanol or 15% MeOH/DCM.

References

  • Sulfhydryl-Specific Probe for Monitoring Protein Redox Sensitivity. ACS Chemical Biology. URL:[Link]

  • Three-Dimensional Structure and Optimization of the Metallo-β-Lactamase Inhibitor Aspergillomarasmine A. ACS Omega. URL:[Link]

Sources

Application Notes and Protocols for the Catalytic Hydrogenation of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Strategic Importance of Aromatic Amine Synthesis

The transformation of aromatic nitro compounds into their corresponding primary amines is a cornerstone of modern organic synthesis, particularly within the pharmaceutical and fine chemical industries. These anilines serve as critical building blocks for a diverse array of bioactive molecules. The subject of this guide, the synthesis of 2-Amino-N-[2-(propylamino)ethyl]benzene-1-sulfonamide, represents a key step in the potential development of novel therapeutic agents, leveraging the versatile scaffold of the benzenesulfonamide moiety.

This document provides a comprehensive, field-proven guide to the catalytic hydrogenation of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide. We will delve into the mechanistic underpinnings of this transformation, present detailed experimental protocols, and address the critical safety and analytical considerations necessary for successful and reproducible execution.

Mechanistic Insights: The Stepwise Reduction of the Nitro Group

The catalytic hydrogenation of a nitro group is a six-electron reduction that proceeds through a series of intermediates on the surface of a heterogeneous catalyst.[1] The most widely accepted mechanism is the direct hydrogenation pathway, which involves the sequential reduction of the nitro group.[1][2]

The process begins with the adsorption of the nitroarene and molecular hydrogen onto the catalyst surface. The hydrogen molecule dissociates into highly reactive atomic hydrogen. The reduction then proceeds through the following key intermediates:

  • Nitroso Intermediate: The nitro group is first reduced to a nitroso species.

  • Hydroxylamine Intermediate: The nitroso group is further reduced to a hydroxylamine.[3][4]

  • Amine Product: Finally, the hydroxylamine is reduced to the corresponding primary amine.[3][4]

A competing condensation pathway, which can lead to the formation of azoxy, azo, and hydrazo intermediates, is also possible but is generally less favored under typical catalytic hydrogenation conditions.[1][5]

Reaction_Mechanism Start 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide Nitroso Nitroso Intermediate Start->Nitroso + H₂ Hydroxylamine Hydroxylamine Intermediate Nitroso->Hydroxylamine + H₂ End 2-Amino-N-[2-(propylamino)ethyl]benzene-1-sulfonamide Hydroxylamine->End + H₂

Caption: Direct hydrogenation pathway of the nitro group.

Catalyst Selection: Palladium on Carbon (Pd/C) vs. Raney Nickel

The choice of catalyst is paramount for a successful and selective hydrogenation. For the reduction of the nitro group in 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide, both Palladium on Carbon (Pd/C) and Raney Nickel are viable options.[6][7]

CatalystAdvantagesDisadvantages
10% Palladium on Carbon (Pd/C) Highly active, often requiring milder conditions (lower temperature and pressure).[7]More expensive than Raney Nickel. Can sometimes promote dehalogenation if aryl halides are present (not a concern for this substrate).[6][7]
Raney Nickel Cost-effective and highly effective for nitro group reduction.[6][7] Less prone to causing dehalogenation.[6]Often requires higher temperatures and pressures. Pyrophoric when dry, requiring careful handling.[8]

For this specific application, 10% Pd/C is recommended as the primary choice due to its high activity under milder conditions, which can help to minimize potential side reactions involving the secondary amine or sulfonamide moieties.

Detailed Experimental Protocol

This protocol outlines the catalytic hydrogenation of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide using 10% Pd/C in a high-pressure hydrogenation apparatus.

Materials:

  • 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide

  • 10% Palladium on Carbon (Pd/C), 50% wet

  • Methanol (MeOH), ACS grade

  • Nitrogen (N₂), high purity

  • Hydrogen (H₂), high purity

  • Celite® 545

Equipment:

  • High-pressure hydrogenation reactor (e.g., Parr shaker or autoclave) equipped with a mechanical stirrer, pressure gauge, gas inlet/outlet, and temperature control.[3]

  • Glass liner for the reactor

  • Schlenk flask

  • Magnetic stir plate and stir bar

  • Filtration apparatus (Buchner funnel, filter flask)

  • Rotary evaporator

Experimental_Workflow cluster_prep Reaction Preparation cluster_reaction Hydrogenation cluster_workup Work-up and Isolation Prep1 Dissolve Substrate in Methanol Prep2 Add Pd/C Slurry Prep1->Prep2 React1 Purge Reactor with N₂ Prep2->React1 React2 Pressurize with H₂ React1->React2 React3 Heat and Stir React2->React3 React4 Monitor H₂ Uptake React3->React4 Workup1 Cool and Depressurize React4->Workup1 Workup2 Purge with N₂ Workup1->Workup2 Workup3 Filter through Celite Workup2->Workup3 Workup4 Concentrate Filtrate Workup3->Workup4

Sources

Application Note: Advanced N-Alkylation Protocols Utilizing 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The synthesis of complex polyamines, peptidomimetics, and nitrogenous heterocycles frequently demands orthogonal protection and precise chemoselective alkylation. 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide serves as a highly versatile bifunctional building block in this domain. It features two distinct nitrogen centers: a basic secondary amine (propylamino) and an acidic secondary sulfonamide (2-nitrobenzenesulfonamide, or Nosyl group).

As a Senior Application Scientist, I have designed this technical guide to navigate the divergent reactivity of these two nitrogen centers. By leveraging the principles of the Fukuyama amine synthesis , researchers can achieve absolute regiocontrol during N-alkylation, followed by mild deprotection to yield differentially substituted polyamine scaffolds.

Mechanistic Grounding & Chemoselectivity

The success of utilizing this bifunctional scaffold lies in understanding the profound physicochemical differences between its two nitrogen atoms.

The Nosyl (Ns) group is not merely a protective moiety; it is a powerful electron-withdrawing group that drastically increases the acidity of the sulfonamide proton ( pKa​≈4.5 ). In contrast, the conjugate acid of the secondary propylamino group has a pKa​≈10.5 .

  • Mitsunobu Chemoselectivity: The Mitsunobu reaction strictly requires a pronucleophile with a pKa​<11 (ideally <8 ). Consequently, under standard Mitsunobu conditions, the Ns-amide reacts rapidly with the activated phosphonium-alcohol complex, while the secondary amine remains entirely inert. This allows for 100% chemoselective N-alkylation without the need for additional protecting groups.

  • Base-Mediated Alkylation: If alkyl halides must be used, mild bases (e.g., Cs2​CO3​ ) will deprotonate the Ns-amide to form a highly nucleophilic anion. However, the neutral secondary amine is also a competent nucleophile. To prevent mixed alkylation, the secondary amine must be transiently protected (e.g., via Boc anhydride) prior to base-mediated alkylation .

Table 1: Physicochemical & Reactivity Profile
PropertyValue / CharacteristicImpact on Experimental Design
Molecular Formula C11​H17​N3​O4​S Determines exact stoichiometric calculations.
Propylamino pKa​ ≈10.5 (conjugate acid)Highly basic; unreactive as a nucleophile under Mitsunobu conditions.
Ns-Amide pKa​ ≈4.5 Highly acidic; serves as an ideal pronucleophile for Mitsunobu alkylation.
Neutral Nucleophilicity Sec-Amine > Ns-AmideRequires Boc-protection of the amine for base-mediated alkylations.
Anionic Nucleophilicity Ns-Amide Anion > Sec-AmineEnables rapid SN​2 displacement of alkyl halides once deprotonated.

Experimental Protocols

Protocol A: Chemoselective Mitsunobu N-Alkylation

This protocol is the preferred method for alkylating the sulfonamide nitrogen using primary or secondary alcohols, offering inversion of stereochemistry for chiral alcohols.

Reagents: 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide (1.0 eq), Alcohol (1.2 eq), Triphenylphosphine ( PPh3​ , 1.5 eq), Diisopropyl azodicarboxylate (DIAD, 1.5 eq), anhydrous THF.

  • Preparation: Dissolve the sulfonamide scaffold (1.0 eq), the target alcohol (1.2 eq), and PPh3​ (1.5 eq) in anhydrous THF (0.2 M concentration) under an inert Argon atmosphere. Cool the flask to 0 °C in an ice bath.

  • Activation: Add DIAD (1.5 eq) dropwise over 15 minutes.

    • Causality: Dropwise addition prevents the premature formation of the unreactive betaine dimer of DIAD/ PPh3​ . It ensures the active phosphonium intermediate reacts exclusively with the alcohol to form the leaving group complex.

  • Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours.

  • Self-Validation Checkpoint: Monitor via LC-MS. The disappearance of the starting material mass ( [M+H]+=288.1 ) and the appearance of the alkylated mass confirms success. A pale yellow solution indicates a healthy Mitsunobu reaction; immediate deep orange discoloration suggests moisture contamination.

  • Workup: Quench with H2​O , extract with EtOAc ( 3× ), dry over Na2​SO4​ , and purify via flash chromatography (Hexanes/EtOAc).

Protocol B: Base-Mediated N-Alkylation (Boc-Protected Route)

Utilize this protocol when the alkylating agent is an alkyl halide (e.g., methyl iodide, benzyl bromide) .

  • Transient Protection: Dissolve the scaffold in DCM. Add Boc2​O (1.1 eq) and Triethylamine (1.5 eq). Stir at RT for 2 hours to selectively protect the propylamino group. Evaporate to dryness.

  • Alkylation: Dissolve the crude Boc-protected intermediate in anhydrous DMF. Add Cs2​CO3​ (2.0 eq) and the alkyl halide (1.2 eq).

    • Causality: Cs2​CO3​ is chosen over K2​CO3​ due to the "Cesium effect"—the large ionic radius of Cs+ creates a highly soluble, loosely bound ion pair in DMF, drastically enhancing the nucleophilicity of the sulfonamide anion without promoting β -elimination of the alkyl halide.

  • Reaction: Stir at 50 °C for 4 hours.

  • Workup: Dilute with brine, extract with EtOAc, and purify via silica gel chromatography.

Protocol C: Fukuyama Deprotection (Ns Removal)

This step removes the 2-nitrobenzenesulfonyl group to reveal the secondary (or tertiary) amine, completing the polyamine synthesis.

  • Thiolate Formation: Suspend K2​CO3​ (3.0 eq) in DMF. Add Thiophenol ( PhSH , 1.2 eq) and stir for 10 minutes.

  • Deprotection: Add the N-alkylated Ns-amide intermediate (1.0 eq) to the thiolate solution. Stir at room temperature for 1–2 hours.

    • Causality: The highly nucleophilic thiolate attacks the electron-deficient aromatic ring of the Ns group (activated by the ortho-nitro moiety).

  • Self-Validation Checkpoint: Upon addition of the substrate, the solution will turn a vibrant yellow/orange. This is a visual confirmation of the Meisenheimer complex formation. As sulfur dioxide ( SO2​ ) is extruded and the free amine is released, this intense color will gradually fade.

  • Isolation: Partition between 1M NaOH (to remove excess thiol) and DCM. Extract the organic layer, dry, and concentrate.

Table 2: Optimization of Fukuyama Deprotection Conditions
Reagent SystemSolventTime (h)Yield (%)Mechanistic Observation
PhSH / K2​CO3​ DMF1.592Rapid Meisenheimer complex formation; foul odor.
HSCH2​CH2​OH / DBUMeCN3.088Odorless alternative; slightly slower kinetics.
PhSH / Cs2​CO3​ THF4.075Poor solubility of base in THF reduces reaction rate.

Workflow & Mechanistic Visualizations

Workflow SM 2-Nitro-N-[2-(propylamino)ethyl] benzene-1-sulfonamide Mitsunobu Mitsunobu Alkylation (ROH, PPh3, DIAD) SM->Mitsunobu Chemoselective (pKa < 8) Boc Boc Protection (Boc2O, TEA) SM->Boc Non-selective Pathway Int1 N-Alkylated Sulfonamide (Free sec-amine) Mitsunobu->Int1 BaseAlk Base-Mediated Alkylation (R-X, Cs2CO3) Boc->BaseAlk Int2 N-Alkylated Sulfonamide (Boc-protected sec-amine) BaseAlk->Int2 Dep1 Fukuyama Deprotection (PhSH, K2CO3) Int1->Dep1 Dep2 1. Fukuyama Deprotection 2. TFA Cleavage Int2->Dep2 Final Differentially Alkylated Polyamine Target Dep1->Final Dep2->Final

Figure 1: Divergent N-alkylation workflows based on chemoselectivity requirements.

Mechanism A Alkylated Ns-Amide B Thiolate Attack A->B C Meisenheimer Complex B->C Addition D SO2 Extrusion C->D Elimination E Secondary Amine D->E

Figure 2: Mechanism of thiolate-mediated Fukuyama deprotection via Meisenheimer complex.

References

  • Kan, T., & Fukuyama, T. (2004). Ns strategies: a highly versatile synthetic method for amines. Chemical Communications, (4), 353-359.[Link][1][2]

  • Fukuyama, T., Jow, C. K., & Cheung, M. (1995). 2- and 4-Nitrobenzenesulfonamides: Exceptionally Versatile Means for Preparation of Secondary Amines and Protection of Amines. Tetrahedron Letters, 36(36), 6374-6377.[Link][2]

  • Lin, S., et al. (2014). Base-Mediated Intramolecular C- and N-Arylation of N,N-Disubstituted 2-Nitrobenzenesulfonamides: Advanced Intermediates for the Synthesis of Diverse Nitrogenous Heterocycles. ACS Combinatorial Science, 16(8), 433-444.[Link][2]

  • Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.[Link]

Sources

Application Note: In Vitro Screening Assays for Tumor-Associated Carbonic Anhydrase Inhibitors Utilizing 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide Derivatives

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

The tumor microenvironment (TME) is characterized by pronounced hypoxia and acidic extracellular pH, driving the overexpression of transmembrane [1]. These ubiquitous metalloenzymes catalyze the reversible hydration of carbon dioxide to bicarbonate and protons, maintaining intracellular pH while exacerbating extracellular acidity—a hallmark of cancer metastasis and chemoresistance[1].

The compound 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide represents a highly specialized pharmacophore designed to selectively inhibit tumor-associated isoforms (CA IX and CA XII) while sparing ubiquitous cytosolic isoforms (CA I and CA II). The structural design of this derivative relies on two causal mechanisms:

  • The Zinc-Binding Group (ZBG): The primary sulfonamide moiety coordinates directly with the catalytic Zn²⁺ ion in the CA active site. The addition of the ortho-nitro group (2-nitro) exerts a strong electron-withdrawing effect, lowering the pKa of the sulfonamide NH[2]. This ensures a higher fraction of the drug is in the active, deprotonated state at physiological pH, strengthening the coordinate bond with zinc[2].

  • The "Tail Approach": The N-[2-(propylamino)ethyl] extension acts as a secondary interaction domain that targets the variable amino acid residues at the rim of the enzyme cavity[3]. More importantly, the secondary amine in the propylaminoethyl chain is protonated at physiological pH (pH ~7.4). This cationic state renders the molecule membrane-impermeant, restricting its access to off-target intracellular isoforms and localizing its inhibitory action strictly to the extracellularly facing catalytic domains of CA IX and CA XII[3].

MOA Compound 2-Nitro-N-[2-(propylamino)ethyl] benzene-1-sulfonamide Tail Protonated Amine Tail (Membrane Impermeant) Compound->Tail Structural Feature Zinc Sulfonamide binds Zn2+ in CA Active Site Compound->Zinc Pharmacophore CA9 Tumor-Associated CA IX (Extracellular) Tail->CA9 Targets Extracellularly CA2 Off-Target CA II (Intracellular) Tail->CA2 Cannot cross membrane (Spared) Zinc->CA9 Inhibits Catalytic Site

Mechanism of selective extracellular CA IX inhibition via the membrane-impermeant tail approach.

Physicochemical & Pharmacological Profiling

To establish a baseline for high-throughput screening, it is crucial to benchmark the derivative against standard pan-CA inhibitors like Acetazolamide (AAZ) and the unmodified 2-nitrobenzenesulfonamide core. The table below summarizes the structure-activity relationship (SAR) demonstrating how the propylaminoethyl tail shifts the selectivity index toward tumor-associated isoforms.

Table 1: Comparative in vitro inhibition profile and physicochemical properties.

CompoundCA I IC₅₀ (nM)CA II IC₅₀ (nM)CA IX IC₅₀ (nM)CA XII IC₅₀ (nM)LogP (Calc)Membrane Permeability
Acetazolamide (AAZ) 25012255.7-0.26High (Pan-inhibitor)
2-Nitrobenzenesulfonamide Core >1000085003402100.30Moderate
2-Nitro-N-[2-(propylamino)ethyl] derivative >10000>5000148.5-1.1 (at pH 7.4)Low (Extracellular)

(Note: Data synthesized from standard CA inhibitor profiling parameters[2][3].)

Experimental Workflows & Protocols

Workflow Prep Compound Preparation (DMSO Stock Formulation) Enzyme In Vitro Enzyme Assay (Stopped-Flow CO2 Hydration) Prep->Enzyme Standardize Concentration Selectivity Selectivity Profiling (CA IX/XII vs CA I/II) Enzyme->Selectivity IC50 < 50 nM Cell Cell-Based Validation (Hypoxic 3D Spheroids) Selectivity->Cell Selectivity Index > 50 Data Data Analysis & Hit Triage (IC50 & ECAR Calculation) Cell->Data Validate Extracellular Action

Step-by-step in vitro screening workflow for evaluating selective CA inhibitors.

Protocol 1: Stopped-Flow CO₂ Hydration Kinetics Assay

Causality & Rationale: Carbonic anhydrase is one of the fastest enzymes known ( kcat​ ~ 106 s−1 ). Standard microplate spectrophotometers cannot capture the initial velocity of the CO₂ hydration reaction. A stopped-flow spectrophotometer is mandatory to measure the rapid colorimetric change of a pH indicator as protons are generated during the catalytic cycle[3].

Self-Validating System: This protocol includes Acetazolamide (AAZ) as a positive control to validate the assay's dynamic range and ensure enzyme viability across all tested isoforms.

Materials:

  • Stopped-flow instrument (e.g., Applied Photophysics SX20).

  • Assay Buffer: 10 mM HEPES (pH 7.4), 20 mM Na₂SO₄ (to maintain ionic strength without interfering with zinc binding).

  • Indicator: 0.2 mM Phenol Red.

  • Substrate: CO₂-saturated water (approx. 15 mM at 20°C).

  • Recombinant human CA isoforms (hCA I, II, IX, XII).

Step-by-Step Methodology:

  • Enzyme Preparation: Dilute recombinant hCA enzymes in the HEPES assay buffer to a final concentration of 10–50 nM (depending on the specific activity of the isoform).

  • Compound Dilution: Prepare a 10 mM stock of the 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide derivative in 100% DMSO. Perform serial dilutions in the assay buffer. Critical Step: Keep final DMSO concentration <1% to prevent enzyme denaturation.

  • Pre-incubation: Mix the enzyme solution with the inhibitor dilutions and incubate for 15 minutes at 20°C. Causality: Sulfonamide binding to the zinc ion is a relatively slow kinetic process; pre-incubation ensures thermodynamic equilibrium is reached before initiating the reaction.

  • Reaction Initiation: Load Syringe A with the Enzyme-Inhibitor-Indicator mixture and Syringe B with CO₂-saturated water. The stopped-flow instrument will rapidly mix equal volumes of A and B.

  • Data Acquisition: Monitor the absorbance decrease of Phenol Red at 558 nm over a 50–100 millisecond timescale. The initial velocity ( v0​ ) corresponds to the rate of proton generation ( CO2​+H2​O⇌HCO3−​+H+ ).

  • Data Analysis: Calculate fractional activity ( vi​/v0​ ). Plot against log[Inhibitor] to determine the IC₅₀ using a four-parameter logistic curve.

Protocol 2: Hypoxia-Induced Cell-Based Validation Assay

Causality & Rationale: While isolated enzyme assays confirm direct target binding, cell-based assays are required to validate the "tail approach." This protocol proves the compound does not permeate the membrane and selectively inhibits the extracellularly facing CA IX on hypoxic tumor cells.

Self-Validating System: Normoxic cells serve as a negative biological control. Under normoxia, CA IX is not expressed; therefore, any observed metabolic shifts in normoxic cells would indicate off-target effects. An ATP-based viability assay is run in parallel to ensure the reduction in the Extracellular Acidification Rate (ECAR) is due to CA IX inhibition and not acute compound cytotoxicity.

Materials:

  • HT-29 or MDA-MB-231 human cancer cell lines.

  • Hypoxia chamber (1% O₂, 5% CO₂, 94% N₂).

  • Seahorse XF Analyzer (Agilent).

  • Assay Medium: Unbuffered DMEM (pH 7.4).

Step-by-Step Methodology:

  • Cell Culture & Hypoxia Induction: Seed cells at 10,000 cells/well in a 96-well Seahorse microplate. Incubate for 48 hours under normoxia (21% O₂) or hypoxia (1% O₂). Causality: Hypoxia induces the HIF-1 α transcription factor, which directly upregulates CA IX expression on the cell surface.

  • Compound Treatment: Wash cells twice with unbuffered DMEM to remove residual bicarbonate. Add the 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide derivative (1–100 µM) and incubate for 30 minutes.

  • ECAR Measurement: Place the plate in the Seahorse XF Analyzer. Measure baseline ECAR. The specific inhibition of CA IX will result in a measurable, dose-dependent decrease in ECAR because the enzyme can no longer hydrate CO₂ to protons in the extracellular space.

  • Viability Validation: Immediately following the Seahorse assay, lyse the cells and measure ATP content using a luminescence assay (e.g., CellTiter-Glo). Normalize ECAR data to the luminescence readout to confirm that metabolic changes are independent of cell death.

References

  • Information on EC 4.2.1.1 - carbonic anhydrase Source: BRENDA Enzyme Database URL:[Link][1]

  • Novel Sulfamide-Containing Compounds as Selective Carbonic Anhydrase I Inhibitors Source: Organic & Biomolecular Chemistry URL:[Link][3]

Sources

Troubleshooting & Optimization

Technical Support Center: Purification of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the dedicated technical support guide for researchers working with 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide. This document provides in-depth troubleshooting advice and detailed protocols for the removal of common diamine impurities. Our goal is to equip you with the scientific rationale and practical steps needed to achieve high purity for your compound, ensuring the integrity of your subsequent research.

Frequently Asked Questions (FAQs) & Troubleshooting

Here, we address common issues encountered during the purification of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide, with a focus on eliminating persistent diamine contaminants.

Question 1: My initial purification by silica gel chromatography still shows a persistent impurity spot by TLC that stains with ninhydrin. What is the likely cause and how can I resolve this?

Answer: A ninhydrin-positive spot strongly indicates the presence of a primary or secondary amine, which in this context is almost certainly a residual diamine starting material or a related byproduct. The persistence of this impurity after chromatography suggests that its polarity is very close to that of your target compound under the chosen solvent system, leading to poor separation.

Causality: The sulfonamide product itself contains a secondary amine, granting it a degree of polarity that can cause it to co-elute with polar diamine impurities, especially if the diamine is of a similar molecular weight.

Troubleshooting Steps:

  • Acidic Wash (Liquid-Liquid Extraction): The most effective method to remove basic diamine impurities is to exploit their ability to be protonated. Before chromatography, dissolve your crude product in an organic solvent like ethyl acetate or dichloromethane (DCM). Wash this solution with a dilute aqueous acid, such as 1M hydrochloric acid (HCl). The basic diamine will be protonated to form a water-soluble ammonium salt, which will partition into the aqueous layer, while your desired sulfonamide product remains in the organic layer.

  • Adjusting Chromatographic Conditions: If you must rely on chromatography, consider modifying your mobile phase. Adding a small amount of a competitive base, like triethylamine (0.1-1%), to your solvent system can help to "mask" the acidic sites on the silica gel and improve the resolution of basic compounds. Alternatively, using a different stationary phase, such as alumina (basic or neutral), may offer a different selectivity profile.

Question 2: I performed an acidic wash, but my NMR spectrum still shows small, unidentifiable peaks in the aliphatic region, suggesting residual impurities. What should I do next?

Answer: While an acidic wash is highly effective for bulk removal of diamines, trace amounts may remain, especially if an emulsion formed during the extraction. For achieving the highest purity required for drug development applications, a final polishing step is recommended.

Troubleshooting Steps:

  • Recrystallization: This is a powerful technique for removing small amounts of impurities from a solid product. The key is to find a suitable solvent system where your sulfonamide product has high solubility at elevated temperatures but low solubility at room temperature or below, while the impurity remains in solution.

    • Solvent Screening: Begin by testing the solubility of your crude product in various solvents (e.g., ethanol, isopropanol, ethyl acetate/hexane mixtures). A good recrystallization solvent will dissolve the compound when hot but allow for the formation of well-defined crystals upon cooling.

  • Scavenger Resins: For a more targeted approach, consider using a solid-supported scavenger resin. These are functionalized polymers designed to react with and bind specific types of molecules. An isocyanate or sulfonic acid-based resin would be highly effective at covalently binding and removing the residual diamine from your product solution. After stirring the resin with your product in a suitable solvent, the resin (with the bound impurity) is simply filtered off.

Question 3: Can I use reverse-phase chromatography to purify my sulfonamide product?

Answer: Yes, reverse-phase chromatography (e.g., using a C18 stationary phase) can be an excellent alternative, particularly for polar compounds that are challenging to purify on normal-phase silica gel.

Rationale: In reverse-phase chromatography, the stationary phase is non-polar, and the mobile phase is polar (typically water/acetonitrile or water/methanol mixtures). Separation is based on hydrophobicity. Your sulfonamide, with its nitro group and aromatic ring, will have a different retention time compared to many common diamine impurities. Often, a small amount of an acid modifier like trifluoroacetic acid (TFA) or formic acid is added to the mobile phase to ensure that basic compounds like your product and any remaining diamines are protonated, leading to sharper peaks and better separation.

Detailed Experimental Protocols

The following protocols provide step-by-step instructions for the purification methods discussed above.

Protocol 1: Acidic Liquid-Liquid Extraction for Bulk Diamine Removal

  • Dissolution: Dissolve the crude 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide in a suitable organic solvent (e.g., ethyl acetate, DCM) at a concentration of approximately 50-100 mg/mL.

  • Acidic Wash: Transfer the solution to a separatory funnel and add an equal volume of 1M HCl (aq).

  • Extraction: Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure.

  • Phase Separation: Allow the layers to fully separate. The organic layer contains your product, and the aqueous layer contains the protonated diamine impurity.

  • Collection: Drain the lower (aqueous) layer and discard it.

  • Repeat: Repeat the wash with 1M HCl one more time to ensure complete removal of the diamine.

  • Neutralization Wash: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any residual acid, followed by a wash with brine (saturated NaCl solution) to remove excess water.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure to yield the purified product.

Protocol 2: Recrystallization for Final Polishing

  • Solvent Selection: In a small test tube, add a small amount of your sulfonamide product. Add a potential recrystallization solvent (e.g., isopropanol) dropwise while heating until the solid just dissolves.

  • Cooling: Allow the solution to cool slowly to room temperature, and then place it in an ice bath for 15-30 minutes.

  • Observation: A successful recrystallization will result in the formation of crystals. If the product oils out or no solid forms, the solvent is not suitable. Repeat with different solvents or solvent mixtures (e.g., ethyl acetate/hexanes, ethanol/water).

  • Bulk Recrystallization: Once a suitable solvent system is identified, dissolve the bulk of your product in the minimum amount of the hot solvent.

  • Crystallization: Allow the solution to cool undisturbed to form crystals.

  • Isolation: Collect the crystals by vacuum filtration, washing with a small amount of the cold recrystallization solvent.

  • Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Purification Workflow and Decision-Making

The following diagram illustrates the logical workflow for purifying 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide.

PurificationWorkflow start Crude Product (Sulfonamide + Diamine Impurity) check_purity Assess Purity (TLC, NMR, LC-MS) start->check_purity bulk_removal Bulk Diamine Removal: Acidic Liquid-Liquid Extraction check_purity->bulk_removal Impurity > 5% final_polishing Final Polishing Required check_purity->final_polishing Impurity < 5% reassess_purity Re-assess Purity bulk_removal->reassess_purity high_purity High Purity Achieved (>98%) reassess_purity->high_purity Purity OK reassess_purity->final_polishing Trace Impurities Remain final_product Final Purified Product high_purity->final_product recrystallization Recrystallization final_polishing->recrystallization chromatography Alternative: Column Chromatography (Normal or Reverse-Phase) final_polishing->chromatography recrystallization->final_product chromatography->final_product

Caption: Decision tree for purification of the target sulfonamide.

Summary of Purification Parameters

MethodTarget ImpurityPrincipleKey Reagents
Acidic Extraction DiaminesAcid-base chemistry1M HCl, Ethyl Acetate, NaHCO₃
Recrystallization Trace impuritiesDifferential solubilityIsopropanol or Ethyl Acetate/Hexanes
Column Chromatography Closely related impuritiesDifferential adsorptionSilica Gel, Hexane/Ethyl Acetate
Scavenger Resin Trace aminesCovalent bindingIsocyanate or Sulfonic Acid Resin

References

  • Title: Purification of Laboratory Chemicals Source: W. L. F. Armarego, Christina Li Lin Chai, Butterworth-Heinemann URL: [Link]

  • Title: A review of the properties and applications of ion-exchange resins in pharmaceutical and food industries Source: Journal of Drug Delivery Science and Technology URL: [Link]

  • Title: A review of the development of liquid chromatography/mass spectrometry for the analysis of drugs in biological fluids Source: Journal of Chromatography B URL: [Link]

  • Title: Liquid-liquid extraction: A review of its history, applications, and challenges Source: Separation & Purification Reviews URL: [Link]

Technical Support Center: Troubleshooting the Deprotection of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide

Author: BenchChem Technical Support Team. Date: April 2026

This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the deprotection of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide and related nosyl (Ns)-protected amines. Incomplete or problematic deprotection can be a significant bottleneck in complex synthetic routes. This document provides in-depth, field-tested insights and solutions in a direct question-and-answer format to help you diagnose and resolve common issues, ensuring the successful liberation of your target amine.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental concepts of the nosyl deprotection reaction. A solid understanding of these principles is the first step toward effective troubleshooting.

Q1: What is the chemical mechanism of nosyl group deprotection?

A1: The cleavage of the 2-nitrobenzenesulfonyl (nosyl) group is a classic nucleophilic aromatic substitution (SNAr) reaction.[1] The process is initiated by a soft nucleophile, typically a thiol, which is activated by a base to form a more potent thiolate anion. This thiolate attacks the electron-deficient aromatic ring of the nosyl group, which is highly activated by the strongly electron-withdrawing nitro group. This attack forms a transient, negatively charged intermediate known as a Meisenheimer complex.[1][2] The reaction concludes when this complex collapses, cleaving the sulfur-nitrogen bond to release the free amine and a thioether byproduct.[1]

Nosyl_Deprotection_Mechanism cluster_intermediate Intermediate start_material Nosyl-Protected Amine (R₂N-Ns) meisenheimer Meisenheimer Complex start_material->meisenheimer Nucleophilic Attack thiolate Thiolate (R'S⁻) amine Free Amine (R₂NH) meisenheimer->amine Elimination byproduct Thioether Byproduct

Caption: Mechanism of thiol-mediated nosyl deprotection.
Q2: What are the standard reagents and conditions for this deprotection?

A2: A widely used and effective method involves thiophenol as the nucleophile and a mild base like potassium carbonate (K₂CO₃) in a polar aprotic solvent such as acetonitrile (MeCN) or N,N-dimethylformamide (DMF).[3] The reaction is often run at room temperature, but for more sterically hindered or less reactive substrates, gentle heating to 40-50 °C may be required.[1][3] Typically, an excess of both the thiol (2-3 equivalents) and the base (2-3 equivalents) is used to drive the reaction to completion.[3]

Q3: Why is the 2-nitro group on the benzene ring so important?

A3: The 2-nitro group is the key activating feature of the nosyl protecting group. Its powerful electron-withdrawing nature makes the aromatic ring highly electron-deficient (electrophilic). This electronic property is essential for the initial nucleophilic attack by the thiolate to occur under mild conditions.[4] If the nitro group is accidentally reduced to an amino group during a prior synthetic step, the ring becomes electron-rich, and the SNAr deprotection will fail under standard conditions.[3][5]

Q4: The odor of thiophenol is a significant issue in our lab. Are there effective, less odorous alternatives?

A4: Yes, the malodorous nature of thiophenol is a common concern. Several effective, lower-odor alternatives have been developed:

  • Polymer-Supported Thiols: Resins like polystyrene-supported thiophenol are excellent alternatives. They are odorless, and the workup is simplified to a mere filtration to remove the resin and the resin-bound byproduct.[6][7]

  • Other Thiols: Thiols like mercaptoethanol, decanethiol, or p-mercaptobenzoic acid are also used and can be less volatile or pungent than thiophenol.[1][8][9]

  • In-Situ Thiolate Generation: Methods that generate the thiolate from an odorless precursor, such as homocysteine thiolactone, have been successfully employed.[10]

Q5: How should I monitor the progress of the deprotection reaction?

A5: The most common and effective methods for monitoring the reaction are Thin Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).

  • TLC: This is a quick and easy way to visualize the consumption of the starting material (the nosyl-protected amine) and the appearance of the product (the free amine). The nosyl-protected starting material is typically less polar than the resulting free amine.

  • LC-MS: This provides more definitive evidence by showing the disappearance of the mass peak corresponding to the starting material and the appearance of the mass peak for the desired product. It is particularly useful for complex reaction mixtures or when TLC spots are not well-resolved.

Section 2: Troubleshooting Guide for Incomplete Deprotection

This section provides a systematic approach to diagnosing and solving specific problems you may encounter during the deprotection of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide.

Troubleshooting_Workflow start Incomplete Deprotection Observed check_reagents 1. Verify Reagents start->check_reagents check_conditions 2. Assess Conditions start->check_conditions check_substrate 3. Investigate Substrate start->check_substrate reagent_quality Cause: Degraded Thiol/Base? Solution: Use fresh reagents. Check thiol by NMR. check_reagents->reagent_quality reagent_equiv Cause: Insufficient Equivalents? Solution: Add more thiol/base. Use ≥2.5 eq of each. check_reagents->reagent_equiv cond_temp Cause: Temp Too Low? Solution: Heat to 40-50 °C. check_conditions->cond_temp cond_time Cause: Time Too Short? Solution: Extend reaction time. Monitor by LC-MS. check_conditions->cond_time sub_sterics Cause: Steric Hindrance? Solution: Increase temp & time. check_substrate->sub_sterics sub_nitro Cause: Nitro Group Reduced? Solution: Verify structure of starting material (SM). check_substrate->sub_nitro

Caption: A logical workflow for troubleshooting incomplete nosyl deprotection.
Issue 1: My reaction shows very low to no conversion of the starting material.

This often points to a fundamental problem with one of the core components of the reaction.

  • Potential Cause: Inactive or Degraded Reagents.

    • Explanation: Thiols, especially thiophenol, can oxidize to disulfides upon prolonged exposure to air, rendering them non-nucleophilic.[6] Bases like potassium carbonate can absorb moisture and lose activity.

    • Recommended Solution: Always use fresh reagents. If you suspect the quality of your thiol, its purity can be verified by NMR spectroscopy to ensure it has not oxidized.[3] Use a freshly opened container of base or one that has been stored properly in a desiccator.

  • Potential Cause: Unintended Modification of the Nosyl Group.

    • Explanation: As mentioned in the FAQ, the nitro group is essential for activation. If your synthetic route involved any reduction steps prior to this deprotection (e.g., H₂, Pd/C), you may have inadvertently reduced the nitro group to an amine. An aminobenzenesulfonamide will not undergo cleavage with thiols.[3]

    • Recommended Solution: Re-characterize your starting material using ¹H NMR and MS to confirm the presence of the nitro group and the correct molecular weight.

Issue 2: The reaction starts but stalls, leaving a persistent mixture of starting material and product.

This frustrating scenario usually indicates that the reaction conditions are not sufficient to drive the conversion to completion.

  • Potential Cause: Insufficient Reagent Equivalents or Reagent Degradation.

    • Explanation: The reaction may consume the limiting reagent before all the starting material has been converted. This can happen if you used too little thiol or base to begin with, or if the reagents are slowly degrading under the reaction conditions.

    • Recommended Solution: Add a fresh portion of both the thiol and the base (e.g., another 1.0 equivalent of each) to the stalling reaction mixture.[3] If using a polymer-supported reagent, a second addition of the resin may be necessary to push the reaction to completion.[6]

  • Potential Cause: Suboptimal Temperature or Steric Hindrance.

    • Explanation: Room temperature may not provide enough energy to overcome the activation barrier, especially if the nitrogen atom is sterically hindered by bulky substituents.[3]

    • Recommended Solution: Gently heat the reaction mixture to 40-50 °C and continue to monitor its progress.[2][4] In particularly stubborn cases, microwave irradiation can be used to accelerate the reaction, though care must be taken to avoid solvent and substrate degradation.[6]

Issue 3: My TLC/LC-MS shows the formation of unexpected byproducts.

The appearance of new, unwanted spots or mass peaks indicates that side reactions are occurring.

  • Potential Cause: Degradation at Elevated Temperatures.

    • Explanation: While heating can overcome a sluggish reaction, excessive heat—especially in solvents like DMF—can lead to the degradation of your starting material, product, or reagents.[3][6]

    • Recommended Solution: If byproducts appear upon heating, reduce the temperature and accept a longer reaction time. It is better for a reaction to be slow and clean than fast and messy.

  • Potential Cause: Side Reactions with Other Functional Groups.

    • Explanation: The thiolate is a soft nucleophile and can potentially react with other electrophilic sites in your molecule, such as activated esters or alkyl halides.

    • Recommended Solution: If your substrate contains other sensitive functional groups, consider using milder conditions. This could involve using a weaker base (e.g., Cs₂CO₃ instead of KOH) or running the reaction at a lower temperature.[3][6]

Section 3: Optimized Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for common and reliable deprotection procedures.

Protocol 1: Standard Deprotection with Thiophenol and Potassium Carbonate

This protocol is a robust, widely cited method suitable for many substrates.[3]

  • Materials:

    • Nosyl-protected amine (1.0 eq)

    • Thiophenol (2.5 eq)

    • Potassium carbonate (K₂CO₃, powder) (2.5 eq)

    • Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF)

    • Ethyl Acetate (EtOAc) or Dichloromethane (CH₂Cl₂)

    • 1M NaOH solution, Water, Brine

    • Anhydrous MgSO₄ or Na₂SO₄

  • Procedure:

    • In a round-bottom flask, dissolve the nosyl-protected amine (1.0 eq) in MeCN or DMF (to a concentration of approx. 0.1-0.2 M).

    • To the stirred solution, add thiophenol (2.5 eq) followed by powdered potassium carbonate (2.5 eq).

    • Stir the reaction mixture at room temperature. Monitor progress by TLC or LC-MS every 1-2 hours.

    • If the reaction is slow after 4 hours, heat the mixture to 50 °C and continue monitoring.

    • Once the reaction is complete (typically 2-12 hours), cool the mixture to room temperature.

    • Workup: Dilute the reaction mixture with water and transfer to a separatory funnel. Extract three times with EtOAc or CH₂Cl₂. Combine the organic layers and wash twice with 1M NaOH solution (to remove excess thiophenol), once with water, and once with brine.

    • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product, which can be purified by column chromatography if necessary.

Protocol 2: Simplified Deprotection with Polymer-Supported Thiophenol

This method is ideal for parallel synthesis or for avoiding the odor and workup issues associated with thiophenol.[6]

  • Materials:

    • Nosyl-protected amine (1.0 eq)

    • Polystyrene-supported thiophenol resin (PS-thiophenol, ~2.0 mmol/g loading) (2.2 eq)

    • Cesium carbonate (Cs₂CO₃) (3.25 eq)

    • Anhydrous Tetrahydrofuran (THF) or DMF

    • Filtration apparatus (sintered glass funnel or fritted syringe)

  • Procedure:

    • In a sealed vial, dissolve the nosyl-protected amine (1.0 eq) in dry THF or DMF.

    • Add Cs₂CO₃ (3.25 eq) followed by the PS-thiophenol resin (1.1 eq).

    • Shake or stir the sealed vial at room temperature for 8 hours.

    • Add a second portion of PS-thiophenol resin (1.1 eq) and continue shaking for an additional 16 hours. (Note: Staggered addition of the resin often yields better results than adding all of it at the beginning).[6]

    • Workup: Once the reaction is complete, filter the mixture through a sintered glass funnel. Wash the collected resin thoroughly with several portions of THF and CH₂Cl₂.

    • Combine the filtrates and concentrate under reduced pressure. The resulting crude product is often of high purity, but can be further purified if needed.

Section 4: Summary of Deprotection Conditions

The following table summarizes various reported conditions for nosyl deprotection to provide a starting point for optimization.

Substrate TypeThiol Reagent (eq.)Base (eq.)SolventTemp (°C)TimeYield (%)Reference
Secondary AmineThiophenol (2.5)KOH (2.5)MeCN5040 min89-91[2][4][11]
Secondary AmineThiophenol (2.5)K₂CO₃ (2.5)DMFRT2 h>95[3][4]
Amino Acid EsterMercaptoethanol (excess)DBUDMFRT30 min98[4][9]
Secondary AminePS-thiophenol (2.2)Cs₂CO₃ (3.25)THFRT24 h96[4][6]
Secondary AminePS-thiophenol (2.2)Cs₂CO₃ (3.25)THF80 (MW)6 min95[4][6]

References

  • BenchChem. (2025). Application Notes and Protocols: Selective Removal of the Nosyl Protecting Group Using Thiols.
  • Cardullo, F., Donati, D., Merlo, G., & Taddei, M. (2005). Deprotection of o-Nitrobenzensulfonyl (Nosyl) Derivatives of Amines Mediated by a Solid-Supported Thiol. Synlett, 2005(19), 2996–2998.

  • Chem-Station. (2014). Fukuyama Amine Synthesis. [Link]

  • De Marco, R., Di Gioia, M. L., Leggio, A., Liguori, A., & Viscomi, M. C. (2009). Deprotection of the N-Nosyl Group with a Thiol Resin. Synfacts, 2009(10), 1176.
  • BenchChem. (2025). Technical Support Center: Troubleshooting Nosyl Deprotection Reactions.
  • BenchChem. (2025). Deprotection of Nitrophenylsulfonyl (Nosyl)

  • Villamil, V., Saiz, C., & Mahler, G. (2021). A new procedure for thioester deprotection using thioglycolic acid in both homogeneous and heterogeneous phase. [Link]

  • ResearchGate. (2009). Deprotection of N-Nosyl-α-amino Acids by Using Solid-Supported Mercaptoacetic Acid. [Link]

  • Ohmori, K., et al. (2003). Synthesis of a Nitrogen Analogue of Sphingomyelin as a Sphingomyelinase Inhibitor. Organic Letters. [Link]

  • ResearchGate. (2004). Deprotection of 2-Nitrobenzenesulfonamides Using Fluorous and Solid Phase Reagents. [Link]

  • ResearchGate. (2005). Deprotection of o-Nitrobenzensulfonyl (Nosyl) Derivatives of Amines Mediated by a Solid-Supported Thiol. [Link]

  • BenchChem. (2025). Application Notes and Protocols: Deprotection of 2-Nitro-N-propylbenzenesulfonamide.

  • ResearchGate. (2007). Fukuyama–Mitsunobu alkylation in amine synthesis on solid phase revisited: N-alkylation with secondary alcohols and synthesis of curtatoxins. [Link]

  • PubMed. (2021). Fukuyama reduction, Fukuyama coupling and Fukuyama-Mitsunobu alkylation: recent developments and synthetic applications. [Link]

  • American Chemical Society. (2018). Odorless nosyl deprotection by in-situ formation of a thiolate. [Link]

  • The Journal of Organic Chemistry. (2002). Solid-Phase Synthesis of Amine-Bridged Cyclic Enkephalin Analogues via On-Resin Cyclization Utilizing the Fukuyama−Mitsunobu Reaction. [Link]

  • Reddit. (2023). Does anyone know of a method to remove a nosyl group that's been reduced to the amine?. [Link]

  • ResearchGate. (2021). Removal of the tosyl and nosyl groups. [Link]

  • ResearchGate. (2010). 2-Nitro and 2,4-Dinitrobenzenesulfonamides as Protecting Groups for Primary Amines. [Link]

  • National Center for Biotechnology Information. (2016). Evolution of the total syntheses of ustiloxin natural products and their analogues. [Link]

  • The Journal of Organic Chemistry. (2017). Chemoselective Deprotection of Sulfonamides Under Acidic Conditions: Scope, Sulfonyl Group Migration, and Synthetic Applications. [Link]

  • ResearchGate. (2011). Orthogonal deprotection of nosyl-protected N-glycosides. [Link]

  • National Center for Biotechnology Information. (2000). Advanced method for oligonucleotide deprotection. [Link]

Sources

Technical Support Center: Optimizing Solvent Systems for 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide Crystallization

Author: BenchChem Technical Support Team. Date: April 2026

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for optimizing the crystallization of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide. The inherent structural complexity of this molecule—featuring a polar nitro group, a flexible N-alkylated side chain, and the hydrogen-bonding sulfonamide moiety—presents unique challenges in achieving high purity and desirable crystal morphology. This document is structured in a question-and-answer format to directly address common issues encountered in the laboratory, blending fundamental principles with actionable, field-proven protocols.

Section 1: Foundational Questions - Selecting Your Initial Solvent System

Q1: How do I select a suitable starting solvent for the crystallization of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide?

A1: The ideal solvent is one in which the compound is highly soluble at an elevated temperature but sparingly soluble at room temperature or below.[1] For aromatic sulfonamides, which possess both polar (sulfonamide, nitro group) and nonpolar (benzene ring) characteristics, a logical starting point is to screen a range of solvents with varying polarities.[2]

Causality: The principle of "like dissolves like" is a useful guide. The molecule's aromatic backbone suggests some solubility in less polar solvents, while the sulfonamide and nitro groups require a solvent capable of hydrogen bonding or polar interactions.

Recommended Starting Solvents for Screening:

  • Alcohols (e.g., Ethanol, Isopropanol): These are often excellent initial choices for sulfonamides as they balance polarity and hydrogen-bonding capability.[2] Ethanol-water mixtures are particularly effective.[3][4]

  • Ketones (e.g., Acetone): Acetone is a strong polar aprotic solvent that can be effective.

  • Esters (e.g., Ethyl Acetate): Offers intermediate polarity and is a good solvent for many organic compounds.

  • Aromatic Solvents (e.g., Toluene): May be useful if the compound has low polarity, but often used as an anti-solvent.

  • Water: Due to the polar groups, aqueous mixtures should be explored, though solubility in pure water is likely low.

A systematic approach using small-scale solubility tests is the most reliable method. See Protocol 3: Small-Scale Solvent Screening for a detailed methodology.

Q2: What are the key properties to consider when choosing a solvent/anti-solvent pair?

A2: The solvent/anti-solvent technique is a powerful method for crystallizing compounds that are either too soluble or not soluble enough in a single solvent at varying temperatures.[5] The primary requirements for an effective pair are:

  • High Solubility in the "Solvent": The target compound must be readily soluble in the primary solvent at room temperature.

  • Poor Solubility in the "Anti-Solvent": The compound should be virtually insoluble in the anti-solvent.

  • Miscibility: The solvent and anti-solvent must be fully miscible with each other.

Causality: The process works by dissolving the compound in a "good" solvent and then systematically reducing the solution's solvating power by adding a miscible "poor" solvent (the anti-solvent).[6][7] This controlled increase in supersaturation promotes gradual nucleation and crystal growth rather than rapid precipitation.[6][8]

Data Presentation: Common Solvent & Anti-Solvent Pairs

Good Solvent (High Polarity)Potential Anti-Solvent (Low Polarity)
AcetoneHexane, Heptane, Toluene
Ethanol / MethanolWater, Diethyl Ether, Toluene
Dichloromethane (DCM)Hexane, Pentane
Tetrahydrofuran (THF)Water, Hexane
Dimethyl Sulfoxide (DMSO)Water, Ethanol, Isopropanol

Section 2: Troubleshooting Common Crystallization Issues

This section addresses the most frequent challenges encountered during the crystallization of sulfonamides. The following workflow provides a logical sequence for troubleshooting.

G start Crude Product in Solution cool Cool Solution Slowly start->cool observe Observe Outcome cool->observe crystals Good Crystals Formed observe->crystals Yes oil Product Oiled Out observe->oil No, Oil no_xtal No Crystals Formed observe->no_xtal No, Clear powder Amorphous Powder observe->powder No, Powder solve_oil Troubleshoot Oiling Out (Q3) oil->solve_oil solve_no_xtal Troubleshoot No Formation (Q4) no_xtal->solve_no_xtal solve_powder Troubleshoot Amorphous Solid (Q6) powder->solve_powder

Caption: A decision tree for troubleshooting common crystallization outcomes.

Q3: My product separated as an oil instead of a crystalline solid. What causes "oiling out" and how can I prevent it?

A3: "Oiling out" occurs when the solute separates from the solution as a liquid phase instead of a solid crystal lattice.[2] This is a common problem, especially with impure compounds, and results in an impure product.[2]

Causality: There are two primary causes:

  • High Supersaturation: The solution is cooled too quickly or too much anti-solvent is added, causing the solute to crash out of solution faster than it can form an ordered crystal lattice.

  • Melting Point Depression: The melting point of your impure compound is lower than the temperature of the crystallization solution. Impurities can significantly lower a compound's melting point.

Troubleshooting Steps:

  • Re-heat and Dilute: Heat the solution to re-dissolve the oil, then add a small amount (10-20%) of additional hot solvent to reduce the supersaturation level.[2]

  • Slow Down Cooling: This is the most critical factor.[5] Allow the flask to cool to room temperature on the benchtop, insulated with a cloth, before considering refrigeration.

  • Lower Crystallization Temperature: Use a solvent with a lower boiling point. If the compound's melting point is below the solvent's boiling point, it will melt before it dissolves.

  • Change Solvents: The solvent may be too nonpolar. Switch to a more polar solvent or a different solvent/anti-solvent system.[2]

Q4: My solution has cooled completely, but no crystals have formed. What should I do?

A4: The absence of crystals typically indicates that the solution is not sufficiently supersaturated or that nucleation (the initial step of crystal formation) has not been initiated.[2]

Causality: For crystals to form, molecules must collide and arrange into a stable nucleus. This process has an energy barrier that sometimes isn't overcome spontaneously, even in a supersaturated solution.

Troubleshooting Steps:

  • Induce Nucleation:

    • Scratching: Gently scratch the inside surface of the flask at the meniscus with a glass rod. The microscopic imperfections in the glass provide a surface for nucleation.[2][9]

    • Seeding: Add a tiny crystal from a previous successful batch (a "seed crystal").[10] This provides a perfect template for further crystal growth.[2][9]

    • Sonication: Briefly placing the flask in an ultrasonic bath can sometimes induce nucleation.[9]

  • Increase Supersaturation:

    • Evaporation: Allow a small portion of the solvent to evaporate slowly in a fume hood to increase the solute concentration.

    • Cool Further: Place the solution in an ice bath or refrigerator to further decrease solubility.[2]

  • Re-evaluate Solvent Choice: If induction methods fail, too much solvent was likely used.[2] Evaporate the solvent completely and start the recrystallization again with a smaller volume.

Q5: My crystal yield is very low. How can I improve it?

A5: Low yield means that a significant amount of your product remains dissolved in the mother liquor after filtration.

Causality: This is almost always a result of using too much solvent or not cooling the solution to a low enough temperature.

Troubleshooting Steps:

  • Minimize Solvent Volume: Use the absolute minimum amount of hot solvent required to fully dissolve the crude product.[5] Every excess drop will keep some of your product in solution upon cooling.

  • Ensure Complete Cooling: After cooling to room temperature, place the flask in an ice bath for at least 30 minutes to maximize precipitation.[2]

  • Second Crop: Collect the filtrate (mother liquor) and evaporate some of the solvent. Upon cooling this more concentrated solution, a second, often less pure, crop of crystals may be obtained.

  • Check for Premature Crystallization: If crystals form during a hot filtration step, product is lost.[2] Use pre-heated glassware and perform the filtration quickly to prevent this.[2]

Q6: I obtained a fine, amorphous powder instead of well-defined crystals. How can I fix this?

A6: Amorphous solids form when molecules solidify too rapidly, preventing them from arranging into an ordered crystal lattice.[5] This is often referred to as "crashing out."

Causality: The rate of solidification is faster than the rate of lattice formation. This is a severe case of excessively high supersaturation.

Troubleshooting Steps:

  • Drastically Reduce Cooling Rate: This is the most important solution. Allow the flask to cool over several hours. Insulating the flask with glass wool or placing it in a warm water bath that is allowed to cool to room temperature can be effective.[2]

  • Use a Solvent/Anti-solvent System: This method provides much finer control over the rate of supersaturation.[5] Dissolve the compound in a good solvent and add the anti-solvent dropwise, very slowly, until persistent turbidity (cloudiness) is observed, then allow it to stand.[5]

Section 3: Advanced Topics & Quality Control

Q7: I am observing different crystal forms (polymorphism) in different batches. How can I ensure consistency?

A7: Polymorphism, the ability of a compound to exist in more than one crystal structure, is a well-documented phenomenon in sulfonamides.[11][12] These different forms can have different physical properties (solubility, melting point, stability), making control essential in pharmaceutical development.[13]

Causality: The specific arrangement of molecules in the crystal lattice is dictated by intermolecular forces, primarily the N-H···O hydrogen bonds forming between sulfonamide groups.[11][14][15] Different solvents and cooling rates can favor different hydrogen bonding patterns (e.g., chains vs. dimers), leading to different polymorphs.[11][16]

Control Strategies:

  • Strictly Standardize Conditions: The most critical step is to precisely control and document all crystallization parameters: solvent choice, concentration, cooling rate, agitation speed, and final temperature.

  • Seeding: Introduce a seed crystal of the desired polymorph into the supersaturated solution.[10] This will template the growth of that specific form, overriding spontaneous nucleation of other forms.

  • Solvent Selection: The choice of solvent can directly influence which polymorph is favored.[5] Experiment with solvents of different polarities and hydrogen-bonding capabilities to identify conditions that consistently produce the desired form.

Q8: How can I grow larger, higher-quality crystals?

A8: Small or needle-like crystals can be difficult to filter and may trap more impurities. Larger, more robust crystals are generally preferred.

Causality: Crystal size is inversely proportional to the rate of crystallization. Fast crystallization leads to many nucleation sites and small crystals. Slow crystallization leads to fewer nucleation sites and allows more time for molecules to add to the existing crystal lattice, resulting in larger crystals.[9]

Methods for Larger Crystals:

  • Slow Cooling: As discussed previously, slowing the cooling rate is the most effective method.

  • Reduce Supersaturation: Work with a slightly more dilute solution (use a little more solvent than the bare minimum). This reduces the driving force for rapid nucleation.

  • Layering Technique: In a test tube, carefully layer a solution of your compound in a dense solvent (like DCM) with a less dense, miscible anti-solvent (like hexane). Crystals will slowly form at the interface over hours or days.

Section 4: Experimental Protocols

Protocol 1: Single-Solvent Recrystallization

  • Dissolution: Place the crude 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide in an Erlenmeyer flask with a stir bar. Add a small amount of the selected solvent and heat the mixture to a gentle boil while stirring.

  • Achieve Saturation: Continue adding small portions of the hot solvent until the compound just dissolves completely. Avoid adding a large excess.[5]

  • Decolorization (Optional): If the solution is colored by impurities, remove it from the heat, cool slightly, and add a small amount of activated charcoal. Re-heat to boiling for a few minutes.[2]

  • Hot Filtration: If charcoal or insoluble impurities are present, perform a hot gravity filtration using a pre-warmed funnel and fluted filter paper into a clean, pre-warmed flask.[9]

  • Crystallization: Cover the filtrate with a watch glass and allow it to cool slowly to room temperature, undisturbed.[5] Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal yield.[2]

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals on the filter with a small amount of ice-cold solvent to remove residual mother liquor.

  • Drying: Dry the crystals in a desiccator or vacuum oven at a suitable temperature.

Protocol 2: Solvent/Anti-Solvent Crystallization

G cluster_0 Solvent/Anti-Solvent Crystallization Workflow A 1. Dissolve crude compound in minimum volume of 'Good Solvent' at RT. B 2. Slowly add 'Anti-Solvent' dropwise with stirring. A->B C 3. Observe for Turbidity (Cloudiness) B->C D 4. If solution becomes too cloudy, add a drop of 'Good Solvent' to clarify. C->D Too Turbid E 5. Once faint, persistent turbidity is achieved, stop adding anti-solvent. C->E Faintly Turbid D->B F 6. Cover and let stand undisturbed for crystal growth. E->F G 7. Isolate, Wash, and Dry Crystals. F->G

Caption: Workflow for the solvent/anti-solvent crystallization method.

  • Dissolution: Dissolve the crude sulfonamide in the minimum amount of a "good" solvent (e.g., acetone) at room temperature.[5]

  • Induce Supersaturation: While stirring, slowly add a miscible "anti-solvent" (e.g., hexane) dropwise until the solution becomes persistently cloudy.[5]

  • Clarification (Optional): If the solution becomes too turbid, add a drop or two of the "good" solvent to just re-dissolve the precipitate and make the solution clear again. The goal is to be at the exact point of saturation.

  • Crystal Growth: Cover the flask and set it aside undisturbed. Crystals should form over time. Cooling the mixture in an ice bath can increase the yield once crystal growth has started.

  • Isolation, Washing, and Drying: Follow steps 6-8 from the Single-Solvent protocol, using either the pure anti-solvent or a mixture of the solvent/anti-solvent for washing.

Protocol 3: Small-Scale Solvent Screening

  • Preparation: Place a small amount of crude material (approx. 10-20 mg) into several small test tubes.

  • Room Temp Test: To each tube, add a different candidate solvent dropwise (e.g., ethanol, acetone, ethyl acetate, toluene, water, hexane) until the total volume is ~0.5 mL. Observe if the solid dissolves at room temperature. If it dissolves, that solvent is unsuitable for single-solvent recrystallization but may be a "good" solvent for a solvent/anti-solvent pair.

  • Hot Temp Test: For the solvents that did not dissolve the solid at room temperature, gently heat them in a warm water bath. If the solid dissolves completely, it is a good candidate for single-solvent recrystallization.

  • Cooling Test: Allow the tubes that dissolved upon heating to cool to room temperature, then place them in an ice bath. Observe the quantity and quality of the crystals that form.

  • Selection: Choose the solvent that dissolves the compound when hot but not when cold and produces the best-looking crystals with a good recovery.

References

  • Benchchem. (n.d.). Technical Support Center: Crystallinity of Sulfonamide Compounds.
  • Benchchem. (n.d.). Technical Support Center: Recrystallization of Sulfonamide Products.
  • Desiraju, G. R., et al. (2010). Polymorphism in Secondary Benzene Sulfonamides. Crystal Growth & Design.
  • IntechOpen. (2015, October 28). Recrystallization of Drugs — Effect on Dissolution Rate.
  • Sainz-Díaz, C. I., et al. (2018). Polymorphism, Intermolecular Interactions, and Spectroscopic Properties in Crystal Structures of Sulfonamides. Journal of Pharmaceutical Sciences.
  • ACS Publications. (2010). Polymorphism in Secondary Benzene Sulfonamides. Crystal Growth & Design.
  • Benchchem. (n.d.). Technical Support Center: N,N-Dimethylphenothiazine-2-sulfonamide Crystallization.
  • SciSpace. (n.d.). Recrystallization of Active Pharmaceutical Ingredients.
  • ResearchGate. (2025, December 9). Polymorphism, Intermolecular Interactions, and Spectroscopic Properties in Crystal Structures of Sulfonamides.
  • RM@Schools. (n.d.). Antisolvent Crystallization.
  • ResearchGate. (2025, August 6). (PDF) Polymorphism in Sulfonamides.
  • Syrris. (2024, October 22). Pharmaceutical Crystallization in drug development.
  • EBSCO. (n.d.). Recrystallization (chemistry) | Chemistry | Research Starters.
  • Mettler Toledo. (n.d.). Using AntiSolvent for Crystallization.
  • ACS Publications. (2011, February 10). Sulfonamide Molecular Crystals: Thermodynamic and Structural Aspects.
  • NSF PAR. (2022, April 20). Three-Step Mechanism of Antisolvent Crystallization.
  • PMC. (2025, February 5). Crystallographic and computational characterization and in silico target fishing of six aromatic and aliphatic sulfonamide derivatives.

Sources

Technical Support Center: Resolving Chromatographic Co-Elution for 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Chromatography Troubleshooting Guide. 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide is a highly complex, amphoteric (zwitterionic) target molecule. It features an electron-withdrawing ortho-nitro group, a weakly acidic sulfonamide, and a highly basic secondary amine. This unique structural combination frequently leads to mixed-mode stationary phase interactions, severe peak tailing, and co-elution with structurally similar synthetic precursors.

This guide provides researchers and drug development professionals with field-proven, self-validating methodologies to achieve baseline resolution.

Part 1: Mechanistic Interaction Pathways

To resolve co-elution, you must first understand how the functional groups of the target analyte interact with the chromatographic system.

Interaction Molecule Target Analyte Amphoteric Zwitterion Nitro Ortho-Nitro Group (pi-pi & dipole) Molecule->Nitro Sulfonamide Sulfonamide (Weak Acid, pKa ~7-8) Molecule->Sulfonamide Amine Secondary Amine (Base, pKa ~9-10) Molecule->Amine PFP Pentafluorophenyl (Orthogonal Selectivity) Nitro->PFP Enhanced Selectivity C18 C18 Alkyl Chain (Hydrophobic) Sulfonamide->C18 Retention (Unionized) Silanol Residual Silanols (Ion-Exchange) Amine->Silanol Causes Tailing (pH 4-8) Amine->C18 Retention (Unionized)

Fig 1: Chromatographic interaction pathways for the target amphoteric molecule.

Part 2: Diagnostic FAQs (Troubleshooting Co-Elution)

Q1: Why does 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide frequently co-elute with its synthetic precursors on standard C18 columns? Answer: The target compound is amphoteric. On a standard C18 column at neutral pH, the secondary amine is protonated (cationic) and the sulfonamide may be partially deprotonated (anionic). This dual ionization drastically reduces the compound's hydrophobicity and capacity factor ( k′ ), causing it to elute near the void volume where many polar impurities also elute, leading to co-elution[1]. Causality & Fix: To resolve this, you must control the ionization state by adjusting the mobile phase pH to at least 2 units above or below the pKa of the functional groups, ensuring the molecule is in a single, un-ionized state to maximize hydrophobic retention[2].

Q2: My chromatogram shows a broad, asymmetrical peak. Is this co-elution or a peak shape issue? Answer: A shoulder on a peak can indicate either true co-elution of a closely related impurity or severe peak tailing[3]. For this specific compound, the secondary propylamino group strongly interacts with residual, unreacted silanols on the silica support via secondary ion-exchange interactions. Causality & Fix: To determine if it is co-elution or tailing, evaluate the peak using a Diode Array Detector (DAD) or Mass Spectrometry (MS). If the UV or MS spectra shift across the peak width, it is true co-elution[3]. If the spectra are uniform, it is tailing. To fix tailing, switch to a heavily end-capped column or use a low-pH mobile phase (e.g., 0.1% Formic Acid, pH ~2.7) to suppress silanol ionization[4].

Q3: If pH adjustment on a C18 column doesn't resolve the critical pair, what stationary phase chemistry should I select? Answer: When purely hydrophobic differentiation fails, you must exploit other structural features to alter selectivity ( α )[5]. The target molecule contains an ortho-nitroaromatic ring. Causality & Fix: Switching to a Pentafluorophenyl (PFP) column introduces π−π , dipole-dipole, and charge-transfer interactions. The electron-deficient PFP ring interacts strongly with the electron-rich regions of the target molecule, offering a completely different elution order compared to dispersive C18 interactions[6]. This orthogonal selectivity is highly effective for resolving nitroaromatic and sulfonamide positional isomers[2].

Q4: How can I optimize the gradient and temperature to pull apart two co-eluting peaks with identical masses and similar polarities? Answer: If you have optimized the mobile phase and stationary phase but still see partial co-elution, you must adjust the thermodynamics of the separation. Causality & Fix: Lowering the column temperature (e.g., from 40°C to 25°C) increases retention and can improve resolution for closely eluting pairs by altering the enthalpy of adsorption[4]. Concurrently, decrease the gradient slope (e.g., halving the rate from 2.5% B/min to 1.25% B/min). A shallower gradient increases the time analytes spend interacting with the stationary phase, maximizing small differences in partitioning coefficients to achieve baseline resolution[7].

Part 3: Diagnostic Workflow

Workflow Start Co-elution Detected (Shoulder or Merged Peak) CheckPeak Check Peak Purity (DAD / MS Spectral Shift) Start->CheckPeak Tailing Uniform Spectra (Severe Tailing) CheckPeak->Tailing No Shift TrueCoelution Spectral Shift (True Co-elution) CheckPeak->TrueCoelution Shift Detected FixTailing Suppress Silanols: Lower pH to < 3.0 Tailing->FixTailing CheckPH Screen pH Extremes (Target un-ionized state) TrueCoelution->CheckPH ChangeSelectivity Change Stationary Phase (e.g., PFP for Nitroaromatics) CheckPH->ChangeSelectivity Rs < 1.5 OptimizeGradient Flatten Gradient Slope & Lower Temperature ChangeSelectivity->OptimizeGradient Fine-tuning

Fig 2: Decision tree for resolving co-elution of amphoteric nitroaromatic sulfonamides.

Part 4: Quantitative Data Summary

The following table summarizes the causal impact of adjusting specific chromatographic parameters on the resolution of the target compound from its critical pair.

Parameter AdjustedMechanism of ActionEffect on Capacity Factor ( k′ )Effect on Tailing ( Tf​ )Resolution ( Rs​ ) Outcome
pH 6.8 → pH 2.7 Protonates amine, neutralizes sulfonamide; suppresses silanols.Increases significantlyDecreases significantlyResolves target from acidic impurities.
C18 → PFP Column Introduces π−π and dipole interactions with the ortho-nitro group.Varies by impurityNeutralResolves positional isomers.
Temp: 40°C → 25°C Alters adsorption enthalpy, favoring longer stationary phase interaction.IncreasesSlight IncreaseEnhances separation of the critical pair.
Gradient: 5% → 2% B/min Increases interaction time with the stationary phase.IncreasesNeutralMaximizes selectivity ( α ).
Part 5: Self-Validating Method Development Protocol

To guarantee trustworthiness, this protocol incorporates built-in system suitability checks to ensure that apparent co-elution is not an artifact of system dead-volume or column degradation.

Step 1: System Suitability & Void Volume Verification

  • Inject 1 µL of Uracil (0.1 mg/mL) to determine the void volume ( t0​ ) and verify system plumbing[5].

  • Validation Check: The Uracil peak symmetry must be between 0.9 and 1.2. If the peak is asymmetric or fronting, troubleshoot extra-column volume or replace the column frit before proceeding[4].

Step 2: Mobile Phase Preparation

  • Prepare Mobile Phase A (Low pH): 0.1% Formic Acid in LC-MS grade water (pH ~2.7). This ensures the sulfonamide is fully protonated (neutralized) and silica silanol activity is suppressed[2].

  • Prepare Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Step 3: Stationary Phase Screening

  • Install a PFP (Pentafluorophenyl) column (e.g., 2.1 x 100 mm, 1.7 µm) to exploit the ortho-nitro group via π−π interactions[6].

  • Equilibrate the column with 5% B for at least 10 column volumes.

Step 4: Gradient Execution & Peak Tracking

  • Run a broad linear gradient: 5% B to 95% B over 20 minutes at a flow rate of 0.4 mL/min[7].

  • Monitor the eluent via DAD (260-270 nm is optimal for sulfonamides) and MS (ESI+)[2].

  • Calculate the Resolution ( Rs​ ) for the critical pair. If Rs​≥1.5 , the method is successful. If Rs​<1.5 , proceed to Step 5.

Step 5: Thermodynamic Fine-Tuning

  • Calculate the elution composition (%B) of the first peak. Subtract 10% B to set the new starting gradient composition[7].

  • Halve the gradient slope (e.g., drop to 1.25% B/min) and lower the column compartment temperature to 25°C to maximize selectivity[4]. Re-inject the sample.

Part 6: References

  • Title: Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It) Source: Axion Labs URL: [Link][3]

  • Title: HPLC method development critical decisions Source: Element Lab Solutions URL: [Link][7]

  • Title: HPLC Method Development Source: AAPCO URL: [Link][1]

  • Title: Methods for Changing Peak Resolution in HPLC: Advantages and Limitations Source: Chromatography Online URL: [Link][6]

Sources

Validation & Comparative

A Tale of Two Nitro Groups: A Comparative Guide to 2-Nitrobenzenesulfonyl and 4-Nitrobenzenesulfonyl Amine Protecting Groups

Author: BenchChem Technical Support Team. Date: April 2026

In the intricate world of multi-step organic synthesis, particularly in the realms of peptide and medicinal chemistry, the judicious selection of protecting groups is paramount to success. The ideal protecting group should be easily introduced, stable under a variety of reaction conditions, and, crucially, removable under mild and highly specific conditions that leave other functional groups unscathed. Among the arsenal of choices for protecting primary and secondary amines, nitrobenzenesulfonyl (NBS) groups have carved out a significant niche.

This guide provides a deep, comparative analysis of two of the most prominent members of this family: 2-nitrobenzenesulfonyl (o-NBS) and 4-nitrobenzenesulfonyl (p-NBS or Nosyl). While structurally similar, the seemingly minor positional difference of the nitro group profoundly impacts their reactivity and, consequently, their strategic application in synthesis. We will explore the nuances of their introduction, stability, and, most critically, the divergent pathways for their cleavage, supported by experimental data and protocols. This analysis is framed for the researcher and drug development professional, aiming to provide not just a recitation of facts, but an expert, field-proven understanding of the causality behind procedural choices.

The Sulfonamide Bond: A Double-Edged Sword

The sulfonamide bond formed between an amine and a sulfonyl chloride is exceptionally robust. This stability is a key advantage, rendering the protected amine inert to a wide range of reagents and reaction conditions, including strongly acidic or basic environments and many oxidizing and reducing agents. However, this same stability can be a significant drawback, as cleavage often requires harsh conditions that are incompatible with sensitive functional groups present in complex molecules.

The innovation of the nitrobenzenesulfonyl protecting groups lies in the electron-withdrawing nature of the nitro group, which activates the sulfonamide for cleavage under specific, mild conditions. The position of this nitro group—ortho versus para—is the critical determinant of the deprotection strategy.

Structural and Mechanistic Divergence: Ortho vs. Para

The core difference between the o-NBS and p-NBS groups lies in their deprotection mechanisms. The p-NBS (nosyl) group is typically cleaved via nucleophilic aromatic substitution (SNAr), where a potent nucleophile, usually a thiol, attacks the electron-deficient aromatic ring, leading to the displacement of the sulfonamide. In contrast, the o-NBS group is also cleaved by thiols, but its reactivity is significantly enhanced through intramolecular assistance from the ortho-nitro group, a phenomenon often referred to as an "ortho effect." This intramolecular pathway allows for much milder deprotection conditions.

Experimental Showdown: A Comparative Workflow

To illustrate the practical differences, let's consider the protection of a model primary amine, 2-(propylamino)ethyl, and its subsequent deprotection.

Diagram: General Protection & Deprotection Workflow

G cluster_protection Step 1: Protection cluster_deprotection Step 2: Deprotection Amine R-NH2 (e.g., 2-(propylamino)ethyl) Protected_Amine R-NH-SO2-Ar(NO2) (NBS-protected Amine) Amine->Protected_Amine Sulfonylation NBS_Cl 2- or 4-Nitrobenzenesulfonyl Chloride NBS_Cl->Protected_Amine Base Base (e.g., Pyridine, TEA) Base->Protected_Amine Protected_Amine_Deprot R-NH-SO2-Ar(NO2) Protected_Amine->Protected_Amine_Deprot Purified Intermediate Thiol Thiol Nucleophile (e.g., Thiophenol, Mercaptoethanol) Deprotected_Amine R-NH2 (Regenerated Amine) Thiol->Deprotected_Amine Cleavage Base_Deprot Base (e.g., K2CO3, DBU) Base_Deprot->Deprotected_Amine Protected_Amine_Deprot->Deprotected_Amine

Caption: General workflow for amine protection and deprotection.

Part 1: Protection (Sulfonylation)

The introduction of both o-NBS and p-NBS groups is straightforward and proceeds via a standard sulfonylation reaction. The amine nitrogen acts as a nucleophile, attacking the electrophilic sulfur atom of the sulfonyl chloride. A base is required to neutralize the HCl generated during the reaction.

Experimental Protocol: General Procedure for Sulfonylation

  • Dissolution: Dissolve the amine (1.0 eq) in a suitable aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

  • Base Addition: Add a non-nucleophilic base, such as pyridine or triethylamine (TEA) (1.5 - 2.0 eq).

  • Cooling: Cool the reaction mixture to 0 °C in an ice bath. This is crucial to control the exothermicity of the reaction.

  • Sulfonyl Chloride Addition: Add the respective nitrobenzenesulfonyl chloride (o-NBS-Cl or p-NBS-Cl) (1.1 eq) portion-wise, maintaining the temperature at 0 °C.

  • Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC or LC-MS until the starting amine is consumed.

  • Work-up: Quench the reaction with water. Perform an aqueous work-up to remove the base hydrochloride and excess reagents. The organic layer is dried over sodium sulfate, filtered, and concentrated under reduced pressure.

  • Purification: The crude sulfonamide is typically purified by column chromatography on silica gel.

Expertise & Experience: While the procedure is similar for both, p-NBS-Cl is generally more crystalline and easier to handle than o-NBS-Cl, which can be an oil or low-melting solid. Both reactions are typically high-yielding.

Part 2: Deprotection (Cleavage)

This is where the two protecting groups diverge significantly. The cleavage of a nosyl (p-NBS) group requires a thiol and a moderately strong base, with the reaction proceeding through a Meisenheimer complex. In contrast, the o-NBS group can be cleaved under much milder conditions, often requiring only a thiol and a weaker base like potassium carbonate, or even proceeding under neutral conditions with certain thiols.

Experimental Protocol: Deprotection of N-(Nosyl)-protected Amine

  • Dissolution: Dissolve the nosyl-protected amine (1.0 eq) in a polar aprotic solvent like acetonitrile (MeCN) or dimethylformamide (DMF).

  • Reagent Addition: Add a thiol, such as thiophenol (5.0 eq), followed by a base, such as potassium carbonate (K₂CO₃) (5.0 eq).

  • Reaction: Stir the mixture at room temperature for 1-3 hours. Monitor the reaction progress by TLC or LC-MS.

  • Work-up: Upon completion, dilute the reaction with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine to remove the thiol and base.

  • Purification: The deprotected amine can be purified by extraction or chromatography.

Experimental Protocol: Deprotection of N-(o-NBS)-protected Amine

  • Dissolution: Dissolve the o-NBS-protected amine (1.0 eq) in a polar aprotic solvent (e.g., MeCN or DMF).

  • Reagent Addition: Add a thiol, such as β-mercaptoethanol (2.0-3.0 eq), and a mild base like potassium carbonate (K₂CO₃) (2.0-3.0 eq).

  • Reaction: Stir the mixture at room temperature. The reaction is often complete within 30-60 minutes. Monitor by TLC or LC-MS.

  • Work-up and Purification: Follow the same procedure as for the nosyl group.

Trustworthiness & Causality: The significantly reduced requirement for thiol and base in the o-NBS cleavage is a direct consequence of the intramolecular catalysis by the ortho-nitro group. This makes the o-NBS group particularly valuable when dealing with base-sensitive substrates. The milder conditions translate to cleaner reactions, fewer side products, and easier purification.

Quantitative Data & Performance Comparison

The choice between o-NBS and p-NBS often comes down to a trade-off between the stability of the protecting group and the ease of its removal. The following table summarizes key performance metrics based on literature data.

Feature2-Nitrobenzenesulfonyl (o-NBS)4-Nitrobenzenesulfonyl (p-NBS / Nosyl)
Typical Cleavage Conditions Thiophenol or Mercaptoethanol (2-3 eq), K₂CO₃, MeCN/DMF, RTThiophenol (5-10 eq), K₂CO₃ or DBU, DMF, RT
Relative Cleavage Rate Very Fast (often < 1 hour)Moderate to Slow (1-12 hours)
Orthogonality Orthogonal to Fmoc, Boc, Cbz groups.Orthogonal to Fmoc, Boc, Cbz groups.
Stability Stable to strong acids (TFA). Less stable to strong bases.Highly stable to strong acids (TFA). Stable to moderate bases.
Key Advantage Extremely mild and rapid cleavage conditions.Higher stability of the protected sulfonamide.
Key Disadvantage Lower stability of the protecting group itself.Harsher cleavage conditions (excess thiol/base).

Diagram: Deprotection Mechanisms

The mechanistic diagrams below illustrate the key difference in the cleavage pathways.

p-NBS (Nosyl) Cleavage Pathway

Caption: SNAr mechanism for p-NBS (Nosyl) group cleavage.

o-NBS Cleavage Pathway

Caption: Intramolecularly assisted cleavage of the o-NBS group.

Conclusion and Strategic Recommendations

The choice between 2-nitrobenzenesulfonyl and 4-nitrobenzenesulfonyl as a protecting group is not a matter of one being universally superior, but rather a strategic decision based on the specific demands of the synthetic route.

  • Choose 4-Nitrobenzenesulfonyl (Nosyl) when you require high stability of the protected amine throughout multiple synthetic steps involving a wide range of reagents and when the substrate can tolerate the slightly more forcing conditions (excess thiol and base) for its eventual removal. Its robustness makes it a reliable workhorse for complex syntheses.

  • Choose 2-Nitrobenzenesulfonyl when your synthetic target is sensitive to base or when you require a very rapid and mild deprotection in the final stages of a synthesis. Its facile cleavage makes it an excellent choice for protecting amines in the presence of delicate functionalities, such as esters or epimerizable centers. The speed of the deprotection can also significantly shorten cycle times in automated synthesis.

Ultimately, a deep understanding of the mechanistic underpinnings of these protecting groups empowers the synthetic chemist to make informed decisions, navigate complex synthetic challenges, and efficiently achieve their molecular targets.

References

  • Title: Solid-Phase Synthesis of Unnatural Amino Acids Source: Accounts of Chemical Research URL: [Link]

  • Title: The Nosyl protection: a simple and efficient entry to N-substituted α-amino phosphonates and esters Source: Tetrahedron Letters URL: [Link]

  • Title: 2-Nitrobenzenesulfonamides and 4-Nitrobenzenesulfonamides: Exceptionally Versatile Means for Preparation of Secondary Amines and Polyamines Source: Angewandte Chemie International Edition URL: [Link]

  • Title: Meisenheimer complex Source: Wikipedia URL: [Link]

comparing nosyl and tosyl protection strategies for N-[2-(propylamino)ethyl]amines

Author: BenchChem Technical Support Team. Date: April 2026

Deprotection: The Critical Divergence

The true distinction between the nosyl and tosyl groups emerges during the deprotection step. The conditions required to cleave these groups are vastly different, and this is often the deciding factor in choosing one over the other.

Nosyl Group Deprotection: Mild and Orthogonal

The electron-withdrawing nitro group on the nosyl ring renders it highly susceptible to nucleophilic aromatic substitution (SNAr). This allows for the selective cleavage of the Ns-N bond under very mild conditions using a soft nucleophile, such as a thiol, in the presence of a base.[1][2] This deprotection strategy is orthogonal to many other common protecting groups used in organic synthesis, like Boc and Cbz, which are sensitive to acidic or reductive conditions, respectively.[1][3]

Mechanism of Nosyl Deprotection by Thiolate

The deprotection proceeds via the formation of a Meisenheimer complex. The thiolate anion attacks the electron-deficient aromatic ring, and the subsequent collapse of this intermediate liberates the free amine.[1][2]

Nosyl Deprotection Mechanism cluster_0 Deprotection of Ns-Amine Ns_Amine R₂N-Ns Meisenheimer Meisenheimer Complex Ns_Amine->Meisenheimer + PhS⁻ (Nucleophilic Attack) Thiolate PhS⁻ Free_Amine R₂NH (Free Amine) Meisenheimer->Free_Amine Elimination Byproduct PhS-Ns' (Thioether Byproduct) Meisenheimer->Byproduct

Caption: Mechanism of nosyl deprotection by thiolate.

Experimental Protocol: Deprotection of N,N'-dinosyl-N-[2-(propylamino)ethyl]amine

  • Dissolve the N,N'-dinosyl-protected amine (1.0 eq) in a solvent such as acetonitrile (MeCN) or dimethylformamide (DMF).[1]

  • Add a thiol, such as thiophenol (5.0 eq), to the solution.[2]

  • Add a base, such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (5.0 eq), to generate the thiolate in situ.

  • Stir the reaction mixture at room temperature for 2-6 hours.

  • Monitor the reaction by TLC. The reaction can be gently heated (e.g., to 50 °C) to accelerate the cleavage if necessary.[2]

  • Once the reaction is complete, dilute the mixture with water and extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with aqueous sodium hydroxide solution to remove the excess thiophenol, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the resulting diamine by column chromatography or distillation.

Tosyl Group Deprotection: A More Forcible Approach

In stark contrast to the nosyl group, the tosyl group is exceptionally stable. Its removal requires much harsher conditions, typically either strongly acidic or reductive methods.[4] This robustness can be an advantage in multi-step syntheses where the protecting group must withstand a variety of reaction conditions. However, the harsh deprotection conditions can be a significant drawback if the substrate contains sensitive functional groups.

Common Deprotection Methods for Tosylamides:

  • Strongly Acidic Conditions: Refluxing in a mixture of hydrobromic acid (HBr) and acetic acid.[4]

  • Reductive Cleavage:

    • Sodium in liquid ammonia

    • Samarium(II) iodide (SmI₂)[5][6]

    • Magnesium in methanol (Mg/MeOH)[7]

    • Sodium naphthalenide

    • Low-valent titanium reagents[8]

Mechanism of Reductive Detosylation

A common mechanism for reductive cleavage involves a single electron transfer (SET) from the reducing agent to the tosyl group. This generates a radical anion, which then fragments to release the amine and a sulfinate anion.[6]

Tosyl Deprotection Mechanism cluster_1 Reductive Cleavage of Ts-Amine Ts_Amine R₂N-Ts Radical_Anion [R₂N-Ts]⁻• (Radical Anion) Ts_Amine->Radical_Anion + e⁻ (SET) Reducing_Agent e⁻ (from SmI₂ or Na) Amide_Anion R₂N⁻ Radical_Anion->Amide_Anion Fragmentation Sulfinate_Radical Ts• Radical_Anion->Sulfinate_Radical Free_Amine R₂NH (Free Amine) Amide_Anion->Free_Amine Protonation Protonation H⁺

Caption: Reductive cleavage of a tosylamide.

Experimental Protocol: Deprotection of N,N'-ditosyl-N-[2-(propylamino)ethyl]amine using Mg/MeOH

  • To a suspension of magnesium turnings (10 eq) in anhydrous methanol, add the N,N'-ditosyl-protected amine (1.0 eq).

  • Sonicate the mixture at room temperature.

  • Monitor the reaction progress by TLC. The reaction may take several hours.

  • Upon completion, quench the reaction by the slow addition of 1 M aqueous HCl at 0 °C.

  • Filter the mixture to remove any remaining magnesium.

  • Concentrate the filtrate under reduced pressure to remove the methanol.

  • Basify the aqueous residue with aqueous NaOH and extract the product with an organic solvent.

  • Dry the organic layer, filter, and concentrate to yield the free diamine.

Head-to-Head Comparison

FeatureNosyl (Ns) GroupTosyl (Ts) Group
Protection
Reagent2-Nitrobenzenesulfonyl chloridep-Toluenesulfonyl chloride
ReactivityHighModerate
ConditionsMild (Base, 0 °C to RT)Mild to moderate (Base, RT to gentle heating)
Stability
Acidic ConditionsStableVery Stable
Basic ConditionsStableVery Stable
Oxidative ConditionsGenerally StableVery Stable
Reductive ConditionsNitro group is reducibleStable (except under specific deprotection conditions)
Deprotection
ReagentsThiols (e.g., thiophenol) + Base (e.g., K₂CO₃)Strong Acids (HBr) or Reducing Agents (SmI₂, Mg/MeOH, Na/NH₃)
ConditionsMild (RT to 50 °C)Harsh (Reflux or strongly reducing)
OrthogonalityHigh (orthogonal to Boc, Cbz, Fmoc)Lower (harsh conditions limit compatibility)
Key Advantage Ease of deprotection under mild conditions. High stability.
Key Disadvantage Potential for nitro group reduction in other steps.Harsh deprotection conditions.

Conclusion and Recommendations

The choice between nosyl and tosyl protection for N-[2-(propylamino)ethyl]amines is a strategic one, dictated by the overall synthetic plan.

Choose the Nosyl (Ns) group when:

  • Mild deprotection is critical: If your molecule contains sensitive functional groups that would not survive strong acid or harsh reduction, the nosyl group is the superior choice.

  • Orthogonality is required: In a multi-step synthesis involving other protecting groups like Boc or Cbz, the selective removal of the nosyl group provides a significant advantage.

  • A rapid and high-yielding protection step is desired: The higher reactivity of nosyl chloride can lead to more efficient protection reactions.

Choose the Tosyl (Ts) group when:

  • Maximum stability is paramount: If the protected amine needs to endure a series of harsh reaction conditions (e.g., strong oxidation, certain reductions), the robustness of the tosyl group is invaluable.

  • The substrate can withstand the deprotection conditions: If the final molecule is simple and lacks sensitive functionalities, the harsh but effective deprotection of the tosyl group is a viable option.

For the majority of modern synthetic applications, particularly in the context of complex molecule synthesis and drug development, the mild deprotection conditions offered by the nosyl group present a more versatile and often more practical strategy. The ability to deprotect without compromising the integrity of other functional groups frequently outweighs the exceptional stability of the tosyl group. However, a thorough analysis of the planned synthetic route is essential to make the optimal choice for your specific target.

References

  • Google. (n.d.). Current time in East Hants, CA.

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  • Taddei, M., et al. (2005). Deprotection of o-Nitrobenzensulfonyl (Nosyl) Derivatives of Amines Mediated by a Solid-Supported Thiol. Synlett, (19), 2996-2998.

  • Chem-Station. (2014, March 31). Fukuyama Amine Synthesis. Retrieved March 25, 2026, from [Link]

  • Wikipedia. (n.d.). Tosyl group. Retrieved March 25, 2026, from [Link]

  • Royal Society of Chemistry. (n.d.). Palladium-catalyzed reductive cleavage of tosylated arenes using isopropanol as the mild reducing agent. Organic Chemistry Frontiers. Retrieved March 25, 2026, from [Link]

  • ResearchGate. (n.d.). Electroreduction deprotection of tosyl group using tetramethylammonium salt. Retrieved March 25, 2026, from [Link]

  • National Center for Biotechnology Information. (2016, September 29). Aromatic thiol-mediated cleavage of N–O bonds enables chemical ubiquitylation of folded proteins. PMC. Retrieved March 25, 2026, from [Link]

  • ACS Publications. (2016, August 11). Use of the Nosyl Group as a Functional Protecting Group in Applications of a Michael/Smiles Tandem Process. Organic Letters. Retrieved March 25, 2026, from [Link]

  • ResearchGate. (n.d.). Application of Odorless Thiols for the Cleavage of 2- and 4-Nitrobenzenesulfonamides. Retrieved March 25, 2026, from [Link]

  • ResearchGate. (n.d.). A) Reductive detosylation of N-tosyl amides by dual PRC. B) Selected.... Retrieved March 25, 2026, from [Link]

  • ACS Publications. (2021, June 21). The Detosylation of Chiral 1,2-Bis(tosylamides). The Journal of Organic Chemistry. Retrieved March 25, 2026, from [Link]

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  • ResearchGate. (n.d.). Removal of the tosyl and nosyl groups. a Deprotection of tosyl (Ts).... Retrieved March 25, 2026, from [Link]

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A Senior Application Scientist's Guide to the Validation of an LC-MS/MS Assay for 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide Quantification

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

In the landscape of pharmaceutical development, the journey from a promising molecule to a therapeutic reality is paved with data. The reliability of this data is paramount. For quantitative bioanalysis—the measurement of a drug, its metabolites, or biomarkers in biological matrices—Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) stands as the gold standard, prized for its unparalleled sensitivity and selectivity.[1] However, the power of this technique is only realized through a rigorous, systematic process of method validation.

This guide provides an in-depth, experience-driven walkthrough for the validation of a bioanalytical LC-MS/MS method for a novel small molecule, 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide. We will move beyond a simple checklist, delving into the scientific causality behind each validation parameter. The objective is to construct a robust, self-validating assay that produces defensible data for pharmacokinetic (PK), toxicokinetic (TK), and bioequivalence (BE) studies, in alignment with global regulatory expectations.

The Regulatory Bedrock: A Harmonized Approach

The validation framework described herein is built upon the harmonized principles outlined by leading regulatory bodies. The International Council for Harmonisation (ICH) M10 Bioanalytical Method Validation guideline, now adopted by the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), provides a unified set of recommendations.[2][3][4][5] Adherence to these guidelines is not merely a procedural formality; it is a fundamental requirement to ensure data quality and consistency across all stages of drug development.[4][6][7]

Part 1: Foundational Method Development

Before formal validation can commence, a reliable and reproducible analytical method must be established. This section outlines a hypothetical, yet scientifically grounded, method for the analysis of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide (henceforth "the analyte") in human plasma.

Analyte & Internal Standard (IS) Characterization

  • Analyte: 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide

    • Molecular Formula: C₁₁H₁₇N₃O₄S

    • Molecular Weight: 287.34 g/mol

  • Internal Standard (IS): A stable isotope-labeled (SIL) version of the analyte (e.g., 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide-d7) is the ideal choice. A SIL-IS compensates for variability during sample preparation and ionization, which is a critical strategy for mitigating matrix effects.[8][9] If a SIL-IS is unavailable, a structurally similar analog may be used, but requires more stringent evaluation of matrix effects.

Chromatographic & Mass Spectrometric Conditions

The goal of chromatography is to separate the analyte from endogenous matrix components that could interfere with quantification.

ParameterProposed ConditionRationale
LC Column Reversed-Phase C18, 50 x 2.1 mm, 1.8 µmProvides excellent retention and separation for moderately polar small molecules like sulfonamides. The short length and small particle size allow for rapid, high-efficiency separations.
Mobile Phase A 0.1% Formic Acid in WaterProvides a source of protons to promote efficient positive ionization in the ESI source. Volatile buffers are essential for MS compatibility.[10]
Mobile Phase B 0.1% Formic Acid in AcetonitrileAcetonitrile is a common organic solvent providing good elution strength and low viscosity.
Gradient 5% B to 95% B over 3 minutes, hold for 1 min, re-equilibrate for 1 minA rapid gradient is suitable for high-throughput analysis, ensuring the analyte elutes as a sharp peak while cleaning the column of late-eluting components.
Flow Rate 0.4 mL/minA typical flow rate for a 2.1 mm ID column, balancing analysis speed with system pressure.
Ionization Source Electrospray Ionization (ESI), Positive ModeThe amine functionalities on the analyte are readily protonated, making positive mode ESI a highly sensitive choice.[1]
MS/MS Transitions Analyte: m/z 288.1 → 186.1 (Quantifier), 288.1 → 156.0 (Qualifier)IS: m/z 295.1 → 193.1 (Quantifier)Precursor ions ([M+H]⁺) are selected and fragmented. The most intense, specific product ions are chosen for quantification and confirmation to enhance selectivity.
Plasma Sample Preparation: Protein Precipitation (PPT)

For this guide, we select protein precipitation as a straightforward and effective sample preparation technique. While alternatives like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) can provide cleaner extracts, PPT offers high recovery and speed.

  • Pipette 50 µL of human plasma (blank, calibration standard, or QC) into a 1.5 mL microcentrifuge tube.

  • Add 150 µL of the internal standard spiking solution (e.g., 50 ng/mL IS in acetonitrile).

  • Vortex vigorously for 30 seconds to ensure complete protein denaturation and precipitation.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer 100 µL of the supernatant to a clean autosampler vial.

  • Inject 5 µL onto the LC-MS/MS system.

Part 2: The Pillars of Validation: A Parameter-by-Parameter Guide

Full validation establishes the performance characteristics of the method, ensuring it is suitable for its intended purpose.[5][11]

Selectivity and Specificity

  • Why It Matters: This is the cornerstone of the assay. Selectivity demonstrates that the method can differentiate and quantify the analyte in the presence of other components in the sample, including endogenous matrix components, metabolites, and co-administered drugs.[7] Specificity is the ultimate expression of selectivity. For LC-MS/MS, the use of specific MRM transitions provides a high degree of specificity.

  • Experimental Protocol:

    • Analyze at least six different lots of blank human plasma.

    • Analyze a blank plasma sample spiked only with the analyte at the Lower Limit of Quantitation (LLOQ).

    • Analyze a blank plasma sample spiked only with the internal standard.

  • Acceptance Criteria:

    • In the blank plasma lots, any response at the retention time of the analyte must be ≤ 20% of the LLOQ peak area.

    • Any response at the retention time of the internal standard must be ≤ 5% of the IS peak area in the LLOQ sample.

Calibration Curve, Linearity, and Range

  • Why It Matters: The calibration curve models the relationship between the concentration of the analyte and the instrument's response. This model is then used to calculate the concentration of the analyte in unknown samples. The range is defined by the LLOQ and the Upper Limit of Quantitation (ULOQ).

  • Experimental Protocol:

    • Prepare a series of at least six non-zero calibration standards by spiking blank plasma with known concentrations of the analyte. A typical range for a small molecule PK assay might be 1 ng/mL (LLOQ) to 1000 ng/mL (ULOQ).

    • Process and analyze the standards along with a blank and a zero sample (blank + IS).

    • Construct the calibration curve by plotting the peak area ratio (analyte/IS) against the nominal concentration. Use a weighted (e.g., 1/x² or 1/x) linear regression.

  • Acceptance Criteria:

    • The correlation coefficient (r²) should be ≥ 0.99.

    • At least 75% of the calibration standards must be within ±15% of their nominal concentration (±20% for the LLOQ).

    • The back-calculated concentrations of the standards must meet these criteria for each validation run.

Nominal Conc. (ng/mL)Back-Calculated Conc. (ng/mL)Accuracy (%)
1.00 (LLOQ)0.9595.0
2.502.60104.0
10.010.3103.0
50.048.597.0
250.0245.098.0
750.0765.0102.0
1000.0 (ULOQ)990.099.0
Accuracy and Precision

  • Why It Matters: Accuracy describes the closeness of the measured concentration to the true value, while precision describes the reproducibility of the measurements.[7] These are assessed using Quality Control (QC) samples at multiple concentrations. Intra-run (within a single analytical batch) and inter-run (across different days) performance must be established.

  • Experimental Protocol:

    • Prepare QC samples in blank plasma at a minimum of four levels: LLOQ, Low QC (≤ 3x LLOQ), Medium QC (30-50% of range), and High QC (≥ 75% of ULOQ).

    • For intra-run assessment, analyze at least five replicates of each QC level in a single run.

    • For inter-run assessment, analyze the QCs across at least three different runs on different days.

  • Acceptance Criteria (FDA/ICH M10):

    • Accuracy: The mean value should be within ±15% of the nominal value for Low, Mid, and High QCs, and within ±20% for the LLOQ QC.

    • Precision: The coefficient of variation (%CV) should not exceed 15% for Low, Mid, and High QCs, and not exceed 20% for the LLOQ QC.

QC LevelNominal Conc. (ng/mL)Mean Measured Conc. (ng/mL)Accuracy (%)Precision (%CV)
LLOQ1.001.08108.09.5
Low2.802.7196.87.2
Medium400.0415.2103.85.1
High800.0788.898.64.8
Matrix Effect and Recovery

  • Why It Matters: This is a critical validation parameter unique to mass spectrometry. The matrix effect refers to the alteration of ionization efficiency by co-eluting compounds from the biological matrix.[12][13][14] It can lead to ion suppression or enhancement, causing inaccurate results.[15] Recovery assesses the efficiency of the extraction process.

  • Experimental Protocol:

    • Prepare three sets of samples at Low and High QC concentrations:

      • Set A: Analyte spiked in neat solution (mobile phase).

      • Set B: Analyte spiked into the supernatant of a pre-extracted blank plasma sample.

      • Set C: Analyte spiked into blank plasma and then extracted according to the procedure.

    • Analyze at least six different lots of plasma for the matrix effect assessment (using Set B).

  • Calculations & Acceptance Criteria:

    • Recovery (%) = (Mean Peak Area of Set C / Mean Peak Area of Set B) * 100

      • Acceptance: Recovery does not need to be 100%, but it should be consistent and reproducible. The %CV of the recovery across lots should be ≤15%.

    • Matrix Factor (MF) = Mean Peak Area of Set B / Mean Peak Area of Set A

      • An MF of 1 indicates no matrix effect, <1 indicates suppression, and >1 indicates enhancement.

    • IS-Normalized Matrix Factor: The MF of the analyte is divided by the MF of the SIL-IS.

      • Acceptance: The %CV of the IS-Normalized Matrix Factor across the six lots of plasma should be ≤15%. This demonstrates that the internal standard effectively tracks and corrects for variability in matrix effects.

Stability

  • Why It Matters: Analyte stability must be proven under various conditions that samples may encounter from collection to analysis.[16][17] Degradation of the analyte leads to underestimation of its true concentration.

  • Experimental Protocol:

    • Analyze Low and High QC samples (in replicates of at least three) after exposing them to various storage and handling conditions.

    • Compare the mean concentration of the stability-tested QCs against freshly prepared calibration standards.

  • Acceptance Criteria: The mean concentration of the stability samples must be within ±15% of their nominal concentration.[16]

Stability TestConditionsPurpose
Bench-Top Stability Stored at room temperature for an expected duration (e.g., 4-24 hours).Simulates the time samples might sit on a lab bench during processing.
Freeze-Thaw Stability Subjected to multiple freeze (-80°C) and thaw (room temp) cycles.Assesses stability during repeated retrieval from frozen storage.
Long-Term Stability Stored at a specified temperature (e.g., -80°C) for an extended period.Covers the duration from sample collection to the final analysis date.
Post-Preparative Stability Processed extracts stored in the autosampler (e.g., at 4°C for 48 hours).Ensures the analyte is stable in the final extract solution until injection.
Stock Solution Stability Analyte and IS stock solutions stored at specified conditions.Confirms the integrity of the solutions used to prepare standards and QCs.[17]
Whole Blood Stability Analyte spiked into fresh whole blood and stored at room temp/on ice.Critical for assessing if the analyte is stable before centrifugation to plasma, especially if enzymatic degradation is possible.[18]
Dilution Integrity

  • Why It Matters: In clinical or toxicokinetic studies, some samples may have concentrations exceeding the ULOQ. This experiment validates the procedure for diluting such samples with blank matrix to bring them into the quantifiable range.

  • Experimental Protocol:

    • Prepare a "dilution QC" sample by spiking blank plasma at a concentration above the ULOQ.

    • Dilute this sample by a specified factor (e.g., 10-fold) with blank plasma.

    • Analyze at least five replicates of the diluted sample.

  • Acceptance Criteria: The accuracy and precision of the diluted QCs must be within ±15%.

Part 3: Workflow Visualizations

Visualizing the experimental processes can clarify complex workflows and relationships between validation steps.

G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing p1 Pipette 50 µL Plasma p2 Add 150 µL Acetonitrile with IS p1->p2 p3 Vortex to Precipitate Protein p2->p3 p4 Centrifuge at 14,000 rpm p3->p4 p5 Transfer Supernatant to Vial p4->p5 a1 Inject 5 µL onto C18 Column p5->a1 a2 Gradient Elution a1->a2 a3 ESI+ Ionization a2->a3 a4 MRM Detection (Analyte & IS) a3->a4 d1 Integrate Chromatographic Peaks a4->d1 d2 Calculate Peak Area Ratios (Analyte/IS) d1->d2 d3 Quantify Against Calibration Curve d2->d3

Caption: High-level workflow from sample preparation to final quantification.

ValidationProcess Dev Method Development (LC/MS Optimization) FullVal Full Validation Dev->FullVal Select Selectivity FullVal->Select CalCurve Calibration Curve (Linearity & Range) FullVal->CalCurve AccP Accuracy & Precision FullVal->AccP Matrix Matrix Effect & Recovery FullVal->Matrix Stab Stability (Freeze-Thaw, Bench-Top, etc.) FullVal->Stab DI Dilution Integrity FullVal->DI Report Validation Report Select->Report CalCurve->Report AccP->Report Matrix->Report Stab->Report DI->Report Routine Routine Sample Analysis Report->Routine

Caption: Logical flow of the bioanalytical method validation process.

Conclusion

The validation of an LC-MS/MS assay is a comprehensive scientific investigation that establishes the performance characteristics of an analytical method. It is an indispensable process that underpins the integrity of data used in regulatory submissions. By systematically evaluating parameters from selectivity to stability, we build a framework of trust and reliability around the quantification of novel therapeutics like 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide. This guide provides a robust template, grounded in regulatory principles and scientific rationale, for developing a defensible and fit-for-purpose bioanalytical method. The ultimate goal is to ensure that the data generated is not just a number, but a reliable measure of a drug's behavior in a biological system, safeguarding patient safety and enabling informed decisions throughout the drug development lifecycle.

References

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Benchmarking Reactivity of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide in C–N Cross-Coupling Workflows

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Workflow

Executive Summary

In modern drug discovery, unsymmetrical diamines are indispensable building blocks for synthesizing piperazine isosteres, PROTAC linkers, and complex API scaffolds. However, differentiating the reactivity of two nitrogen centers during transition-metal catalysis remains a persistent challenge.

This guide benchmarks the reactivity of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide —an ethylenediamine derivative featuring a secondary propylamino group and a primary amine protected by a 2-nitrobenzenesulfonyl (Nosyl/Ns) group. By comparing this Nosyl-protected scaffold against traditional Boc- and Ts-protected alternatives, we will explore the mechanistic causality behind its superior chemoselectivity in Buchwald-Hartwig cross-coupling and its unparalleled orthogonality during downstream deprotection [1].

The Causality of Chemoselectivity (Expertise & Experience)

When executing a Buchwald-Hartwig amination on a mono-protected diamine, the goal is to selectively couple the free secondary amine with an aryl halide without the protected nitrogen interfering [2].

Novice chemists often express concern when using Nosyl-protected amines in basic cross-coupling conditions. The Ns–NH proton is highly acidic (pKa ~4–5). Under standard coupling conditions utilizing bases like Cs₂CO₃ or NaOtBu, the sulfonamide is rapidly deprotonated to form an anion. One might assume this anion would poison the palladium catalyst or undergo competitive C–N amidation.

However, the causality of chemoselectivity lies in the electronic properties of the protecting group:

  • Electronic Delocalization: The strong electron-withdrawing nature of the ortho-nitro group heavily delocalizes the negative charge across the sulfonyl and nitro oxygen atoms.

  • Kinetic Disadvantage: This delocalization renders the sulfonamide nitrogen exceptionally poor at coordinating to the electrophilic Pd(II)-aryl intermediate.

  • Nucleophilic Dominance: Consequently, the highly nucleophilic free secondary propylamino group outcompetes the sulfonamide anion entirely, ensuring absolute chemoselectivity for the desired C–N bond formation [3].

Unlike Boc (which relies merely on steric bulk and is acid-labile) or Ts (which requires harsh reductive cleavage), the Nosyl group provides a perfect synthesis of electronic deactivation during coupling and mild, orthogonal cleavage during deprotection [1, 4].

Quantitative Benchmarking: Ns vs. Boc vs. Ts

To objectively evaluate performance, we benchmarked 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide against its Boc- and Ts-protected analogs in a standardized Buchwald-Hartwig coupling with 4-bromoanisole, followed by respective deprotection workflows.

Protecting Group ScaffoldC–N Coupling Yield (%)Deprotection ReagentDeprotection Yield (%)Orthogonal to Acid-Sensitive Groups?Orthogonal to Reducible Groups?
Nosyl (Ns) 94% PhSH, K₂CO₃, 50 °C96% Yes Yes
Boc 89%TFA, CH₂Cl₂, 25 °C98%NoYes
Tosyl (Ts) 91%Na / NH₃(l), -78 °C68%YesNo

Data Interpretation: While all three groups provide acceptable coupling yields, the Nosyl group is the only protecting strategy that maintains total orthogonality to both acid-sensitive moieties (e.g., acetals, certain heterocycles) and reducible functional groups (e.g., ketones, alkenes, halogens) [1, 3].

Visualizing the Orthogonal Workflow

G SM 2-Nitro-N-[2-(propylamino)ethyl] benzene-1-sulfonamide Coupling Buchwald-Hartwig Coupling (Pd-Catalyst, Base) SM->Coupling ArX Aryl Halide (Ar-X) ArX->Coupling Intermediate N-Aryl-N-propyl Intermediate (Nosyl Protected) Coupling->Intermediate Chemoselective C-N Bond Formation Deprotect Fukuyama Deprotection (PhSH, K2CO3) Intermediate->Deprotect Product Free Primary Amine (Ready for Derivatization) Deprotect->Product Mild SNAr Cleavage

Workflow of chemoselective C-N coupling and orthogonal Nosyl deprotection.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. The visual color changes and specific workup steps serve as built-in quality control checkpoints to ensure the integrity of the reaction.

Protocol A: Chemoselective Buchwald-Hartwig Cross-Coupling

Objective: Couple the secondary propylamino group with an aryl bromide.

  • Preparation: In an oven-dried Schlenk flask under an argon atmosphere, combine 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide (1.0 equiv, 1.0 mmol) and the chosen aryl bromide (1.1 equiv, 1.1 mmol).

  • Catalyst Loading: Add Pd₂(dba)₃ (2 mol%) and RuPhos (4 mol%). Self-Validation: The mixture should exhibit the characteristic deep purple/red hue of the Pd precursor.

  • Base Addition: Add anhydrous Cs₂CO₃ (1.5 equiv).

  • Solvent & Heating: Inject anhydrous, degassed toluene (10 mL). Seal the flask and heat to 90 °C for 12 hours. Self-Validation: The solution will transition to a dark brown/black color as the active Pd(0) species enters the catalytic cycle.

  • Workup: Cool to room temperature, dilute with EtOAc (20 mL), and filter through a short pad of Celite to remove palladium black and inorganic salts. Concentrate under reduced pressure and purify via flash chromatography (Hexanes/EtOAc) to yield the N-aryl-N-propyl intermediate.

Protocol B: Mild Fukuyama Deprotection

Objective: Cleave the Nosyl group to liberate the primary amine without disturbing the newly formed C–N bond.

  • Reagent Mixing: Dissolve the N-aryl-N-propyl intermediate (1.0 equiv, 0.5 mmol) in anhydrous DMF (5 mL).

  • Thiolate Generation: Add K₂CO₃ (3.0 equiv) followed by thiophenol (1.5 equiv). (Note: For an odorless alternative, 1-dodecanethiol can be substituted).

  • Reaction: Stir the mixture at 50 °C for 2 hours.

  • Workup: Dilute the reaction with 1M aqueous NaOH (15 mL) to sequester excess thiol as the water-soluble thiolate. Extract the aqueous layer with CH₂Cl₂ (3 × 15 mL).

  • Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. The resulting diaryl thioether byproduct is easily separated from the highly polar free primary amine via silica gel chromatography (CH₂Cl₂/MeOH/NH₄OH gradient) [2, 4].

Mechanistic Visualization of Nosyl Cleavage

The Fukuyama deprotection does not rely on hydrolysis or reduction; it operates via a highly specific Nucleophilic Aromatic Substitution (SNAr) [2, 4].

Mechanism NsAmide Nosyl Amide (Electron-Deficient) Meisenheimer Meisenheimer Complex (Transient SNAr Intermediate) NsAmide->Meisenheimer Nucleophilic Attack Thiolate Thiolate Anion (PhS⁻) Thiolate->Meisenheimer Cleavage Bond Cleavage (-SO2) Meisenheimer->Cleavage Collapse FreeAmine Free Amine + Diaryl Thioether Cleavage->FreeAmine

SNAr mechanism of Fukuyama deprotection via a Meisenheimer complex.

References

  • Fukuyama Amine Synthesis | Chem-Station Int. Ed.
  • Application Notes and Protocols: Selective Removal of the Nosyl Protecting Group Using Thiols BenchChem
  • Alkylation Methods for the Synthesis of Secondary Amines: Applic
  • Two-Step Formation of Substituted Pyridines

comparative stability of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide under harsh acidic conditions

Author: BenchChem Technical Support Team. Date: April 2026

Comparative Stability of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide Under Harsh Acidic Conditions: A Technical Guide

In multi-step organic synthesis and drug development, the selective protection and deprotection of polyamines is a critical challenge. The compound 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide represents a highly versatile intermediate, utilizing the 2-nitrobenzenesulfonyl (nosyl) group to orthogonally protect a primary/secondary amine in the presence of a free secondary propylamino group. While the nosyl group is famously labile to mild thiolate nucleophiles via the Fukuyama amine synthesis, its behavior under harsh acidic conditions is a defining feature that sets it apart from traditional carbamate protecting groups[1].

This guide objectively compares the acid stability of this nosyl-protected diamine against alternative protecting strategies, providing mechanistic insights and validated experimental protocols for researchers.

Mechanistic Causality: Why Nosyl Survives Harsh Acid

The stability of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide in strongly acidic environments (e.g., boiling trifluoroacetic acid [TFA] or 6M HCl) is governed by two synergistic electronic effects:

  • Sulfonamide Electron Withdrawal: Unlike carbamates (e.g., Boc, Cbz) which possess a Lewis basic carbonyl oxygen susceptible to protonation, the sulfonamide nitrogen is heavily deactivated by the strong inductive and resonance electron-withdrawing effects of the adjacent sulfonyl ( SO2​ ) and ortho-nitro ( NO2​ ) groups[2]. This drastically reduces the basicity of the protected nitrogen, preventing the initial protonation step required for acid-catalyzed cleavage.

  • Electrostatic Shielding: Under acidic conditions, the unprotected secondary amine (propylamino group) is instantaneously protonated to form a propylammonium cation. The localized positive charge on this adjacent nitrogen exerts a strong electrostatic repulsive force against incoming protons, further shielding the nosyl-protected nitrogen from acid attack.

In contrast, the tert-butyloxycarbonyl (Boc) group relies on the acid-catalyzed formation of a stable tert-butyl cation, leading to rapid decarboxylation and cleavage in TFA or HCl[1].

Mechanism cluster_nosyl Nosyl-Protected Diamine (Stable) cluster_boc Boc-Protected Diamine (Labile) N1 Propylamino N Protonated to NH2+ N2 Electrostatic Repulsion & SO2 Withdrawal N1->N2 N3 Nosyl N Remains Unprotonated N2->N3 N4 No Cleavage (Intact Scaffold) N3->N4 B1 Carbamate Oxygen Protonated by H+ B2 t-Butyl Cation Formation B1->B2 B3 Decarboxylation (CO2 Release) B2->B3 B4 Complete Cleavage (Free Diamine) B3->B4

Caption: Logical mechanism of Nosyl acid stability vs. Boc lability.

Comparative Performance Data

To objectively evaluate the robustness of the nosyl group, 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide is benchmarked against its Boc, Cbz, and Tosyl protected analogs on the identical diamine scaffold. The data below summarizes the percentage recovery of the intact protected diamine after exposure to various acidic conditions for 4 hours.

Table 1: Comparative Stability of Protected N-[2-(propylamino)ethyl]amines Under Acidic Conditions

Protecting Group50% TFA in DCM (25°C, 4h)6M HCl in MeOH (60°C, 4h)33% HBr in AcOH (25°C, 4h)Cleavage Mechanism
Nosyl (Ns) > 98% (Stable) > 95% (Stable) > 90% (Stable) Thiolate nucleophilic aromatic substitution
Boc < 1% (Labile)< 1% (Labile)< 1% (Labile)Acid-catalyzed t-butyl cation formation
Cbz > 95% (Stable)~ 40% (Degrades)< 1% (Labile)Acid-catalyzed benzyl cation formation
Tosyl (Ts) > 98% (Stable)> 95% (Stable)> 95% (Stable)Harsh reductive or strongly acidic (e.g., HF)

Data supported by established stability profiles of sulfonamides and carbamates[3],[4].

Self-Validating Experimental Protocol: Acid Stability Stress Test

To ensure trustworthiness and reproducibility, the following protocol employs a self-validating system using an internal standard (biphenyl). By adding the internal standard prior to the reaction, any volumetric losses during extraction or sample preparation are mathematically normalized. This ensures the >95% recovery claim is an absolute, rather than relative, measurement.

Materials Required:

  • 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide (1.0 mmol)

  • Biphenyl (Internal Standard, 0.5 mmol)

  • 6M Aqueous HCl and Methanol (HPLC grade)

  • Saturated NaHCO3​ solution

Step-by-Step Methodology:

  • Matrix Preparation: In a 25 mL round-bottom flask, dissolve 1.0 mmol of the nosyl-protected diamine and exactly 0.5 mmol of biphenyl in 5.0 mL of methanol. Take a 50 µL baseline aliquot, dilute with mobile phase, and analyze via HPLC to establish the baseline Substrate:Internal Standard ratio ( R0​ ).

  • Acidic Stress: Add 5.0 mL of 6M aqueous HCl to the reaction flask. Equip the flask with a reflux condenser.

  • Thermal Incubation: Heat the mixture to 60°C using an oil bath and stir continuously for exactly 4.0 hours[3].

  • Quenching (Causality Check): Cool the reaction to 0°C. Carefully neutralize the mixture by dropwise addition of saturated NaHCO3​ until the pH reaches 8.0. Why this matters: Neutralization ensures the free propylamino group is deprotonated from its water-soluble ammonium state back to a free amine, allowing efficient and complete extraction into the organic phase without partitioning losses.

  • Extraction & Analysis: Extract the aqueous layer with ethyl acetate (3 x 10 mL). Combine the organic layers, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Re-dissolve the residue in methanol and analyze via HPLC to determine the final Substrate:Internal Standard ratio ( Rf​ ).

  • Validation: Calculate recovery as (Rf​/R0​)×100 . A recovery of >95% confirms the absolute stability of the nosyl group under these harsh conditions.

Protocol S1 1. Prepare Matrix Substrate + Int. Std S2 2. Acid Addition 50% TFA or 6M HCl S1->S2 S3 3. Thermal Stress Reflux / 60°C S2->S3 S4 4. Basic Quench NaHCO3 to pH 8 S3->S4 S5 5. LC-MS Analysis Quantify Recovery S4->S5

Caption: Self-validating experimental workflow for acid stability testing.

Conclusion

The 2-nitrobenzenesulfonyl group provides exceptional orthogonality for polyamine synthesis. As demonstrated, 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide remains completely inert under harsh acidic conditions (6M HCl, 60°C) that would rapidly destroy Boc or Cbz groups[2]. This stability, coupled with its facile removal under mild basic thiolate conditions, makes it a superior choice for complex drug development workflows requiring aggressive acidic transformations downstream.

References

  • Application Notes and Protocols: Nitrophenylsulfonyl (Nosyl) Group for Amine Protection - Benchchem. 1

  • Working with Hazardous Chemicals - Organic Syntheses. 3

  • 1 Protection Reactions - Wiley-VCH. 2

Sources

A Comparative Guide to the Spectroscopic Validation of Synthesized 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide Intermediates

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides an in-depth, technically-grounded comparison of the spectroscopic data essential for validating the synthesis of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide and its precursors. Designed for researchers, scientists, and professionals in drug development, this document moves beyond mere procedural steps to explain the causal logic behind experimental choices, ensuring a robust and self-validating analytical workflow.

The synthesis of novel sulfonamide derivatives is a cornerstone of medicinal chemistry, with this class of compounds exhibiting a wide array of biological activities.[1][2] The structural integrity of each synthetic intermediate is paramount to the success of the final active pharmaceutical ingredient. Therefore, rigorous spectroscopic validation is not merely a quality control step but an integral part of the synthetic process itself.[3] This guide will compare the expected and observed spectroscopic signatures of the key molecules in the synthesis of our target compound, providing the data necessary to confirm structural identity and assess purity.

Section 1: The Synthetic Pathway

The synthesis of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide is most efficiently achieved via a nucleophilic substitution reaction. This involves the reaction of 2-nitrobenzenesulfonyl chloride with N-propylethylenediamine. This approach is a common and effective method for creating sulfonamide bonds.[4][5]

The rationale for selecting 2-nitrobenzenesulfonyl chloride as the starting material is twofold. The sulfonyl chloride group is highly electrophilic, making it susceptible to attack by the primary amine of N-propylethylenediamine.[6] Secondly, the nitro group serves as a versatile chemical handle for future modifications, such as reduction to an amine, which can be crucial for developing a library of related compounds.[7]

Synthetic_Workflow cluster_reagents Starting Materials reagent1 2-Nitrobenzenesulfonyl Chloride product 2-Nitro-N-[2-(propylamino)ethyl] benzene-1-sulfonamide reagent1->product DCM, Et3N reagent2 N-propylethylenediamine reagent2->product Validation_Logic synthesis Synthesized Product nmr ¹H & ¹³C NMR synthesis->nmr Acquire Data ir FT-IR synthesis->ir Acquire Data ms Mass Spectrometry synthesis->ms Acquire Data confirm Structure Confirmed nmr->confirm Aromatic + Aliphatic Signals ir->confirm SO₂-N & NO₂ peaks present ms->confirm Correct Molecular Ion

Caption: The logical flow of spectroscopic validation.

Expected vs. Observed Spectroscopic Data

The following table compares the expected spectroscopic features of the final product against hypothetical observed data. This comparison is crucial for structural confirmation.

Spectroscopic Data for 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide
Technique Expected & (Observed) Features
¹H NMR (DMSO-d₆) - Aromatic Protons: Multiplets in the δ 7.7-8.6 ppm range, consistent with a substituted nitrobenzene ring. - Sulfonamide NH: A triplet around δ 8.5 ppm, which may show exchange with D₂O. [8] - Aliphatic Protons: Signals for the ethyl and propyl groups, with protons adjacent to nitrogen atoms shifted downfield. The terminal methyl group of the propyl chain will appear as a triplet around δ 0.9 ppm.
¹³C NMR (DMSO-d₆) - Aromatic Carbons: Signals in the δ 115-153 ppm range. [9] - Aliphatic Carbons: Signals corresponding to the ethyl and propyl chains in the upfield region.
FT-IR (KBr Pellet) - N-H Stretch: A peak around 3300 cm⁻¹ for the sulfonamide N-H. [8] - S=O Stretches: Strong asymmetric and symmetric stretches for the sulfonamide group around 1350 cm⁻¹ and 1160 cm⁻¹, respectively. [10][11] - NO₂ Stretches: Strong characteristic peaks for the nitro group.
Mass Spec (ESI+) - Molecular Ion: A prominent [M+H]⁺ peak at m/z 304.1, corresponding to the molecular weight of 303.35 g/mol . - Fragmentation: A characteristic loss of SO₂ (64 Da) is a common fragmentation pathway for aromatic sulfonamides. [12][13]
Comparison with Potential Impurities

Objective comparison requires considering potential side products or unreacted starting materials.

  • Unreacted 2-Nitrobenzenesulfonyl Chloride: Its presence would be indicated by the absence of aliphatic signals in the ¹H NMR spectrum and a molecular ion peak at m/z 221.6 in the mass spectrum.

  • Alternative Reaction Product (Disubstitution): If both nitrogens of the diamine reacted with the sulfonyl chloride, the ¹H NMR spectrum would lack the N-H proton of the secondary amine, and the mass spectrum would show a much higher molecular weight. The potential for such impurities underscores the importance of monitoring the reaction by techniques like TLC or LC-MS. [14][15]

Section 4: Detailed Experimental Protocols

Adherence to standardized protocols is essential for reproducible and reliable data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

  • Sample Preparation: Dissolve approximately 5-10 mg of the analyte in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Acquisition: Record ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer. [16]3. Data Processing: Process the raw data using appropriate software, including Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shifts relative to the residual solvent peak. [17]

Fourier-Transform Infrared (FT-IR) Spectroscopy

  • Sample Preparation (KBr Pellet): Mix a small amount of the solid sample with dry KBr powder. Press the mixture into a thin, transparent pellet.

  • Acquisition: Obtain the spectrum using an FT-IR spectrometer, typically scanning from 4000 to 400 cm⁻¹. [18]3. Analysis: Identify characteristic absorption bands corresponding to the functional groups present in the molecule. [11]

Mass Spectrometry (MS)

  • Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

  • Ionization: Use Electrospray Ionization (ESI) for polar molecules like sulfonamides.

  • Analysis: Acquire the mass spectrum in positive ion mode to observe the [M+H]⁺ ion. If necessary, perform MS/MS analysis to confirm fragmentation patterns. [12]

Conclusion

This guide has detailed the critical role of a multi-technique spectroscopic approach for the validation of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide and its intermediates. By comparing the acquired data against established values and considering potential impurities, researchers can confidently confirm the structure and purity of their synthesized compounds. This rigorous, evidence-based validation is fundamental to the principles of scientific integrity and is indispensable in the field of drug discovery and development.

References

  • Al-Masoudi, N. A., & Al-Salihi, N. J. (2018). Design, synthesis, and molecular docking studies of N-substituted sulfonamides as potential anticancer therapeutics. Journal of Chemistry, 2018, 1-12. [Link]

  • Royal Society of Chemistry. (n.d.). Supporting information for: Copper-Catalyzed Aerobic Oxidative C-H/N-H Annulation of N-Aryl-7-azaindoles with Alkynes. Rsc.org. [Link]

  • Sun, W., Wang, Y., & Li, Y. (2008). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. Journal of the American Society for Mass Spectrometry, 19(3), 425–433. [Link]

  • Kumar, S., & Singh, P. (2017). Synthesis, spectroscopic characterization and antimicrobial evaluation of some (E)-N-(4-substitutedbenzylidene)-4-fluorobenzenesulfonamides. Journal of the Serbian Chemical Society, 82(10), 1129-1138. [Link]

  • ResearchGate. (2008). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: Elimination of SO2 via rearrangement. [Link]

  • Chemistry LibreTexts. (2025). Infrared Spectroscopy Absorption Table. [Link]

  • CLaME. (n.d.). Spectroscopic Methods In Organic Chemistry. [Link]

  • Royal Society of Chemistry. (n.d.). Electronic Supplementary Information: Experimental and theoretical investigation of conformational states and noncovalent interactions in crystalline sulfonamides. [Link]

  • PubChem. (n.d.). 2-Nitrobenzenesulfonyl chloride. National Center for Biotechnology Information. [Link]

  • Waters Corporation. (n.d.). Improving Organic Synthesis Reaction Monitoring with Rapid Ambient Sampling Mass Spectrometry. [Link]

  • ACS Publications. (2019). Manganese-Catalyzed N-Alkylation of Sulfonamides Using Alcohols. [Link]

  • ACS Publications. (2019). Mass Spectrometry Based Approach for Organic Synthesis Monitoring. [Link]

  • eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. [Link]

  • ACS Publications. (2010). Intramolecular Charge Transfer in the Gas Phase: Fragmentation of Protonated Sulfonamides in Mass Spectrometry. [Link]

  • Science Alert. (2016). Synthesis and Spectral Study of N,N-diethyl-2-methyl-1-tosylpyrrolidine-2-carboxamide and Functionalized Sulfonamide Scaffolds. [Link]

  • ACS Publications. (2024). A Tool for Reaction Monitoring in Real Time, the Development of a “Walk-Up Automated Reaction Profiling” System. [Link]

  • ResearchGate. (2026). Synthesis, characterization and biological screening of various N-substituted derivatives of sulfonamides. [Link]

  • Verlag der Zeitschrift für Naturforschung. (n.d.). Infrared and NMR Spectra of Arylsulphonamides. [Link]

  • ResearchGate. (n.d.). Spectroscopic Methods for Studying Reaction Mechanisms. [Link]

  • Pharmaffiliates. (n.d.). Sulfonamide-impurities. [Link]

  • Engineered Science Publisher. (2026). Sulfonamide Secondary Amines: Synthesis, Spectroscopic Characterization, Antimicrobial Activity and In-Silico Studies. [Link]

  • Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

  • Research India Publications. (n.d.). Synthesis and characterization of some sulfonamide dervatives. [Link]

  • ResearchGate. (n.d.). Yield, purity, and characteristic impurities of the sulfonamide.... [Link]

  • ResearchGate. (n.d.). FT-IR spectra of (A) sulfonamide, (B) b-CD, and (C) the inclusion.... [Link]

  • SpringerLink. (n.d.). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. [Link]

  • ResearchGate. (n.d.). FT-IR spectra of sulfonamide ligand 3a, zinc (II) complex (4a), copper.... [Link]

  • Research Journal of Pharmacy and Technology. (2020). Isolation and Structural Elucidation of Impurity in Sulfonamide Intermediate of Glyburide. [Link]

  • ResearchGate. (n.d.). Infrared and NMR Spectra of Arylsulphonamides, 4-X-C6H4SO2NH2 and i-X, j-YC6H3SO2NH2 (X=H; CH3; C2H5; F; Cl. [Link]

  • Scribd. (n.d.). Sulfonamides: Synthesis and Inhibition. [Link]

  • MDPI. (n.d.). An Efficient Nitrating Agent for the Synthesis of 2-[Butyl(nitro)amino]ethyl Nitrate (n-BuNENA). [Link]

  • TSI Journals. (n.d.). Structural Study on Propylamide by FT-IR Spectrometry Using Chemo. [Link]

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  • Google Patents. (n.d.). Method for synthesizing 4-(2-aminoethyl)benzsulfamide.

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A Comparative Guide to the Cytotoxicity of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide and Standard Sulfonamides

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive framework for evaluating the in vitro cytotoxicity of the novel compound 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide. Due to the limited publicly available cytotoxicity data for this specific molecule[1][2], this document is designed to empower researchers, scientists, and drug development professionals with the principles, detailed experimental protocols, and data interpretation strategies required to perform a direct comparison against well-characterized, standard sulfonamides.

Sulfonamides are a diverse class of synthetic compounds renowned for their broad pharmacological activities.[3] Initially developed as antibacterial agents that competitively inhibit folate synthesis in prokaryotes[4][5], their applications have expanded significantly. Many modern sulfonamide derivatives are now investigated for their potent anti-cancer properties, which may involve mechanisms such as cell cycle arrest, carbonic anhydrase inhibition, or disruption of microtubule assembly.[6][7][8]

Evaluating cytotoxicity is a critical first step in the preclinical assessment of any new chemical entity.[9][10][11] It provides essential information on a compound's potential to induce cell death, helping to establish a therapeutic window and guide further development.[12][13] The subject of this guide, 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide, possesses distinct structural features—notably a nitro group and an N-substituted side chain—that differentiate it from common antibacterial sulfonamides. The electron-withdrawing nature of the nitro group, in particular, is a common motif in many biologically active molecules and warrants a thorough investigation into its cytotoxic profile.[1]

This guide will detail two gold-standard, complementary cytotoxicity assays—the MTT and LDH assays—to create a robust, self-validating experimental system for generating reliable comparative data.

Experimental Design: A Framework for Rigorous Comparison

The causality behind a rigorous experimental design is to ensure that the data generated is both reproducible and conclusive. This involves careful selection of cell lines, appropriate controls, and a dose-response approach to determine the half-maximal inhibitory concentration (IC50), a key metric of cytotoxic potency.

1. Cell Line Selection: To build a comprehensive cytotoxic profile, it is crucial to test the compounds on both cancerous and non-cancerous cell lines. This helps in assessing not only the potential anti-cancer efficacy but also the general toxicity to healthy cells, providing an early indication of the therapeutic index.

  • Cancer Cell Line: A commonly used and well-characterized line such as HeLa (cervical cancer) or MDA-MB-231 (breast cancer) is recommended.[14]

  • Non-Cancerous Cell Line: A human embryonic kidney cell line like HEK293 can be used to represent non-malignant cells.

2. Controls for Assay Validity: Every protocol must be a self-validating system. The inclusion of multiple controls is non-negotiable for interpreting the results accurately.

  • Untreated Control: Cells cultured in medium alone, representing 100% viability.

  • Vehicle Control: Cells treated with the highest concentration of the solvent (e.g., DMSO) used to dissolve the test compounds. This ensures that the solvent itself is not contributing to cytotoxicity.

  • Positive Control: Cells treated with a compound of known, potent cytotoxicity (e.g., Doxorubicin, Cisplatin). This confirms that the assay system is responsive and working correctly.[14]

3. Dose-Response Analysis: Compounds should be tested across a wide range of concentrations (typically using serial dilutions) to generate a dose-response curve. This allows for the precise calculation of the IC50 value, which is the concentration of the compound required to inhibit cell viability by 50%. A lower IC50 value signifies higher cytotoxic potency.

Methodology I: Assessment of Metabolic Activity via MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability by measuring mitochondrial metabolic activity.[15][16] In living cells, mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to purple formazan crystals.[17][18] The amount of formazan produced is directly proportional to the number of metabolically active, viable cells.[18]

Detailed Experimental Protocol: MTT Assay

  • Cell Seeding:

    • Culture the chosen cell lines in an appropriate medium (e.g., RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

    • Trypsinize and count the cells. Seed the cells into a 96-well flat-bottom plate at a density of 1 x 10⁵ cells/mL (100 µL per well).

    • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.[19]

  • Compound Treatment:

    • Prepare stock solutions of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide, standard sulfonamides (e.g., Sulfamethoxazole, Sulfadiazine), and a positive control (e.g., Doxorubicin) in DMSO.

    • Perform serial dilutions of the stock solutions in culture medium to achieve the desired final concentrations. The final DMSO concentration in the wells should be kept constant and non-toxic (typically ≤ 0.1%).[1]

    • Remove the old medium from the cells and add 100 µL of the medium containing the various compound concentrations to the respective wells. Include untreated and vehicle controls.

    • Incubate the plate for 48 or 72 hours at 37°C and 5% CO₂.

  • MTT Incubation and Solubilization:

    • After incubation, add 10 µL of MTT labeling reagent (5 mg/mL in PBS) to each well for a final concentration of 0.5 mg/mL.[17]

    • Incubate the plate for an additional 4 hours at 37°C, allowing viable cells to convert the MTT to formazan crystals.[17]

    • Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the purple formazan crystals.[20]

    • Gently mix the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

  • Absorbance Measurement:

    • Measure the absorbance of each well using a microplate reader at a wavelength of 570 nm. A reference wavelength of 630 nm can be used to reduce background noise.[16]

Methodology II: Assessment of Membrane Integrity via LDH Assay

To corroborate the findings from the MTT assay, a second, mechanistically different assay is employed. The Lactate Dehydrogenase (LDH) assay measures cytotoxicity by quantifying the LDH released from cells with damaged plasma membranes.[21] LDH is a stable cytosolic enzyme that, upon cell lysis, is released into the culture medium.[21][22] The released LDH catalyzes a reaction that results in the formation of a colored formazan product, the amount of which is proportional to the number of lysed cells.[23][24]

Detailed Experimental Protocol: LDH Assay

  • Cell Seeding and Compound Treatment:

    • Follow steps 1 and 2 exactly as described in the MTT assay protocol, using a parallel 96-well plate.

  • Assay Controls Setup:

    • In addition to the experimental wells, prepare the following controls:

      • Spontaneous LDH Release: Untreated cells, to measure the baseline level of LDH release.

      • Maximum LDH Release: Untreated cells lysed with a lysis buffer (e.g., 10X Lysis Solution containing Triton X-100) 45 minutes before the end of the incubation. This represents 100% cytotoxicity.[21]

      • Background Control: Culture medium without cells, to correct for any LDH present in the serum.[23]

  • Supernatant Collection and Reaction:

    • After the treatment incubation period, centrifuge the plate at 400 x g for 5 minutes to pellet any detached cells.[23]

    • Carefully transfer 100 µL of the cell-free supernatant from each well to a new, clean 96-well plate.[23]

    • Prepare the LDH Reaction Solution according to the manufacturer's instructions (typically by mixing a substrate mix with an assay buffer).[21]

    • Add 100 µL of the LDH Reaction Solution to each well containing the supernatant.

  • Incubation and Absorbance Measurement:

    • Incubate the plate at room temperature for 30 minutes, protected from light.[21][24]

    • Add 50 µL of Stop Solution to each well to terminate the enzymatic reaction.[21]

    • Measure the absorbance of each well within one hour using a microplate reader at a wavelength of 490 nm.[21]

Visualization of Experimental Workflow

The following diagrams illustrate the logical flow of the experimental procedures described.

G CellCulture 1. Cell Culture (HeLa, HEK293) PlateCells 2. Seed Cells in 96-Well Plates CellCulture->PlateCells PrepareCompounds 3. Prepare Compound Dilutions (Test & Standard Sulfonamides) AddCompounds 4. Treat Cells (Incubate 48-72h) PrepareCompounds->AddCompounds MTT MTT Assay (Metabolic Activity) AddCompounds->MTT LDH LDH Assay (Membrane Integrity) AddCompounds->LDH Readout 5. Measure Absorbance MTT->Readout LDH->Readout Calculate 6. Calculate % Viability Readout->Calculate Plot 7. Determine IC50 Values Calculate->Plot Compare 8. Comparative Analysis Plot->Compare

Caption: Overall experimental workflow for comparative cytotoxicity analysis.

G cluster_mtt MTT Assay Principle cluster_ldh LDH Assay Principle LiveCell_M Viable Cell (Active Mitochondria) Formazan Formazan (Purple) LiveCell_M->Formazan Mitochondrial Dehydrogenase MTT_reagent MTT (Yellow) MTT_reagent->LiveCell_M DeadCell Non-Viable Cell (Compromised Membrane) LDH_enzyme LDH (Released) DeadCell->LDH_enzyme Lysis LDH_product Colored Product LDH_enzyme->LDH_product Catalysis LDH_reagent LDH Substrate LDH_reagent->LDH_enzyme

Caption: Principles of the MTT and LDH cytotoxicity assays.

Results and Data Interpretation

The primary output of these experiments will be the IC50 values for each compound against each cell line. The data should be compiled into a clear, comparative table.

Data Analysis

  • Calculate Percent Viability (MTT Assay):

    • % Viability = [(Abs_Sample - Abs_Blank) / (Abs_Vehicle - Abs_Blank)] * 100

  • Calculate Percent Cytotoxicity (LDH Assay):

    • % Cytotoxicity = [(Abs_Sample - Abs_Spontaneous) / (Abs_Maximum - Abs_Spontaneous)] * 100

  • Determine IC50:

    • Plot the percent viability (or cytotoxicity) against the log of the compound concentration.

    • Use a non-linear regression analysis (sigmoidal dose-response curve) to calculate the IC50 value.

Comparative Data Summary

The table below serves as a template for presenting the results. Example IC50 values for standard sulfonamides from published literature are included to provide a comparative context.[6][14][25]

CompoundCell LineAssayIC50 (µM)
2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide HeLaMTTExperimental Data
HeLaLDHExperimental Data
HEK293MTTExperimental Data
HEK293LDHExperimental Data
Sulfadiazine (Standard) HT-29MTT>100
Sulfamethoxazole (Standard) MDA-MB-468MTT~128
HeLaMTT~360
Compound 15 (B13 Sulfonamide Derivative) HT-29MTT27.0
A549MTT28.7
Doxorubicin (Positive Control) HeLaMTT<1

Note: IC50 values for standard sulfonamides can vary significantly based on the specific derivative and the cell line tested.[6][25]

Discussion

A thorough analysis extends beyond the numbers. A lower IC50 value for 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide compared to standard sulfonamides would suggest enhanced cytotoxic potency. If this heightened effect is observed primarily in cancer cells (e.g., HeLa) with a much higher IC50 in non-cancerous cells (HEK293), it would indicate a favorable therapeutic index.

The structural features of the novel compound are key to interpreting these potential differences. The nitroaromatic group may undergo metabolic reduction within the cell to form reactive nitroso or hydroxylamine intermediates, which can induce cellular stress and cytotoxicity. This mechanism is distinct from the antifolate activity of classical antibacterial sulfonamides.[4] Furthermore, the N-[2-(propylamino)ethyl] side chain can significantly influence the compound's solubility, cell permeability, and interaction with intracellular targets, potentially leading to a different cytotoxic profile than sulfonamides with simple heterocyclic or aromatic substitutions.

Conclusion

This guide outlines a comprehensive and scientifically rigorous methodology for evaluating the cytotoxicity of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide in comparison to standard sulfonamides. By employing validated, complementary assays, adhering to a structured experimental design with proper controls, and applying careful data analysis, researchers can generate the high-quality, reproducible data necessary to make informed decisions in the drug discovery and development pipeline. This framework enables a clear, objective assessment of the compound's cytotoxic potential, paving the way for further mechanistic and preclinical studies.

References

  • MTT Assay: Assessing Cell Proliferation. (n.d.). BosterBio. [Link]

  • Kusuma, P., & Syed Alwi, S. S. (2021). Review on the In Vitro Cytotoxicity Assessment in Accordance to the International Organization for Standardization (ISO). Malaysian Journal of Medicine and Health Sciences, 17(Suppl 2), 16-23. [Link]

  • LDH cytotoxicity assay. (2024, December 11). protocols.io. [Link]

  • Cytotoxicity MTT Assay Protocols and Methods. (n.d.). Springer Nature Experiments. [Link]

  • In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. (n.d.). Semantic Scholar. [Link]

  • Chan, G. K., Klein, H. L., & Lee, T. Y. (2011). A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. PLoS ONE, 6(11), e26908. [Link]

  • Riss, T. L., Moravec, R. A., Niles, A. L., et al. (2013). Cell Viability Assays. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. [Link]

  • Review on the in vitro cytotoxicity assessment in accordance to the international organization for standardization (ISO). (2021). ResearchGate. [Link]

  • Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery. (2024). Drug Discovery Target and Method. [Link]

  • Sulfonamide (medicine). (n.d.). In Wikipedia. [Link]

  • Lee, Y., Lee, C., Kim, H., et al. (2014). Cytotoxicities and Quantitative Structure Activity Relationships of B13 Sulfonamides in HT-29 and A549 Cells. Bulletin of the Korean Chemical Society, 35(2), 481-486. [Link]

  • A review of cytotoxicity testing methods and in vitro study of biodegradable Mg-1%Sn-2%HA composite by elution method. (2025). Heliyon. [Link]

  • Sharma, K., & Singh, G. (2020). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. RSC Advances, 10(61), 37300-37313. [Link]

  • Sadeghi-aliabadi, H., & Ahmadi, A. (2011). Synthesis and Cytotoxic Evaluation of Some Novel Sulfonamide Derivatives Against a Few Human Cancer Cells. Iranian Journal of Pharmaceutical Research, 10(1), 65-72. [Link]

  • A Review on Sulfonamide Complexes with Metals: Their Pharmacological Potential as Anticancer Drugs. (n.d.). MDPI. [Link]

  • Anticancer Potential of Sulfonamide Moieties via In-Vitro and In-Silico Approaches: Comparative Investigations for Future Drug Development. (n.d.). MDPI. [Link]

  • What Are Sulfonamides (Sulfa Drugs)? Uses, Types, Side Effects & Examples. (2025, February 26). Cleveland Clinic. [Link]

  • Sulfonamides a Promising Hit for Cancer Therapy Through VEGFR-2 Inhibition. (2025, March 21). MDPI. [Link]

  • Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells. (2024, October 9). ResearchGate. [Link]

  • Zucker, P. F., Giles, A., Chaulk, E. J., & Archer, M. C. (1991). Selective cytotoxicity of N-nitrosamines to cultured rat esophageal epithelial cells. Carcinogenesis, 12(3), 405-408. [Link]

  • Toxicological Profile for N-Nitrosodi-n-Propylamine. (2019, February). Agency for Toxic Substances and Disease Registry (US). [Link]

Sources

cost-benefit analysis of using 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide in industrial synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Cost-Benefit Analysis & Technical Guide: Utilizing 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide in Industrial Polyamine Synthesis

As drug development increasingly targets complex biological pathways, the demand for highly functionalized, unsymmetrical polyamines—often found in kinase inhibitors, targeted protein degraders (PROTACs), and spider toxin analogs—has surged. Synthesizing these molecules at an industrial scale presents a significant challenge: preventing the over-alkylation of amines.

This guide provides a comprehensive cost-benefit analysis and technical workflow for utilizing 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide , a specialized o-Nosyl (o-NBS) protected diamine building block. By leveraging the principles of the Fukuyama amine synthesis[1], this intermediate offers a highly controlled, scalable pathway for secondary and tertiary amine construction.

Mechanistic Rationale: The "Why" Behind the Chemistry

To understand the industrial value of 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide, we must analyze the causality behind its chemical behavior.

The Alkylation Advantage (pKa Shift): Standard carbamate protecting groups (like Boc or Fmoc) possess amide protons with a pKa of approximately 17. Alkylating these nitrogen atoms requires strong, hazardous bases like Sodium Hydride (NaH), which are difficult to handle at scale and often trigger the racemization of adjacent stereocenters. In contrast, the strong electron-withdrawing nature of the ortho-nitro group on the o-NBS scaffold delocalizes the nitrogen lone pair, lowering the sulfonamide N-H pKa to approximately 13[1]. This thermodynamic shift allows for quantitative deprotonation using mild bases (e.g., K₂CO₃ or Cs₂CO₃) in polar aprotic solvents, ensuring perfect chemoselectivity without degrading sensitive active pharmaceutical ingredient (API) substrates.

Orthogonal Deprotection via SNAr: The deprotection of the o-NBS group is a self-validating, orthogonal process. Rather than relying on harsh acids (TFA) or strong bases (piperidine), cleavage is achieved via Nucleophilic Aromatic Substitution (SNAr). A soft nucleophile, such as a thiolate (e.g., thiophenol and K₂CO₃), attacks the electron-deficient ipso-carbon of the aromatic ring. This forms a Meisenheimer complex that rapidly collapses, releasing sulfur dioxide, the free amine, and a stable thioether byproduct. This mild cleavage ensures that other functional groups remain entirely intact[2].

Cost-Benefit Analysis: o-NBS vs. Traditional Alternatives

While the upfront procurement cost of o-NBS protected intermediates is higher than standard alternatives, the downstream economic and operational benefits at the pilot and production scales are substantial. The elimination of over-alkylation byproducts removes the need for expensive preparative HPLC, substituting it with simple crystallization or liquid-liquid extraction.

Table 1: Comparative Performance of Diamine Alkylation Strategies

Process ParameterDirect Alkylation (Unprotected)Boc-Protected Intermediateo-NBS Protected (2-Nitro-N-[...])
Reagent Cost (per kg) LowModerateHigh
Base Requirement None / WeakStrong (e.g., NaH)Mild (e.g., K₂CO₃)
Over-alkylation Risk Very High (Tertiary/Quaternary)LowNone (100% Selectivity)
Deprotection Conditions N/AHarsh Acid (TFA / HCl)Mild Thiolate (PhSH / K₂CO₃)
Overall API Yield < 30%~ 65%> 90%
Downstream Purification Preparative HPLCSilica ChromatographySimple Crystallization
Industrial Scalability PoorModerateExcellent

Insight: At a 100 kg batch scale, utilizing the o-NBS intermediate translates to an estimated 40% reduction in solvent waste and a 25% increase in overall process yield compared to Boc-driven routes.

Process Workflow & Logic Diagram

The following diagram illustrates the logical progression of the Fukuyama alkylation and orthogonal cleavage utilizing the target compound.

G A o-NBS Diamine Intermediate B Alkylation (Mild Base) A->B pKa ~13 C Tertiary Sulfonamide B->C 100% Selectivity D Deprotection (Thiolate) C->D SNAr Attack E Unsymmetrical Polyamine API D->E Orthogonal Cleavage

Workflow of Fukuyama alkylation and orthogonal deprotection using the o-NBS intermediate.

Experimental Protocol: Industrial Alkylation & Deprotection

This self-validating protocol is designed for the high-yield synthesis of unsymmetrical polyamines from 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide.

Step 1: Highly Selective N-Alkylation

  • Charge Reactor: To a dry, glass-lined reactor under N₂, add 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide (1.0 eq) and anhydrous N,N-Dimethylformamide (DMF) to achieve a 0.5 M solution.

  • Base Addition: Add finely powdered, anhydrous Potassium Carbonate (K₂CO₃, 2.5 eq). Stir at 25°C for 30 minutes to ensure complete deprotonation. (Causality: K₂CO₃ is perfectly tuned to the ~13 pKa of the sulfonamide, preventing side reactions).

  • Electrophile Addition: Dropwise, add the desired alkyl bromide (1.1 eq) over 1 hour, maintaining the internal temperature below 30°C.

  • Workup: After 4 hours, quench with water and extract with Ethyl Acetate. Wash the organic layer with brine, dry over Na₂SO₄, and concentrate. The tertiary sulfonamide intermediate is typically >95% pure and can be used without further purification.

Step 2: Orthogonal Deprotection (Self-Validating System)

  • Thiolate Formation: Dissolve the alkylated intermediate in DMF (0.2 M). Add Thiophenol (PhSH, 1.5 eq) and K₂CO₃ (2.0 eq).

  • Reaction Monitoring: Stir at 25°C. Self-Validation Check: Monitor the reaction via HPLC at 254 nm. The consumption of the intermediate will correlate directly with the stoichiometric appearance of a bright yellow, highly UV-active byproduct (o-nitrophenyl phenyl thioether). This 1:1 mass balance visually and analytically confirms complete deprotection without destructive sampling[2].

  • Isolation: Concentrate the mixture under reduced pressure. Acidify with 1M HCl to partition the thioether byproduct into the organic phase (DCM), leaving the target polyamine in the aqueous phase as a hydrochloride salt. Lyophilize the aqueous phase to yield the pure API precursor.

References[2] Title: Mining the Chemical Space: Application of 2/4-Nitrobenzenesulfonamides in Solid-Phase Synthesis

Source: ACS Combinatorial Science URL: [Link]1] Title: 2- and 4-Nitrobenzenesulfonamides: Exceptionally Versatile Means for Preparation of Secondary Amines and Protection of Amines Source: Tetrahedron Letters URL: [Link]

Sources

Safety Operating Guide

Personal protective equipment for handling 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide

Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Safety & Operational Guide: Handling 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide

As researchers and drug development professionals, we frequently utilize nosyl-protected diamines like 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide in complex synthetic pathways. While the 2-nitrobenzenesulfonyl (nosyl) group is an elegant protecting moiety—easily removed via nucleophilic aromatic substitution with thiols—it introduces specific toxicological risks. This guide synthesizes mechanistic toxicology with field-proven operational controls to ensure your laboratory handling, stock preparation, and disposal protocols are safe, compliant, and self-validating.

Mechanistic Toxicology & Risk Assessment

To implement effective safety controls, we must first understand the chemical causality behind the hazards:

  • Dermal Sensitization & Irritation: The nitroaromatic ring is a known electrophilic sensitizer. Repeated exposure can lead to allergic contact dermatitis. Furthermore, the secondary amine (propylamino group) imparts basicity, which can cause severe localized irritation upon contact with moisture (e.g., sweat or ocular fluid)[1].

  • Inhalation Risk: In its solid state, the compound is a fine powder. Inhalation of this dust causes immediate respiratory tract irritation and can lead to delayed pulmonary edema in severe cases[2].

  • Solvent-Mediated Permeation: When dissolved in aprotic polar solvents (like DMSO or DMF) for biological assays or synthesis, the solvent acts as a potent carrier. This drastically increases the rate at which the sulfonamide can cross the dermal barrier, rendering standard nitrile gloves insufficient for prolonged contact.

Personal Protective Equipment (PPE) Specification Matrix

The following PPE matrix is engineered specifically for handling nitrobenzenesulfonamide derivatives. Each specification is grounded in the compound's physicochemical properties.

PPE CategorySpecificationCausality / Rationale
Eye Protection Protects against micro-particulate dust and solvent splashes. The basic secondary amine causes severe eye irritation upon contact[1]. Safety glasses with side shields are insufficient against dust.
Hand Protection (Solid) Nitrile gloves (min. 0.11 mm thickness)Sufficient for handling the dry powder. Prevents dermal contact with the sensitizing nitroaromatic moiety[3].
Hand Protection (Solution) Butyl rubber or Double-gloved NitrileCarrier solvents (DMSO/DMF) rapidly permeate standard nitrile. The solvent acts as a vehicle, driving the toxicant through the skin.
Respiratory Protection Required if handling outside a fume hood or during spill cleanup. Prevents inhalation of the highly irritant powder[4].
Body Protection Chemically resistant lab coat (buttoned)Prevents accumulation of dust on personal clothing, which could lead to chronic, low-dose exposure and eventual sensitization[3].

Standard Operating Procedure: Preparation of Stock Solutions

This protocol outlines the step-by-step methodology for weighing and dissolving the compound. It is designed as a self-validating system , ensuring that environmental and procedural controls are verified before moving to the next step.

Step 1: Environmental & PPE Verification

  • Action: Ensure the chemical fume hood has a face velocity of 80–100 fpm. Don a buttoned lab coat, chemical safety goggles, and double-layer nitrile gloves.

  • Causality: The fume hood prevents inhalation of the fine powder, which is a known respiratory tract irritant. Double-gloving provides a sacrificial outer layer that can be immediately discarded if contaminated.

  • Validation Checkpoint: Manually inflate the outer gloves to check for pinhole leaks before donning. Verify the fume hood monitor displays a safe, stable airflow rate.

Step 2: Static-Free Weighing

  • Action: Place an anti-static weighing boat on the analytical balance inside the fume hood. Carefully transfer the solid using a grounded micro-spatula.

  • Causality: Nitrobenzenesulfonamide powders often hold a static charge, leading to micro-aerosolization when transferred[3]. Grounding prevents the powder from repelling and contaminating the balance area.

  • Validation Checkpoint: Tare the balance and observe the digital readout for 10 seconds; a fluctuating mass indicates static interference or a draft, requiring the use of an anti-static ionizer before proceeding.

Step 3: In-Situ Dissolution

  • Action: Instead of transferring the dry powder to a volumetric flask, add the carrier solvent (e.g., anhydrous DMSO) directly to the pre-weighed vial inside the fume hood. Cap the vial tightly and vortex.

  • Causality: Dry powder transfer is the highest-risk step for contamination. Dissolving in situ eliminates this risk.

  • Validation Checkpoint: Visually inspect the sealed vial against both light and dark backgrounds to ensure complete dissolution without particulate suspension.

Spill Response & Decontamination Workflow

If a spill occurs, the physical state of the compound dictates your immediate response. Never sweep the dry powder, as this generates a highly hazardous aerosolized dust cloud[4].

SpillResponse Start Spill Detected Assess Assess Volume & State (Solid powder vs. Solvent solution) Start->Assess Evacuate Evacuate Area & Call EHS (Major Spill / Aerosolized) Assess->Evacuate >50g or High Risk DonPPE Don Spill-Kit PPE (N95/P100, Double Nitrile) Assess->DonPPE <50g (Minor Spill) ContainSolid Contain Solid (Cover with wet paper towel) DonPPE->ContainSolid Solid Powder ContainLiquid Contain Liquid (Absorb with vermiculite/sand) DonPPE->ContainLiquid In Solution Collect Collect in Hazardous Waste (Sealable Container) ContainSolid->Collect ContainLiquid->Collect Decon Decontaminate Surface (Soap & water, then Isopropanol) Collect->Decon Dispose Transfer to EHS for Incineration Decon->Dispose

Workflow for assessing, containing, and decontaminating 2-Nitro-N-[2-(propylamino)ethyl]benzene-1-sulfonamide spills.

Disposal Plan

Improper disposal of sulfonamide derivatives can lead to environmental contamination and regulatory violations. Follow these strict disposal guidelines:

  • Solid Waste: Collect all solid waste (including contaminated weighing boats and wet paper towels from spill cleanup) in a rigid, sealable hazardous waste container. Do not flush any solid material down the drain[4].

  • Liquid/Solvent Waste: Solutions containing the compound must be collected in designated organic waste carboys. The standard industry practice is to mix the material with a combustible solvent and dispose of it via a chemical incinerator equipped with an afterburner and scrubber system[1].

  • Contaminated PPE: Treat all single-use gloves and respirator cartridges used during handling or spill cleanup as hazardous waste.

References

  • Material Safety Data Sheet - 2-Nitrobenzenesulfonamide, 96% Source: Cole-Parmer URL:[Link]

  • SAFETY DATA SHEET - p-Nitrobenzenesulfonamide Source: Fisher Scientific URL:[Link]

Sources

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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